Prosulfocarb

• CAS: 52888-80-9

Core Science & Biosynthesis

Physicochemical Properties of Prosulfocarb for Environmental Modeling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of the herbicide Prosulfocarb, essential for environmental modeling and risk assessment. The information is curated to meet the needs of researchers and scientists in understanding the environmental fate and behavior of this compound.

Core Physicochemical Properties

The environmental mobility, persistence, and bioavailability of Prosulfocarb are largely dictated by its fundamental physicochemical properties. These parameters are critical inputs for environmental fate models used to predict its distribution and concentration in various environmental compartments such as soil, water, and air.

A summary of the key physicochemical properties of Prosulfocarb is presented in the table below.

Property	Value	Temperature (°C)	Method
Molecular Formula	C₁₄H₂₁NOS	-	-
Molecular Weight	251.4 g/mol	-	-
Physical State	Light yellow to amber liquid[1]	Ambient	Visual Inspection
Melting Point	< -20 °C	-	-
Boiling Point	146 °C at 0.01 mmHg	-	-
Density	1.05 g/cm³	20	-
Vapor Pressure	1.9 x 10⁻³ Pa (1.4 x 10⁻⁵ mmHg)	25	Gas Saturation Method (OECD 104)
Water Solubility	14 mg/L	20	Flask Method (OECD 105)
Octanol-Water Partition Coefficient (log Kow)	4.5	25	HPLC Method (OECD 117)
Soil Organic Carbon-Water Partitioning Coefficient (Koc)	2630 - 4677 L/kg	-	Batch Equilibrium Method (OECD 106)
Henry's Law Constant	0.25 Pa m³/mol	25	Calculated
Dissociation Constant (pKa)	Not applicable (non-ionizable)	-	-

Degradation and Dissipation

The persistence of Prosulfocarb in the environment is determined by its susceptibility to various degradation processes, including hydrolysis, photolysis, and microbial degradation. The half-life (DT₅₀) is a common metric used to express the rate of dissipation.

Degradation Pathway	Half-life (DT₅₀)	Conditions
Soil Metabolism (Aerobic)	15 - 41 days[1]	Laboratory, 20°C
Hydrolysis	Stable at pH 5, 7, and 9	25°C
Aqueous Photolysis	10 - 23 days	pH 7, sterile water

Experimental Protocols

Accurate determination of physicochemical and degradation parameters is fundamental for reliable environmental modeling. The following sections detail the methodologies, based on internationally recognized OECD guidelines, for measuring the key properties of Prosulfocarb.

Water Solubility (OECD Guideline 105)

The water solubility of Prosulfocarb is determined using the Flask Method , suitable for substances with solubility above 10⁻² g/L.

• Principle: A supersaturated solution of Prosulfocarb in a suitable solvent (e.g., acetone) is added to a flask containing purified water. The mixture is stirred for a prolonged period (e.g., 24-48 hours) at a constant temperature (20 ± 0.5 °C) to reach equilibrium.

• Procedure:

  • An excess amount of Prosulfocarb is added to a flask containing a known volume of water.

  • The flask is sealed and agitated at a constant temperature.

  • After equilibrium is reached, the solution is centrifuged or filtered to remove undissolved particles.

  • The concentration of Prosulfocarb in the clear aqueous phase is determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: The water solubility is reported as the mean concentration from at least three replicate flasks.

Vapor Pressure (OECD Guideline 104)

The Gas Saturation Method is a common technique for determining the vapor pressure of substances like Prosulfocarb.

• Principle: A stream of inert gas (e.g., nitrogen) is passed through or over the substance at a known flow rate and constant temperature, allowing the gas to become saturated with the vapor of the substance.

• Procedure:

  • A known amount of Prosulfocarb is placed in a thermostatically controlled saturation column.

  • A controlled flow of inert gas is passed through the column.

  • The vaporized substance is collected in a cold trap or on a sorbent material.

  • The amount of trapped substance is quantified using an appropriate analytical technique (e.g., Gas Chromatography-Mass Spectrometry, GC-MS).

• Data Analysis: The vapor pressure is calculated from the amount of substance transported by a known volume of gas.

Octanol-Water Partition Coefficient (OECD Guideline 117)

The log Kow of Prosulfocarb is determined using the High-Performance Liquid Chromatography (HPLC) Method .

• Principle: This method is based on the correlation between the retention time of a substance on a reverse-phase HPLC column and its log Kow. The stationary phase is nonpolar (e.g., C18), and the mobile phase is a polar solvent mixture (e.g., methanol/water).

• Procedure:

  • A series of reference compounds with known log Kow values are injected into the HPLC system to create a calibration curve of log (retention time) versus log Kow.

  • Prosulfocarb is then injected under the same chromatographic conditions.

  • The retention time of Prosulfocarb is measured.

• Data Analysis: The log Kow of Prosulfocarb is determined by interpolating its retention time on the calibration curve.

Soil Organic Carbon-Water Partitioning Coefficient (OECD Guideline 106)

The Koc value is determined using the Batch Equilibrium Method .

• Principle: A known mass of soil is equilibrated with a known volume of an aqueous solution of Prosulfocarb of known concentration. The amount of Prosulfocarb sorbed to the soil is determined by measuring the decrease in its concentration in the aqueous phase.

• Procedure:

  • Soil samples with varying organic carbon content are prepared.

  • A solution of ¹⁴C-labeled or non-labeled Prosulfocarb in 0.01 M CaCl₂ is added to the soil samples in centrifuge tubes.

  • The tubes are shaken in a constant temperature bath until equilibrium is reached.

  • The soil and aqueous phases are separated by centrifugation.

  • The concentration of Prosulfocarb in the supernatant is measured.

• Data Analysis: The adsorption coefficient (Kd) is calculated for each soil. The Koc is then calculated by normalizing Kd to the organic carbon content of the soil (Koc = (Kd / %OC) * 100).

Soil Degradation (Aerobic) (OECD Guideline 307)

The rate of aerobic degradation of Prosulfocarb in soil is determined in a laboratory setting.

• Principle: ¹⁴C-labeled Prosulfocarb is applied to fresh soil samples, which are then incubated under controlled aerobic conditions (temperature, moisture, and darkness). The decline of the parent compound and the formation of metabolites and ¹⁴CO₂ are monitored over time.

• Procedure:

  • Soil samples are treated with ¹⁴C-Prosulfocarb.

  • The treated soil is incubated in the dark at a constant temperature (e.g., 20 °C) and moisture level (e.g., 40-60% of maximum water holding capacity).

  • A stream of CO₂-free, humidified air is passed through the incubation flasks to maintain aerobic conditions.

  • Evolved ¹⁴CO₂ is trapped in a suitable absorbent (e.g., potassium hydroxide solution).

  • At various time intervals, soil samples are extracted and analyzed by techniques such as HPLC with radiometric detection to determine the concentration of Prosulfocarb and its degradation products.

• Data Analysis: The dissipation half-life (DT₅₀) of Prosulfocarb is calculated using first-order kinetics.

Visualizations

The following diagrams illustrate key aspects of Prosulfocarb's mode of action and a typical experimental workflow for its environmental assessment.

Caption: Mode of Action of Prosulfocarb: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Elongase.

Caption: Experimental Workflow for a Prosulfocarb Soil Degradation Study.

References

• 1. researchgate.net [researchgate.net]

Prosulfocarb Degradation in Soil and Water: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Prosulfocarb, a thiocarbamate herbicide, is widely used for pre- and early post-emergence control of grass and broadleaf weeds in various crops. Understanding its environmental fate, particularly its degradation pathways in soil and water, is crucial for assessing its ecological impact and ensuring its safe and effective use. This technical guide provides a comprehensive overview of the current knowledge on prosulfocarb degradation, including its primary degradation pathways, the factors influencing its persistence, and detailed experimental protocols for its study.

Core Degradation Pathways

Prosulfocarb degradation in the environment is a complex process influenced by a combination of biotic and abiotic factors. The primary degradation pathways include microbial degradation, mineralization to carbon dioxide, formation of non-extractable (bound) residues, and volatilization.

In soil, microbial activity is the main driver of prosulfocarb dissipation.[1] Various soil microorganisms, including bacteria and fungi, can utilize prosulfocarb as a source of carbon and energy, leading to its breakdown.[2] The primary metabolite identified in soil is prosulfocarb sulfoxide, although it is considered a minor transformation product.[3][4] Further degradation of prosulfocarb can lead to the formation of bound residues, where the parent compound or its metabolites are incorporated into the soil organic matter, and ultimately to mineralization, where it is completely broken down to CO2.[3]

In aquatic systems, the degradation of prosulfocarb is influenced by factors such as hydrolysis, photolysis, and microbial activity. While thiocarbamates can slowly decompose in aqueous solutions, particularly under acidic conditions, prosulfocarb is generally considered to be hydrolytically stable. Photolysis, or degradation by sunlight, is also not considered a major degradation pathway for prosulfocarb. Therefore, as in soil, microbial degradation is a key process in the breakdown of prosulfocarb in water. Theoretical calculations suggest that in the aqueous phase, the reaction with hydroxyl radicals is a potential degradation pathway, with the initial step being H-abstraction from the N-alkyl groups.

Quantitative Data on Prosulfocarb Degradation

The persistence of prosulfocarb in the environment is often expressed as its half-life (DT50), the time it takes for 50% of the initial concentration to dissipate. The half-life of prosulfocarb can vary significantly depending on environmental conditions.

Matrix	Condition	Half-life (DT50) in days	Reference
Soil	Aerobic, laboratory, 20°C	6.3 - 38.4
Soil	Field conditions	9 - 21
Soil	Aerobic, typical	11.9
Water	Aquatic environment	2.9
Water	Sediment-water system	29 - 49
Water	Reaction with hydroxyl radicals (calculated)	2.40 × 10⁴ - 2.40 × 10⁷ s

Factors Influencing Degradation Rates:

Several factors can influence the rate of prosulfocarb degradation in both soil and water:

• Soil Organic Matter: Higher organic matter content in soil can lead to increased adsorption of prosulfocarb, which may reduce its bioavailability for microbial degradation, thus increasing its persistence.

• Soil Moisture: Adequate soil moisture is generally favorable for microbial activity, leading to faster degradation of prosulfocarb.

• Temperature: Higher temperatures generally increase the rate of microbial activity and chemical reactions, leading to faster degradation.

• pH: The pH of the soil and water can influence both microbial populations and the chemical stability of prosulfocarb.

Experimental Protocols

The following are detailed methodologies for key experiments to study the degradation of prosulfocarb in soil and water, based on OECD guidelines and published research.

Soil Degradation Study (Aerobic)

This protocol is based on the principles outlined in the OECD Guideline 307 "Aerobic and Anaerobic Transformation in Soil".

1. Soil Selection and Preparation:

• Select a representative agricultural soil (e.g., sandy loam).
• Characterize the soil for its physicochemical properties: texture (sand, silt, clay content), pH, organic carbon content, and cation exchange capacity.
• Air-dry the soil and sieve it through a 2 mm mesh to ensure homogeneity.
• Adjust the soil moisture to 40-60% of its maximum water holding capacity.
• Pre-incubate the soil in the dark at the test temperature for at least 7 days to allow microbial activity to stabilize.

2. Test Substance Application:

• Use radiolabeled ([¹⁴C]) prosulfocarb to facilitate tracking of the parent compound and its degradation products.
• Prepare a stock solution of [¹⁴C]-prosulfocarb in a suitable solvent.
• Apply the test substance to the soil samples at a concentration relevant to its agricultural use. Ensure even distribution.

3. Incubation:

• Place the treated soil samples in flow-through incubation systems or biometer flasks.
• Incubate the samples in the dark at a constant temperature (e.g., 20 ± 2°C).
• Maintain a continuous flow of humidified, carbon dioxide-free air over the soil surface to ensure aerobic conditions.
• Trap volatile organic compounds and ¹⁴CO₂ from the effluent air using appropriate trapping solutions (e.g., ethylene glycol for volatile organics and a potassium hydroxide solution for CO₂).

4. Sampling and Analysis:

• Collect soil samples at regular intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).
• Analyze the trapping solutions for radioactivity at each sampling point.
• Extract the soil samples with appropriate solvents (e.g., acetonitrile/water mixture).
• Determine the total radioactivity in the extracts and the non-extractable residues in the soil using liquid scintillation counting (LSC) and combustion analysis, respectively.
• Analyze the soil extracts using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) with a radioactivity detector or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify prosulfocarb and its degradation products.

5. Data Analysis:

• Calculate the dissipation of prosulfocarb over time.
• Determine the half-life (DT50) and the time for 90% dissipation (DT90) of prosulfocarb using appropriate kinetic models (e.g., first-order kinetics).
• Quantify the formation and decline of major degradation products.
• Perform a mass balance to account for the distribution of radioactivity at each sampling time.

Water Biodegradation Study (Ready Biodegradability)

This protocol is based on the principles of the OECD Guideline 301 "Ready Biodegradability".

1. Preparation of Mineral Medium and Inoculum:

• Prepare a mineral salt medium as specified in the OECD 301 guideline.
• Collect an inoculum from a source of mixed microbial populations, such as the effluent of a domestic wastewater treatment plant.
• Prepare the inoculum by washing and resuspending it in the mineral medium to a specific concentration.

2. Test Setup:

• Use a closed respirometer system (e.g., for the Manometric Respirometry Test - OECD 301F).
• Add a defined volume of the mineral medium and the inoculum to the test flasks.
• Add the test substance (prosulfocarb) at a known concentration (e.g., 100 mg/L).
• Include control flasks containing only the inoculum and the medium (to measure endogenous respiration) and reference flasks with a readily biodegradable substance (e.g., sodium benzoate) to check the viability of the inoculum.
• Include a toxicity control flask containing both prosulfocarb and the reference substance to assess any inhibitory effects of the test substance on the microbial population.

3. Incubation:

• Incubate the flasks in the dark at a constant temperature (e.g., 20 ± 1°C) for 28 days.
• Continuously stir the contents of the flasks to ensure sufficient oxygen transfer.

4. Measurement of Biodegradation:

• Measure the oxygen consumption in each flask over the 28-day period.
• Calculate the percentage of biodegradation by comparing the measured oxygen consumption to the theoretical oxygen demand (ThOD) of prosulfocarb. The ThOD is the total amount of oxygen required to completely oxidize the substance to CO₂, water, and other inorganic compounds.

5. Data Analysis:

• Plot the percentage of biodegradation over time.
• Determine if prosulfocarb meets the criteria for "ready biodegradability" (i.e., reaches at least 60% of its ThOD within a 10-day window during the 28-day test period).

Visualizations

References

• 1. Test No. 301: Ready Biodegradability - Tox Lab [toxlab.co]
• 2. oecd.org [oecd.org]
• 3. Fate of the 14C-labeled herbicide prosulfocarb in a soil and in a sediment-water system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prosulfocarb (Ref: SC 0574) [sitem.herts.ac.uk]

Ecotoxicological Profile of Prosulfocarb on Non-Target Organisms: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prosulfocarb, a pre-emergent thiocarbamate herbicide, is widely utilized for the control of annual grasses and some broad-leaf weeds in cereal crops. Its mode of action involves the inhibition of lipid synthesis, specifically targeting very-long-chain fatty acid (VLCFA) elongases. While effective in its agricultural application, the potential for off-target effects necessitates a thorough understanding of its ecotoxicological profile. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the impact of prosulfocarb on a range of non-target organisms, including aquatic and terrestrial invertebrates, vertebrates, and microorganisms. It summarizes key toxicological endpoints, details experimental methodologies, and visualizes relevant biological pathways and assessment workflows to serve as a critical resource for researchers and environmental risk assessors.

Introduction

Prosulfocarb (S-benzyl N,N-dipropylthiocarbamate) is a selective herbicide that is absorbed by the roots and emerging shoots of susceptible plants, leading to growth inhibition and eventual mortality.[1] Its primary mechanism of action is the disruption of fatty acid elongation, a crucial process for the formation of cell membranes and other vital cellular components.[2] The increasing use of prosulfocarb raises concerns about its potential impact on non-target species that may be exposed through spray drift, runoff, or soil residues. This document synthesizes the available ecotoxicological data to provide a detailed profile of prosulfocarb's effects on the environment.

Physicochemical Properties and Environmental Fate

Prosulfocarb is characterized by its limited water solubility and a moderate potential for mobility in soil.[3] It has a relatively short half-life in both soil and water, with microbial degradation being a significant dissipation pathway.[4][5] However, its properties also suggest a potential for volatilization and atmospheric transport, which can lead to the contamination of non-target areas.

Table 1: Physicochemical Properties of Prosulfocarb

Property	Value	Reference
IUPAC Name	S-benzyl N,N-dipropylcarbamothioate
CAS Number	52888-80-9
Molecular Formula	C₁₄H₂₁NOS
Molar Mass	251.39 g/mol
Water Solubility	Insoluble
Vapor Pressure	0.79 mPa
Soil Half-life (DT₅₀)	35 days (typical)
Water Half-life (DT₅₀)	2.9 days (in ditches)

Ecotoxicological Data on Non-Target Organisms

The toxicity of prosulfocarb varies significantly across different non-target organisms. The following tables summarize the available quantitative data for key indicator species.

Aquatic Organisms

Prosulfocarb is classified as toxic to aquatic life with long-lasting effects.

Table 2: Acute and Chronic Toxicity of Prosulfocarb to Aquatic Organisms

Organism	Species	Endpoint	Value (mg/L)	Exposure Duration	Reference
Fish	Oncorhynchus mykiss (Rainbow Trout)	LC₅₀	1.4	96 h
Aquatic Invertebrate	Daphnia magna (Water Flea)	EC₅₀	1.5	48 h
Aquatic Invertebrate	Daphnia magna (Water Flea)	NOEC	0.045	21 days
Aquatic Invertebrate	Pseudunio auricularius (Freshwater Mussel)	LC₅₀	3.02	96 h
Algae	Scenedesmus subspicatus	EC₅₀ (Growth Inhibition)	0.013	72 h
Aquatic Plant	Lemna gibba (Duckweed)	EC₅₀ (Growth Inhibition)	0.69	7 days

Terrestrial Organisms

The risk to terrestrial organisms is dependent on the level and route of exposure.

Table 3: Toxicity of Prosulfocarb to Terrestrial Organisms

Organism	Species	Endpoint	Value	Exposure Route	Reference
Earthworm	Eisenia fetida	LC₅₀	>500 mg/kg soil	14 days
Honeybee	Apis mellifera	LD₅₀ (Contact)	>100 µ g/bee	48 h
Honeybee	Apis mellifera	LD₅₀ (Oral)	>113.9 µ g/bee	48 h
Bird	Colinus virginianus (Bobwhite Quail)	LD₅₀	1650 mg/kg bw	Acute Oral
Bird	Anas platyrhynchos (Mallard Duck)	LC₅₀	>5000 mg/kg diet	8 days
Mammal	Rattus norvegicus (Rat)	LD₅₀	1820 mg/kg bw	Acute Oral

Soil Microorganisms

Prosulfocarb can influence the structure and activity of soil microbial communities. Studies have shown that it can inhibit the proliferation of certain bacteria, such as organotrophic bacteria and actinobacteria, particularly at higher concentrations. Conversely, some research indicates that prosulfocarb may promote the growth of Gram-negative bacteria while reducing the abundance of Gram-positive bacteria. The impact on soil enzyme activity, such as dehydrogenase activity, has also been observed, with effects varying depending on soil type and the presence of organic amendments.

Experimental Protocols

The ecotoxicological data presented in this guide are derived from studies following standardized testing guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD) and the American Society for Testing and Materials (ASTM). The following sections provide detailed methodologies for key experiments.

Fish Acute Toxicity Test (Following OECD Guideline 203)

• Test Organism: Rainbow trout (Oncorhynchus mykiss), juvenile stage.

• Test Type: Semi-static (test solutions renewed every 24 or 48 hours).

• Test Duration: 96 hours.

• Test Concentrations: A geometric series of at least five concentrations and a control. A limit test at 100 mg/L may be performed first.

• Test Conditions:

  • Temperature: 12-15°C.

  • pH: 6.0-8.5.

  • Dissolved Oxygen: >60% of air saturation value.

  • Lighting: 12-16 hours light photoperiod.

• Procedure: Fish are acclimated to test conditions for at least 12 days. Groups of at least seven fish are randomly assigned to test chambers for each concentration and control. The fish are not fed during the test.

• Observations: Mortalities and any abnormal clinical signs (e.g., loss of equilibrium, respiratory distress, discoloration) are recorded at 3, 24, 48, 72, and 96 hours.

• Endpoint: The LC₅₀ (the concentration estimated to be lethal to 50% of the test fish) is calculated at 96 hours using appropriate statistical methods (e.g., probit analysis).

Daphnia magna Reproduction Test (Following OECD Guideline 211)

• Test Organism: Daphnia magna, less than 24 hours old at the start of the test.

• Test Type: Semi-static renewal.

• Test Duration: 21 days.

• Test Concentrations: At least five concentrations in a geometric series and a control.

• Procedure: Individual daphnids are exposed to the test concentrations in separate vessels. They are fed daily with a suitable algal food source. The test medium is renewed at least three times a week.

• Observations: Parental mortality and the number of live offspring produced per parent are recorded daily.

• Endpoints: The primary endpoints are the reproductive output (total number of live young produced per surviving parent) and parental mortality. The No Observed Effect Concentration (NOEC) and the Lowest Observed Effect Concentration (LOEC) for reproduction are determined. The EC₅₀ for reproduction can also be calculated.

Earthworm Acute Toxicity Test (Following OECD Guideline 207)

• Test Organism: Adult earthworms (Eisenia fetida), with a clitellum.

• Test Type: Artificial soil test.

• Test Duration: 14 days.

• Test Concentrations: A range of at least five concentrations of prosulfocarb mixed into a standardized artificial soil, plus a control.

• Procedure: Ten adult earthworms are introduced into each test container with the treated soil. The containers are kept in the dark at 20 ± 2°C.

• Observations: Mortality is assessed at 7 and 14 days. Sub-lethal effects, such as changes in behavior and body weight, are also recorded.

• Endpoint: The LC₅₀ at 14 days is determined. The NOEC and LOEC for mortality and sublethal effects can also be established.

Honeybee Acute Contact Toxicity Test (Following OECD Guideline 214)

• Test Organism: Young adult worker honeybees (Apis mellifera).

• Test Type: Direct topical application.

• Test Duration: 48 to 96 hours.

• Test Doses: A geometric series of at least five doses, a solvent control, and a toxic reference substance (e.g., dimethoate).

• Procedure: Individual bees are anaesthetized (e.g., with CO₂) and a precise volume of the test solution is applied to the dorsal thorax using a micro-applicator. Groups of at least 10 bees are used for each dose level and control. The bees are then housed in cages with access to a sucrose solution.

• Observations: Mortality and any behavioral abnormalities are recorded at 4, 24, and 48 hours. The observation period can be extended to 72 and 96 hours if mortality increases significantly between 24 and 48 hours.

• Endpoint: The LD₅₀ (the dose estimated to be lethal to 50% of the test bees) is calculated for each observation time.

Mode of Action and Signaling Pathways

Prosulfocarb belongs to the thiocarbamate class of herbicides, which are known to inhibit the biosynthesis of very-long-chain fatty acids (VLCFAs). VLCFAs are essential components of various cellular structures, including the plasma membrane, cuticular waxes, and suberin.

The primary target of thiocarbamate herbicides is believed to be one or more enzymes in the VLCFA elongase complex located in the endoplasmic reticulum. This complex catalyzes the sequential addition of two-carbon units to fatty acid chains. Inhibition of this process leads to a depletion of VLCFAs, which disrupts cell division, membrane integrity, and the formation of protective surface layers in susceptible plants. In non-target organisms, a similar mechanism could lead to toxicity if the herbicide interacts with their homologous enzyme systems.

Caption: Proposed mechanism of prosulfocarb toxicity in non-target organisms.

Ecotoxicological Risk Assessment Workflow

The assessment of the environmental risk posed by a pesticide like prosulfocarb follows a structured, tiered approach. This workflow integrates data on the pesticide's intrinsic toxicity with its environmental fate and exposure potential.

Caption: Tiered ecotoxicological risk assessment workflow for pesticides.

Conclusion

The available data indicate that prosulfocarb poses a significant hazard to certain non-target organisms, particularly in aquatic environments. While its relatively short environmental persistence may mitigate some long-term risks, the potential for acute toxicity, especially following runoff events, is a key concern. This technical guide provides a foundational understanding of the ecotoxicological profile of prosulfocarb. Further research is warranted to fill existing data gaps, particularly concerning the chronic and sublethal effects on a wider range of terrestrial and aquatic species, and to further elucidate the specific molecular interactions within the VLCFA synthesis pathway in non-target organisms. A comprehensive understanding of these aspects is crucial for developing effective risk mitigation strategies and ensuring the environmentally sound use of this herbicide.

References

• 1. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 2. Fatty acid elongation is important in the activity of thiocarbamate herbicides and in safening by dichlormid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. content.fera.co.uk [content.fera.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. catalog.labcorp.com [catalog.labcorp.com]

Prosulfocarb: A Technical Guide to its Molecular Structure, Properties, and Mechanism of Action

Prosulfocarb is a selective thiocarbamate herbicide utilized for the pre-emergence and early post-emergence control of annual grasses and various broadleaf weeds.[1] Primarily applied in the cultivation of cereals like wheat and barley, as well as in potato and onion crops, it functions by disrupting lipid synthesis in susceptible plants.[1] This guide provides a detailed overview of its chemical structure, physicochemical properties, and the biochemical pathways it inhibits.

Molecular Structure and Chemical Formula

Prosulfocarb is chemically identified as S-benzyl N,N-dipropylcarbamothioate.[2] It is a monothiocarbamic ester characterized by two propyl groups attached to the nitrogen atom and a benzyl group linked to the sulfur atom.[2]

The chemical and molecular properties of Prosulfocarb are summarized below.

Property	Value	Citation(s)
Chemical Formula	C₁₄H₂₁NOS	[2]
Molecular Weight	251.39 g/mol
CAS Number	52888-80-9
IUPAC Name	S-benzyl N,N-dipropylcarbamothioate
Appearance	Light yellow to amber liquid
Melting Point	-10 °C
Boiling Point	248 °C
Water Solubility	200 ppm
Vapor Pressure	1.2 x 10⁻⁵ mmHg at 25°C
SMILES String	CCCN(CCC)C(=O)SCc1ccccc1
InChI Key	NQLVQOSNDJXLKG-UHFFFAOYSA-N

Mechanism of Action: Inhibition of Lipid Synthesis

Prosulfocarb's herbicidal activity stems from its role as a lipid synthesis inhibitor. Specifically, it targets the biosynthesis of very-long-chain fatty acids (VLCFAs), which are fatty acids with chain lengths of more than 18 carbon atoms. These VLCFAs are essential components of plant cell membranes, waxes, and suberin, which are critical for cell division, cuticle formation, and overall growth.

The mechanism involves the inhibition of the VLCFA elongase (VLCFAE) enzyme complex. This enzyme system catalyzes the sequential addition of two-carbon units to an acyl-CoA substrate, progressively increasing the fatty acid chain length. By blocking this process, Prosulfocarb prevents the formation of VLCFAs, leading to a failure in cell membrane development and ultimately causing the death of the weed seedling before it can emerge from the soil. This mode of action is distinct from that of ACCase-inhibiting herbicides, which block an earlier step in fatty acid synthesis.

Caption: Mechanism of Prosulfocarb action on Very-Long-Chain Fatty Acid (VLCFA) synthesis.

Experimental Protocols

Synthesis of Prosulfocarb

Several methods for the synthesis of Prosulfocarb have been patented. A common industrial approach avoids a one-step process, which can lead to undesirable side-reactions between benzylchloride and the amine, instead opting for a two-step process.

Method 1: Synthesis via Carbonoxysulfide This method is designed to control the reaction and maximize yield.

• Preparation of Di-n-propylamine Solution: A mixture of di-n-propylamine and water is prepared in a reactor.

• Addition of Carbonoxysulfide (COS): Gaseous carbonoxysulfide is continuously added to the stirred aqueous di-n-propylamine mixture over a period of approximately 100 minutes at a controlled temperature of 5-15°C.

• Delayed Addition of Benzylchloride: The continuous addition of benzylchloride to the reaction mixture is initiated only after approximately 30-60% of the total required carbonoxysulfide has been added.

• pH Control: The addition of benzylchloride is performed under pH control, maintained by the addition of sodium hydroxide.

• Purification: The crude product is purified via steam-stripping under reduced pressure to achieve an assay of over 99%.

Method 2: Synthesis from Phosgene An alternative synthesis route involves the use of phosgene.

• Reaction of Dipropylamine with Phosgene: Dipropylamine is reacted with phosgene, resulting in the substitution of one chlorine atom on the phosgene molecule by the amine.

• Reaction with Benzyl Mercaptan: The intermediate product is then combined with benzyl mercaptan, which substitutes the remaining chlorine atom.

• Alternative Order: The synthesis is also possible by first reacting benzyl mercaptan with phosgene, followed by the addition of dipropylamine.

Analytical Determination

The quantification of Prosulfocarb in various matrices is typically performed using chromatographic techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Method: Gas Chromatography-Mass Spectrometry (GC-MS) for Potato Flour Samples This method provides a framework for the direct determination of Prosulfocarb in a solid food matrix.

• Standard Preparation: A stock solution of Prosulfocarb (e.g., ~3110 mg/kg) is prepared in methanol. Working standard solutions are created by diluting this stock solution.

• Sample Preparation: A known weight of the potato flour sample is spiked with a known concentration of Prosulfocarb standard solution for validation purposes. An appropriate extraction and clean-up procedure, such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), is typically employed to isolate the analyte from the matrix.

• GC-MS Analysis: The prepared sample extract is injected into the GC-MS system.

  • Column: HP-5MS column is suitable for separation.

  • Oven Program: An optimized temperature program is required to achieve separation within a reasonable time (e.g., 10 minutes).

  • Detection: A mass selective detector (MS) is used for identification and quantification.

• Validation: The method's analytical performance is validated by determining the Limit of Detection (LOD), Limit of Quantification (LOQ), linear working range, and relative standard deviation (%RSD). For Prosulfocarb in potato flour, reported values are:

  • LOD: 0.54 mg/kg

  • LOQ: 1.80 mg/kg

  • Linear Range: 2.4-96.6 mg/kg

  • %RSD: 7.7%

Method: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) This method is suitable for analyzing Prosulfocarb in aqueous samples.

• Sample Pre-treatment: Water samples are first filtered to remove particulate matter. Solid-phase extraction (SPE) with C18 cartridges is used to concentrate the analyte and clean up the sample.

• HPLC System:

  • Column: A reverse-phase C18 column is used for separation.

  • Mobile Phase: A gradient elution using a mixture of acetonitrile and an aqueous solution of a weak acid (e.g., phosphoric acid or formic acid for MS compatibility) is employed.

  • Detection: A Diode-Array Detector (DAD) is set to a specific wavelength (e.g., 220 nm) for detection and quantification.

• Confirmation: To confirm the identity of the detected compound, the analysis can be repeated on a second column with different polarity, such as a cyano (CN) column.

References

• 1. CN108997181B - Prosulfocarb and synthesis method thereof - Google Patents [patents.google.com]
• 2. Prosulfocarb - Wikipedia [en.wikipedia.org]

The Synthesis and Manufacture of Prosulfocarb: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prosulfocarb, a selective thiocarbamate herbicide, is a crucial component in modern agriculture for the pre-emergence control of grass and broad-leaved weeds. Its chemical name is S-benzyl dipropylthiocarbamate.[1] This technical guide provides an in-depth overview of the synthesis and manufacturing processes of Prosulfocarb, focusing on the core chemical principles and methodologies. It details the prevalent industrial synthesis routes, including experimental protocols derived from key patents, and presents quantitative data in a structured format. Additionally, this guide employs visualizations to elucidate the reaction pathways and experimental workflows, offering a comprehensive resource for researchers and professionals in the agrochemical and pharmaceutical industries.

Introduction

Prosulfocarb is a selective, systemic herbicide that is absorbed by the roots and shoots of germinating seedlings, inhibiting lipid synthesis.[2][3] It belongs to the thiocarbamate class of herbicides. The increasing use of Prosulfocarb necessitates a thorough understanding of its synthesis and manufacturing for process optimization, quality control, and the development of novel analogues. This guide focuses on the primary manufacturing routes, providing detailed procedural insights.

Synthesis Pathways

There are two primary synthetic routes for the production of Prosulfocarb. The most common and industrially significant method involves the use of carbonyl sulfide (COS), while an alternative route utilizes the more hazardous phosgene.

Carbonyl Sulfide (COS) Route

The COS route is generally preferred for industrial production due to the avoidance of highly toxic phosgene. This process can be carried out in one or two steps and typically involves the in-situ generation of COS.

A key innovation in this route is a one-step process designed to minimize the formation of the by-product benzyl di-n-propylamine, which can occur if benzyl chloride reacts directly with di-n-propylamine.[4]

Overall Reaction Scheme:

Caption: Synthesis of Prosulfocarb via the Carbonyl Sulfide (COS) route.

Phosgene Route

An alternative synthesis pathway for Prosulfocarb involves the use of phosgene. This method consists of two main steps: the formation of dipropylcarbamoyl chloride and its subsequent reaction with benzyl mercaptan.

Overall Reaction Scheme:

Caption: Synthesis of Prosulfocarb via the Phosgene route.

Experimental Protocols

The following protocols are detailed descriptions of the manufacturing process based on the industrially preferred Carbonyl Sulfide (COS) route.

In-situ Generation of Carbonyl Sulfide (COS)

Carbonyl sulfide is typically generated on-site for direct consumption in the main reaction.

Protocol:

• Charge a suitable reactor with sulfuric acid and water.

• Heat the sulfuric acid solution to 80-90°C.[4]

• Slowly add a concentrated aqueous solution of ammonium thiocyanate to the stirred sulfuric acid solution over a period of 100 minutes.

• The generated carbonyl sulfide gas is then fed directly into the main reaction vessel.

Caption: Experimental workflow for the in-situ generation of Carbonyl Sulfide.

Prosulfocarb Synthesis (One-Step Process)

This protocol describes a one-step process where carbonyl sulfide and benzyl chloride are added sequentially to an aqueous solution of di-n-propylamine.

Protocol:

• Charge the main reactor with di-n-propylamine and water.

• Cool the mixture to 5-15°C.

• Continuously add carbonyl sulfide gas to the stirred mixture over a period of 100 minutes.

• After approximately 30-60% of the total carbonyl sulfide has been added, begin the continuous addition of benzyl chloride to the reaction mixture.

• Maintain the pH of the reaction mixture by adding an aqueous base, such as sodium hydroxide solution, after the addition of benzyl chloride has commenced.

• After the additions are complete, stir the mixture for an additional 30 minutes while heating to approximately 40°C.

Purification of Prosulfocarb

The crude Prosulfocarb from the main reaction requires purification to achieve the desired technical grade.

Protocol:

• Neutralize the reaction mixture by the slow addition of an aqueous acid (e.g., 96% sulfuric acid) while keeping the temperature below 45°C, until the pH reaches 2.

• Allow the two phases to separate and collect the organic phase containing the crude Prosulfocarb.

• For higher purity, subject the crude product to steam-stripping under reduced pressure. This method can yield a product with an assay of more than 99%.

• Alternatively, a Chinese patent describes a purification process involving adjusting the pH to 9 with sodium hydroxide, holding at 35°C, cooling, then adjusting the pH to 6 with sulfuric acid, separating the aqueous layer, and drying the organic layer with anhydrous magnesium sulfate followed by filtration.

Data Presentation

The following tables summarize the quantitative data extracted from various sources regarding the synthesis of Prosulfocarb.

Table 1: Reactants and Conditions for COS Generation

Parameter	Value	Source
Reactants
Ammonium Thiocyanate	246 g (50% aq. solution)
Sulfuric Acid	309 g (96%)
Water	202 g
Reaction Conditions
Temperature	80-90°C
Addition Time	100 minutes

Table 2: Reactants and Conditions for Prosulfocarb Synthesis

Parameter	Value	Source
Reactants
Di-n-propylamine	209 g (min. 99% purity)
Water	152 g
Carbonyl Sulfide	Gaseous, added over 100 min
Benzyl Chloride	190 g
Reaction Conditions
Initial Temperature	5-15°C
Post-reaction Temperature	~40°C
Post-reaction Time	30 minutes

Table 3: Yield and Purity of Prosulfocarb

Parameter	Value	Source
Crude Product
Yield	95% of theory (based on benzyl chloride)
Assay	97%
Purified Product
Purity (after steam-stripping)	>99%
Purity (alternative method)	98.7%
Yield (alternative method)	97.9%

Conclusion

The synthesis of Prosulfocarb is a well-established industrial process, with the carbonyl sulfide route being the most viable and widely used method. This guide has provided a detailed overview of this process, including specific experimental protocols and quantitative data, to serve as a valuable resource for researchers and professionals. The provided visualizations of the synthesis pathways and experimental workflows aim to enhance the understanding of the complex chemical processes involved in the manufacturing of this important herbicide. Further research into catalyst optimization and green chemistry approaches could lead to even more efficient and environmentally friendly production methods in the future.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. Kinetics of reactions of carbonyl sulphide and carbon dioxide with amines and catalysis by Brönsted bases of the hydrolysis of COS - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of functionalized S-benzyl dithiocarbamates from diazo-compounds via multi-component reactions with carbon disulfide and secondary amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chemsynthesis.com [chemsynthesis.com]

Prosulfocarb: Core Chemical and Toxicological Data

An In-depth Technical Guide to Prosulfocarb

Prosulfocarb is a selective, pre-emergence and early post-emergence thiocarbamate herbicide.[1][2] It is primarily utilized for the control of annual grasses and some broadleaf weeds in cereal crops like wheat and barley, as well as in potatoes and onions.[3][4]

Chemical Identity

Identifier	Value	Source(s)
IUPAC Name	S-benzyl N,N-dipropylcarbamothioate	[3]
CAS Number	52888-80-9
Molecular Formula	C₁₄H₂₁NOS
Molar Mass	251.39 g·mol⁻¹
Synonyms	S-benzyl dipropylthiocarbamate, Boxer, Defi, Arcade

Physicochemical Properties

Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid
Melting Point	-20 °C
Boiling Point	341 °C
Density	1049 kg/m ³
Vapor Pressure	0.79 mPa
Solubility in Water	Insoluble (200 ppm)
Solubility in Organic Solvents	Soluble in xylene, acetone, heptane, ethyl acetate

Toxicological Summary

Prosulfocarb exhibits low acute toxicity in mammals. The primary toxicological effects observed in long-term studies are related to the liver and kidneys, along with reduced appetite. There is no evidence to suggest that prosulfocarb is carcinogenic or genotoxic.

Metric	Value	Species	Source(s)
Oral LD₅₀	1820 mg/kg	Rat
Dermal LD₅₀	>2000 mg/kg	Rabbit
Inhalation LC₅₀ (4h)	>4700 mg/m³	Rat
Acceptable Daily Intake (ADI)	0.02 mg/kg/day	Human

Mechanism of Action and Metabolic Pathway

Prosulfocarb functions by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs), which are crucial components of cell membranes. This disruption of lipid biosynthesis ultimately interferes with cell division and development in emerging weed seedlings, preventing their growth and establishment. It is classified under the HRAC Group N (WSSA Group 15), which includes inhibitors of lipid synthesis.

The herbicide is absorbed through the coleoptile and shoots of germinating weeds. Prosulfocarb itself is a pro-herbicide, meaning it requires bioactivation within the target plant to become phytotoxic. This activation involves oxidation to prosulfocarb sulfoxide.

In tolerant crops such as cereals, prosulfocarb is metabolized and detoxified, primarily through glutathione conjugation. In susceptible weeds, this detoxification pathway is less effective. The metabolic pathway in plants like barley involves the hydrolysis of prosulfocarb, followed by conjugation and oxidation to form various polar metabolites.

Caption: Metabolic pathway of prosulfocarb in plants.

Experimental Protocols

Determination of Prosulfocarb in Potato Flour by GC-MS

This method outlines the direct determination of prosulfocarb in potato flour samples using Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

• Sample Preparation: A suitable extraction method, such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), is employed to extract prosulfocarb from the potato flour matrix.

• Chromatographic Separation:

  • System: Gas Chromatograph coupled with a Mass Spectrometer.

  • Column: HP-5MS capillary column.

  • Oven Temperature Program: An optimized temperature gradient is used to achieve separation of the analyte within approximately 10 minutes.

• Mass Spectrometric Detection: The mass spectrometer is operated in a suitable mode (e.g., Selected Ion Monitoring, SIM) for sensitive and selective detection of prosulfocarb.

• Quantification: A matrix-matched calibration curve is generated using a series of standard solutions of prosulfocarb to quantify the analyte in the samples.

Performance:

• Limit of Detection (LOD): 0.54 mg/kg

• Limit of Quantification (LOQ): 1.80 mg/kg

• Linear Range: 2.4 - 96.6 mg/kg

• Correlation Coefficient (R²): 0.9997

Bioassay for Prosulfocarb Detection in Soil and Crop Residues

This protocol describes a bioassay for quantifying the bioavailability of prosulfocarb in environmental samples.

Methodology:

• Indicator Species Selection: Italian ryegrass (Lolium multiflorum) is used as the indicator species due to its high sensitivity to prosulfocarb.

• Dose-Response Curve Generation:

  • Prepare a series of known concentrations of prosulfocarb in both the soil type and crop residue being tested.

  • Grow the indicator species in these prepared samples under controlled conditions.

  • Measure a responsive growth parameter, such as shoot length inhibition, after a set period.

  • Use a log-logistic model to create dose-response calibration curves.

• Sample Analysis:

  • Grow the indicator species in the environmental samples with unknown prosulfocarb concentrations.

  • Measure the shoot length inhibition.

  • Estimate the concentration of bioavailable prosulfocarb by comparing the observed inhibition to the calibration curve.

• Validation: The bioassay results are validated by comparing them with concentrations determined by chemical analysis (e.g., GC-MS).

Caption: Workflow for prosulfocarb bioassay in soil.

References

• 1. News - Prosulfocarb Herbicide Mode of Action: How It Works to Control Weeds [bigpesticides.com]
• 2. pomais.com [pomais.com]
• 3. Prosulfocarb - Wikipedia [en.wikipedia.org]
• 4. Prosulfocarb Herbicide: Premium Pre-Emergence Weed Control for Cereals [smagrichem.com]

Prosulfocarb's Disruption of Cell Division: A Technical Guide to its Mode of Action as a Lipid Synthesis Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prosulfocarb, a thiocarbamate herbicide, is a potent inhibitor of cell division in susceptible plant species. Its primary mechanism of action is the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a critical process for the formation of cell membranes, cuticular waxes, and suberin. This disruption of lipid biosynthesis leads to a cascade of events that ultimately halt cell proliferation and seedling growth. This technical guide provides an in-depth exploration of prosulfocarb's mode of action, focusing on how the inhibition of lipid synthesis results in the cessation of cell division. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of the key pathways and workflows.

Introduction

Prosulfocarb is a selective, pre-emergence and early post-emergence herbicide used for the control of annual grasses and some broadleaf weeds.[1] It belongs to the HRAC Group N (WSSA Group 8), which comprises herbicides that inhibit lipid synthesis.[1] While often categorized as a "cell division inhibitor," this is a consequential effect of its primary action. Prosulfocarb is absorbed by the roots and emerging shoots of seedlings, where it interferes with the elongation of fatty acids, leading to abnormal cell development and the prevention of cell division in the shoot and root tips.[1]

Primary Mode of Action: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis

The core mechanism of prosulfocarb's herbicidal activity is the inhibition of enzymes involved in the elongation of fatty acids with more than 18 carbons, known as very-long-chain fatty acids (VLCFAs). VLCFAs are essential components of several vital structures in plants:

• Cell Membranes: Phospholipids, the primary building blocks of cell membranes, require long-chain fatty acids for their structure and function. Inhibition of VLCFA synthesis disrupts the integrity and formation of new membranes, which is a prerequisite for cell division and growth.

• Cuticular Waxes: The plant cuticle, a protective waxy layer on the epidermis, is rich in VLCFAs. A compromised cuticle leads to increased water loss and susceptibility to environmental stresses.

• Suberin: This complex polymer, found in root endodermis and other tissues, contains VLCFAs and plays a crucial role in controlling water and nutrient transport.

Prosulfocarb's interference with VLCFA synthesis is believed to occur at the level of the elongase enzyme complex located in the endoplasmic reticulum. This inhibition prevents the addition of two-carbon units to fatty acid chains, thereby halting the production of VLCFAs.

Downstream Effect: Inhibition of Cell Division

The disruption of VLCFA synthesis has a direct and detrimental impact on cell division. For a cell to divide, it must first duplicate its components and then physically separate into two daughter cells, a process that heavily relies on the synthesis of new cell membranes.

The inhibition of VLCFA synthesis by prosulfocarb leads to:

• Inadequate Membrane Biogenesis: A shortage of essential fatty acids prevents the formation of sufficient membrane material to enclose newly forming cells.

• Abnormal Cell Development: Cells that attempt to divide without adequate membrane components may exhibit morphological abnormalities, such as incomplete cell wall formation or the development of enlarged, non-dividing cells.

• Arrest of the Cell Cycle: The cell cycle is a tightly regulated process with checkpoints that monitor the fidelity of cellular events. It is plausible that a deficiency in membrane precursors triggers a cell cycle arrest, preventing the cell from proceeding through mitosis.

This indirect mechanism explains the observed symptoms of prosulfocarb treatment, which include stunted growth, swollen root tips, and the failure of seedling emergence.

Quantitative Data

Quantitative data on the direct inhibition of cell division by prosulfocarb is limited, as most studies focus on its effects on lipid synthesis or overall plant growth. The following table summarizes available data on the efficacy of prosulfocarb in reducing plant biomass, which is an indirect measure of cell division and growth inhibition.

Test Species	Parameter	Value	Reference
Vulpia myuros	ED50 (shoot biomass reduction) - Pre-emergence	Lower than post-emergence application
Vulpia myuros	Biomass reduction at 800 g/ha (Pre-emergence)	80-90%
Vulpia myuros	Biomass reduction at 800 g/ha (Post-emergence, BBCH 10-11)	70-80%
Lolium multiflorum	Foliar fresh weight reduction (0.5x dose, foliar-only)	73.3%
Lolium multiflorum	Root fresh weight reduction (0.5x dose, foliar-only)	63.1%

Experimental Protocols

Assay for Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis

This protocol is adapted from studies on herbicides that inhibit lipid synthesis.

Objective: To determine the effect of prosulfocarb on the synthesis of VLCFAs in a model plant system.

Materials:

• Seeds of a susceptible plant species (e.g., Lolium rigidum)

• Prosulfocarb solutions of varying concentrations

• Radioactive precursor, e.g., [1-14C]acetate or [1-14C]malonyl-CoA

• Growth medium (e.g., Murashige and Skoog)

• Scintillation counter

• Thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) equipment

• Solvents for lipid extraction (e.g., chloroform:methanol mixture)

Procedure:

• Plant Germination: Germinate seeds in a controlled environment on growth medium.

• Herbicide Treatment: Treat seedlings at an early growth stage with different concentrations of prosulfocarb. Include a solvent control.

• Radiolabeling: After a defined incubation period with the herbicide, supply the seedlings with a radioactive precursor for fatty acid synthesis (e.g., [1-14C]acetate) for a few hours.

• Lipid Extraction: Harvest the plant tissue, and extract the total lipids using an appropriate solvent system.

• Fatty Acid Analysis: Separate the fatty acid methyl esters (FAMEs) by TLC or GC-MS.

• Quantification: Quantify the amount of radioactivity incorporated into different fatty acid chains using a scintillation counter or by analyzing the mass spectra.

• Data Analysis: Compare the incorporation of the radiolabel into VLCFAs (C20 and longer) in prosulfocarb-treated plants with the control plants. A reduction in radioactivity in the VLCFA fraction indicates inhibition of elongation.

Cell Viability and Proliferation Assay in Plant Suspension Cultures

Objective: To assess the impact of prosulfocarb on the viability and proliferation of plant cells.

Materials:

• Established plant cell suspension culture (e.g., from tobacco or Arabidopsis)

• Prosulfocarb solutions of varying concentrations

• Viability stain (e.g., fluorescein diacetate (FDA) for live cells and propidium iodide (PI) for dead cells)

• Hemocytometer or automated cell counter

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Culture Treatment: Add different concentrations of prosulfocarb to the plant cell suspension cultures. Include a solvent control.

• Incubation: Incubate the cultures under standard growth conditions for a defined period (e.g., 24, 48, 72 hours).

• Cell Counting: At each time point, take an aliquot of the cell suspension and determine the cell density using a hemocytometer or an automated cell counter.

• Viability Staining: Stain the cells with FDA and PI according to standard protocols.

• Microscopy or Flow Cytometry: Observe the stained cells under a fluorescence microscope to determine the percentage of live (green fluorescence) and dead (red fluorescence) cells. For a more quantitative analysis, use a flow cytometer to measure the fluorescence of a large population of cells.

• Data Analysis: Plot cell proliferation curves and calculate the percentage of viable cells for each prosulfocarb concentration. Determine the IC50 value for cell proliferation.

Immunofluorescence Microscopy of Microtubules

Objective: To visualize the microtubule cytoskeleton in plant cells treated with prosulfocarb to determine if it directly affects microtubule organization.

Materials:

• Plant seedlings or cell suspension cultures

• Prosulfocarb solutions

• Fixative (e.g., paraformaldehyde)

• Cell wall digesting enzymes (e.g., cellulase, pectinase)

• Permeabilization buffer (e.g., containing Triton X-100)

• Primary antibody against α-tubulin

• Fluorescently labeled secondary antibody

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Treatment and Fixation: Treat plant material with prosulfocarb and a control solution. Fix the cells in paraformaldehyde.

• Cell Wall Digestion: Partially digest the cell walls to allow antibody penetration.

• Permeabilization: Permeabilize the cell membranes to allow antibodies to enter the cytoplasm.

• Antibody Incubation: Incubate the cells with the primary anti-tubulin antibody, followed by the fluorescently labeled secondary antibody.

• Mounting and Visualization: Mount the cells in an antifade medium and observe the microtubule structures under a fluorescence microscope.

• Analysis: Compare the organization of cortical microtubules, preprophase bands, mitotic spindles, and phragmoplasts in treated versus control cells. Any disruption in these structures would suggest a direct effect on the cytoskeleton.

Visualizations

Signaling Pathway of Prosulfocarb's Action

Caption: Prosulfocarb's inhibitory effect on cell division.

Experimental Workflow for VLCFA Synthesis Assay

Caption: Workflow for assessing VLCFA synthesis inhibition.

Logical Relationship of Prosulfocarb's Effectsdot

References

• 1. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]

Prosulfocarb's Journey in Aquatic Ecosystems: A Technical Guide to its Bioaccumulation Potential

For Immediate Release

Executive Summary

Prosulfocarb is a widely used pre-emergent herbicide effective against various grasses and broad-leaved weeds.[1] Its detection in aquatic environments necessitates a thorough understanding of its potential for bioaccumulation, the process by which a substance is absorbed by an organism from water and food at a rate faster than it is lost.[1][2][3] This guide details prosulfocarb's physicochemical properties, its known effects on aquatic organisms, and the standardized protocols for determining its bioaccumulation potential. Although direct BCF and BAF values are not currently published, prosulfocarb's chemical characteristics suggest a potential for bioaccumulation that warrants careful monitoring and further study.[4]

Physicochemical Properties and Environmental Fate

Prosulfocarb's behavior in aquatic ecosystems is governed by its chemical and physical properties. It is characterized by low water solubility and a tendency to adsorb to organic matter and sediment. The half-life of prosulfocarb in water is relatively short, with reported dissipation times (DT50) of approximately 2.9 days in ditches and ranging from 1.5 to 4.4 days in sediment-water systems. A known environmental transformation product is prosulfocarb sulfoxide.

Table 1: Physicochemical Properties of Prosulfocarb

Property	Value	Reference
IUPAC Name	S-benzyl dipropyl(thiocarbamate)
CAS Number	52888-80-9
Molecular Formula	C₁₄H₂₁NOS
Molar Mass	251.39 g/mol
Water Solubility	~10 mg/L
Log P (Octanol-Water Partition Coefficient)	> 3 (Implied by testing requirements)
Half-life in Water	1.5 - 4.4 days

Aquatic Ecotoxicity

Prosulfocarb is classified as toxic to a range of aquatic organisms, including fish, invertebrates, algae, and higher aquatic plants. Regulatory bodies mandate precautionary measures, such as no-spray zones near water bodies, to mitigate risks.

Table 2: Summary of Aquatic Ecotoxicity Data for Prosulfocarb

Organism Group	Endpoint	Value (mg/L)	Reference
Temperate Freshwater Fish	96-hour LC₅₀	0.84
Aquatic Invertebrates (Daphnia magna)	48-hour EC₅₀	Not specified
Aquatic Invertebrates (Giant Freshwater Pearl Mussel)	96-hour LC₅₀	3.02
Algae	Not specified	Toxic
Higher Aquatic Plants	Not specified	Toxic

Bioaccumulation Potential

Bioaccumulation is the net uptake of a chemical by an organism from all exposure routes, including water, food, and sediment. It is quantified by the Bioaccumulation Factor (BAF). Bioconcentration, a component of bioaccumulation, refers to the uptake from water alone and is measured by the Bioconcentration Factor (BCF). A BCF study is typically required for substances with a log Pow greater than 3.

While it is stated that prosulfocarb bioaccumulates, specific BCF or BAF values from experimental studies are not found in the reviewed literature. The University of Hertfordshire's AERU database, for instance, does not list a BCF value for prosulfocarb. In the absence of this data, we outline the standard methodology used to determine these critical values.

Experimental Protocol for BCF Determination (OECD 305)

The internationally recognized standard for determining the bioconcentration of a chemical in fish is the OECD Test Guideline 305. This protocol involves two phases:

• Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance in the water. The concentration of the substance in the fish tissue is measured at regular intervals until a steady state is reached (when uptake and depuration rates are equal). This phase typically lasts for 28 days but can be extended if a steady state is not achieved.

• Depuration Phase: After the uptake phase, the fish are transferred to a clean, substance-free environment. The decrease in the substance's concentration in the fish tissue is monitored over time.

The Bioconcentration Factor can be calculated in two ways:

• Steady-State BCF (BCFss): The ratio of the concentration of the substance in the fish (Cf) to the concentration in the water (Cw) at steady state.

• Kinetic BCF (BCFk): Calculated as the ratio of the uptake rate constant (k1) to the depuration rate constant (k2).

Experimental workflow for determining the Bioconcentration Factor (BCF).

Metabolic Pathways in Aquatic Organisms

The bioaccumulation potential of a substance is significantly influenced by the organism's ability to metabolize and excrete it. In fish, metabolic biotransformation primarily occurs in the liver and involves Phase I (e.g., oxidation, hydrolysis) and Phase II (e.g., conjugation) reactions to increase water solubility and facilitate excretion.

For prosulfocarb, a known metabolite is prosulfocarb sulfoxide, indicating that oxidation is a key step in its biotransformation. While a detailed metabolic pathway in fish has not been elucidated, a plausible pathway can be proposed based on general pesticide metabolism. The initial oxidation of the sulfur atom to form the sulfoxide is a typical Phase I reaction. Subsequent reactions could involve hydroxylation of the benzyl group or N-dealkylation of the propyl groups, followed by Phase II conjugation with molecules like glucuronic acid or sulfate to enhance elimination.

Proposed metabolic pathway of prosulfocarb in aquatic organisms.

Analytical Methodologies

The accurate determination of prosulfocarb and its metabolites in water and biological tissues is crucial for assessing bioaccumulation. Common analytical techniques include gas chromatography-mass spectrometry (GC-MS) and liquid chromatography with tandem mass spectrometry (LC-MS/MS). Sample preparation often involves solid-phase extraction (SPE) to concentrate the analytes and remove interfering substances from the matrix.

Table 3: Analytical Methods for Prosulfocarb Detection

Technique	Matrix	Sample Preparation	Common Use	Reference
GC-MS	Vegetables, Potato Flour	QuEChERS	Residue Analysis
LC-MS/MS	Water, Honey, Herbal Species	Solid-Phase Extraction (SPE)	Environmental Monitoring, Residue Analysis
HPLC-ESI-MS/MS	Water, Suspended Solids	Not specified	Environmental Monitoring

Conclusion and Future Directions

This technical guide consolidates the current knowledge on the bioaccumulation potential of prosulfocarb in aquatic ecosystems. While prosulfocarb's persistence in the water column is low, its toxicity to aquatic life and its potential to bioaccumulate warrant further investigation. The lack of publicly available, experimentally determined BCF and BAF values is a significant data gap.

Future research should prioritize conducting standardized bioaccumulation studies (e.g., following OECD 305) with relevant aquatic organisms, such as rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio), to generate robust BCF and BAF data. Furthermore, detailed metabolism studies in fish are needed to fully characterize the biotransformation pathways and identify major metabolites, which will allow for a more comprehensive risk assessment of prosulfocarb in the aquatic environment.

References

• 1. sitesv2.anses.fr [sitesv2.anses.fr]
• 2. Aquatic Bioconcentration/Bioaccumulation - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 3. Systematic Underestimation of Pesticide Burden for Invertebrates under Field Conditions: Comparing the Influence of Dietary Uptake and Aquatic Exposure Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prosulfocarb - Wikipedia [en.wikipedia.org]

Prosulfocarb's Soil Half-Life: A Technical Guide to its Dissipation Across Diverse Soil Environments

For Immediate Release

This technical guide provides a comprehensive overview of the dissipation of prosulfocarb in various soil types, with a focus on its half-life (DT50). Designed for researchers, scientists, and professionals in drug development, this document synthesizes key data from pivotal studies, outlines common experimental methodologies, and visualizes the workflow for determining soil degradation.

Prosulfocarb, a thiocarbamate herbicide, is primarily used for the pre-emergence control of grass and broadleaf weeds in a variety of crops. Its persistence in the soil is a critical factor in its efficacy and environmental fate. The dissipation of prosulfocarb is predominantly a biological process, driven by microbial degradation, but is also significantly influenced by the physicochemical properties of the soil.[1]

Quantitative Analysis of Prosulfocarb Half-Life (DT50) in Soil

The half-life of prosulfocarb in soil exhibits considerable variability, with reported DT50 values ranging from as short as 6.3 days to over 50 days under laboratory conditions.[1][2] This variation is intricately linked to soil composition and environmental conditions. The following tables summarize quantitative data from key studies, illustrating the impact of soil properties on the degradation rate of prosulfocarb.

Soil Type/ID	Organic Carbon (%)	pH	Clay (%)	Sand (%)	Silt (%)	DT50 (days)	Reference
Soil 1 (Italy)	1.1	6.8	14.5	55.5	30.0	23.6	Gennari et al., 1998
Soil 2 (Italy)	2.5	5.4	19.0	41.0	40.0	14.2	Gennari et al., 1998
Soil 3 (Italy)	4.2	6.2	26.5	23.5	50.0	8.7	Gennari et al., 1998

Table 1: Effect of Soil Physicochemical Properties on Prosulfocarb DT50. This table clearly demonstrates an inverse correlation between the organic carbon content and the half-life of prosulfocarb.

Treatment	Organic Carbon (%)	DT50 (days) @ 4 mg/kg	DT50 (days) @ 10 mg/kg	Reference
Unamended Soil	0.98	8.0	13.9	Marín-Benito et al., 2018
Green Compost Amended Soil	1.96	13.9	23.3	Marín-Benito et al., 2018

Table 2: Influence of Organic Amendment and Application Rate on Prosulfocarb DT50. Higher organic carbon content in the amended soil led to a longer half-life, likely due to increased adsorption and reduced bioavailability of the herbicide to microorganisms. The dissipation rate was also observed to be concentration-dependent, with a higher application rate resulting in a longer half-life.

Experimental Protocols for Soil Dissipation Studies

The determination of prosulfocarb's half-life in soil typically follows standardized guidelines, such as those provided by the OECD (Organisation for Economic Co-operation and Development). These protocols are designed to ensure data reliability and comparability across different studies.

Soil Collection and Preparation

• Sampling: Soil is collected from the A-horizon (0-20 cm depth) of a selected field. The sampling location should be well-characterized in terms of its agricultural history and physicochemical properties.

• Sieving: The collected soil is air-dried to a workable moisture content and sieved through a 2 mm mesh to remove stones, roots, and other large debris.

• Characterization: Key soil properties are determined, including:

  • Particle size distribution (sand, silt, clay content)

  • Organic carbon content

  • pH

  • Cation exchange capacity (CEC)

  • Microbial biomass

Incubation Experiment

• Test Substance Application: Prosulfocarb, often radiolabeled (e.g., with ¹⁴C), is applied to the soil samples. The application rate is typically based on the recommended field application rate. A solvent is used to ensure uniform distribution, and is then allowed to evaporate.

• Moisture and Temperature Control: The treated soil samples are brought to a specific moisture level, commonly 40-60% of the maximum water holding capacity. The samples are then incubated in the dark at a constant temperature, typically around 20°C, to simulate aerobic soil conditions.

• Sampling: Replicate soil samples are taken at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60 days) throughout the incubation period.

Analysis of Prosulfocarb Residues

• Extraction: Prosulfocarb and its potential metabolites are extracted from the soil samples using an appropriate organic solvent, such as acetonitrile or methanol, often followed by a clean-up step to remove interfering substances.

• Quantification: The concentration of prosulfocarb in the extracts is determined using analytical techniques like High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or mass spectrometry). For radiolabeled studies, Liquid Scintillation Counting (LSC) is used to quantify the radioactivity.

• Data Analysis: The dissipation of prosulfocarb over time is plotted, and the data are fitted to a kinetic model (e.g., single first-order kinetics) to calculate the DT50 value.

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for a laboratory-based soil dissipation study of prosulfocarb.

Figure 1: Workflow for determining the soil half-life of prosulfocarb.

Signaling Pathways and Logical Relationships

The dissipation of prosulfocarb in soil is governed by a series of interconnected factors. The following diagram illustrates the logical relationships between key soil properties and the degradation rate of the herbicide.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Notes and Protocols for Prosulfocarb Residue Detection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of prosulfocarb residues in various matrices. The protocols are based on validated analytical methods, primarily utilizing Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) following QuEChERS-based sample preparation.

Overview of Analytical Approaches

The determination of prosulfocarb residues is commonly achieved through chromatographic techniques coupled with mass spectrometry. The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is the most widely adopted sample preparation technique for prosulfocarb residue analysis in food and agricultural commodities. It involves an initial extraction with acetonitrile followed by a partitioning step using salts and a subsequent clean-up step using dispersive solid-phase extraction (d-SPE).[1][2]

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is a robust and sensitive technique for the analysis of volatile and semi-volatile compounds like prosulfocarb. It offers high selectivity and is suitable for complex matrices.[3][4]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is highly effective for the analysis of a wide range of pesticides, including prosulfocarb. It is particularly advantageous for polar and thermally labile compounds and often provides excellent sensitivity.[4]

Experimental Protocols

Sample Preparation: QuEChERS Protocol

This protocol is a modification of the widely used QuEChERS method, adaptable for various matrices.

2.1.1. Materials and Reagents

• Acetonitrile (ACN), HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Sodium citrate tribasic dihydrate

• Disodium hydrogen citrate sesquihydrate

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• Graphitized Carbon Black (GCB) - for pigmented samples

• Z-Sep/Z-Sep+ or Enhanced Matrix Removal-Lipid (EMR-Lipid) - for fatty matrices

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes for d-SPE

2.1.2. Extraction Procedure (EN 15662)

• Homogenization: Homogenize a representative sample of the matrix (e.g., cereals, fruits, vegetables). For dry samples like cereals, a pre-wetting step may be necessary to improve extraction efficiency.

• Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 10 mL of acetonitrile to the tube.

• Shaking: Cap the tube and shake vigorously for 1 minute.

• Salt Addition: Add the QuEChERS extraction salt mixture (4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

• Extraction: Immediately shake the tube vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥ 4000 rpm for 5 minutes.

2.1.3. Dispersive Solid-Phase Extraction (d-SPE) Clean-up

• Supernatant Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube containing the appropriate sorbent mixture.

• d-SPE Tube Selection:

  • General Matrices: 150 mg MgSO₄ and 25 mg PSA.

  • Pigmented Matrices (e.g., spinach): 150 mg MgSO₄, 25 mg PSA, and 7.5 mg GCB.

  • Fatty Matrices (e.g., olive oil, nuts): 150 mg MgSO₄, 25 mg PSA, and 25 mg C18 or specialized sorbents like Z-Sep or EMR-Lipid for enhanced fat removal.

• Shaking: Cap the d-SPE tube and shake vigorously for 30 seconds.

• Centrifugation: Centrifuge at ≥ 4000 rpm for 5 minutes.

• Final Extract: The supernatant is the final extract. Transfer it to an autosampler vial for analysis. For LC-MS/MS analysis, the extract may require dilution with the mobile phase.

GC-MS/MS Analysis Protocol

This protocol is optimized for the analysis of prosulfocarb in various food matrices.

2.2.1. Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890 GC or equivalent
Injector	Splitless mode, 250 °C
Liner	Deactivated single taper with glass wool
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.2 mL/min
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Oven Program	Initial 70 °C (hold 2 min), ramp at 25 °C/min to 150 °C, ramp at 3 °C/min to 200 °C, ramp at 8 °C/min to 280 °C (hold 10 min)
Transfer Line	280 °C
Mass Spectrometer	Agilent 7000 Series Triple Quadrupole or equivalent
Ion Source	Electron Ionization (EI), 230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

2.2.2. MRM Transitions for Prosulfocarb

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
251	128.2	10	50
251	86.1	20	50

Note: The most intense transition is typically used for quantification, while the second is used for confirmation.

LC-MS/MS Analysis Protocol

This protocol provides a sensitive method for prosulfocarb determination, particularly suitable for a wide range of food commodities.

2.3.1. Instrumental Parameters

Parameter	Setting
Liquid Chromatograph	Waters ACQUITY UPLC, Agilent 1290 Infinity II, or equivalent
Column	C18 column (e.g., 2.1 x 100 mm, 1.8 µm), 40 °C
Mobile Phase A	5 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	5 mM Ammonium Formate in Methanol with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	0-1 min (10% B), 1-12 min (10-95% B), 12-14 min (95% B), 14.1-16 min (10% B)
Mass Spectrometer	Waters Xevo TQ-S, Sciex Triple Quad 5500, or equivalent
Ion Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	500 °C
Desolvation Gas Flow	1000 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

2.3.2. MRM Transitions for Prosulfocarb

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Cone Voltage (V)
252.0	90.9	22	29
252.0	127.9	13	29

Note: The most intense transition is typically used for quantification, while the second is used for confirmation.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the described analytical methods for prosulfocarb residue detection in various matrices.

Table 1: Method Validation Data for Prosulfocarb in Various Matrices

Matrix	Analytical Method	LOQ (mg/kg)	LOD (mg/kg)	Recovery (%)	RSD (%)	Reference
Potato Flour	GC-MS	1.80	0.54	90.9 - 105.7	≤ 3.6
Herbs & Edible Flowers	LC-MS/MS	0.01	-	-	-
Honey	LC-MS/MS	0.01	-	-	-
Green Vegetables	GC-MS	0.0014	0.0005	-	-
Cereals	GC-MS/MS & LC-MS/MS	0.01	-	70 - 120	< 20
Water	GC/MS & UPLC/MS/MS	0.01 - 0.03 (µg/L)	-	-	-
Persimmon	LC-MS/MS	-	-	87.6 - 102.0	< 9.6

Table 2: Recovery of Prosulfocarb in Spiked Potato Flour Samples (GC-MS)

Spiked Concentration (mg/kg)	Recovery (%)	RSD (%)
2.6	92.9	1.7
5.1	90.9	2.1
10.2	99.8	1.7
25.8	105.7	1.8
50.4	100.1	2.5
101.7	97.4	1.5

Conclusion

The presented protocols provide robust and validated methods for the determination of prosulfocarb residues in a variety of matrices. The combination of QuEChERS sample preparation with either GC-MS/MS or LC-MS/MS analysis offers high sensitivity, selectivity, and accuracy, meeting regulatory requirements for residue monitoring. The choice of the specific d-SPE clean-up sorbent should be tailored to the matrix to minimize interferences and ensure reliable quantification. Researchers and analytical scientists can adapt these methods to their specific needs and laboratory instrumentation.

References

• 1. glsciences.com [glsciences.com]
• 2. gcms.cz [gcms.cz]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Analysis of Pesticide Residues by QuEChERS Method and LC-MS/MS for a New Extrapolation of Maximum Residue Levels in Persimmon Minor Crop - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Prosulfocarb in Food Matrices by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction Prosulfocarb is a thiocarbamate herbicide used to control grass and broad-leaved weeds in crops such as potatoes and winter cereals.[1] Due to its application in agriculture, monitoring for its residues in food products is crucial for ensuring consumer safety and regulatory compliance. Gas chromatography-mass spectrometry (GC-MS) is a highly effective and widely used analytical technique for this purpose, offering excellent separation capabilities, sensitivity, and selectivity for the detection of volatile and semi-volatile compounds like Prosulfocarb.[1] This application note provides a detailed protocol for the quantification of Prosulfocarb in complex food matrices using a validated GC-MS method, incorporating the widely adopted QuEChERS sample preparation procedure for effective analyte extraction and matrix cleanup.

Principle The method involves an initial extraction of Prosulfocarb from the homogenized food sample using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.[2][3][4] This procedure uses acetonitrile for extraction, followed by a salting-out step and a dispersive solid-phase extraction (d-SPE) cleanup to remove interfering matrix components. The purified extract is then injected into the GC-MS system. In the gas chromatograph, Prosulfocarb is separated from other components on a capillary column based on its volatility and interaction with the stationary phase. The separated analyte then enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification, and specific ions are monitored for accurate quantification.

Experimental Protocols

1. Materials and Reagents

• Instrumentation: Agilent 6890 N Gas Chromatograph with Mass Selective Detector or equivalent.

• GC Column: HP-5MS (30 m length, 250 µm inner diameter, 0.25 µm film thickness) or equivalent.

• Reagents: Prosulfocarb analytical standard (≥98% purity), methanol (HPLC grade), acetonitrile (HPLC grade), n-hexane (HPLC grade), distilled water, and QuEChERS extraction and cleanup salts.

• Labware: 50 mL centrifuge tubes, volumetric flasks, automatic pipettes, syringes, 2 mL autosampler vials.

2. Standard Solution Preparation

• Stock Solution (e.g., 1000 mg/L): Accurately weigh the Prosulfocarb analytical standard and dissolve it in methanol in a volumetric flask to obtain the desired concentration.

• Working Standards: Prepare a series of working standard solutions by serial dilution of the stock solution with methanol. A typical calibration range is 2.4 to 96.6 mg/kg.

• Matrix-Matched Calibration: To minimize matrix effects, it is highly recommended to prepare calibration standards in a blank matrix extract that has been processed through the entire sample preparation procedure.

3. Sample Preparation Protocol (QuEChERS Method) This protocol is adapted from standard QuEChERS procedures for pesticide analysis in food.

• Homogenization: Weigh 10-15 g of a representative, homogenized sample (e.g., potato, olive oil, spinach) into a 50 mL centrifuge tube. For oily matrices, a dilution with n-hexane may be performed first.

• Extraction: Add 10 mL of acetonitrile to the tube. For samples with low water content, add an appropriate amount of distilled water.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

• Shaking & Centrifugation: Immediately cap and shake the tube vigorously for 1 minute. Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube containing primary secondary amine (PSA) sorbent and anhydrous MgSO₄.

• Final Centrifugation: Vortex the d-SPE tube for 30 seconds and centrifuge for 5 minutes.

• Collection: The resulting supernatant is the final extract. Transfer it into an autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Method The following parameters are based on a validated method for Prosulfocarb analysis.

• Injection:

  • Injection Volume: 1.0 µL

  • Injection Mode: Splitless

  • Inlet Temperature: 280 °C

• Gas Chromatograph (GC):

  • Carrier Gas: Helium

  • Flow Rate: 1.8 mL/min

  • Oven Temperature Program:

    • Initial Temperature: 100 °C

    • Ramp: 20 °C/min to 300 °C

    • Total Run Time: Approximately 10 minutes

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Impact (EI)

  • MS Source Temperature: 230 °C

  • MS Quadrupole Temperature: 150 °C

  • Transfer Line Temperature: 280 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for high selectivity and sensitivity. For tandem MS (MS/MS) systems, Multiple Reaction Monitoring (MRM) can be used.

  • Characteristic Ions: The most abundant ions for Prosulfocarb are m/z 91 (base peak) and 128. For MS/MS analysis, transitions like 251 -> 128.2 and 128 -> 86.1 can be monitored.

Data Presentation

Quantitative data from cited studies are summarized below to demonstrate the method's performance across different matrices.

Table 1: GC-MS Instrumental Parameters Summary

Parameter	Setting	Reference
GC System	Agilent 6890 N or equivalent
Column	HP-5MS (30m x 250µm x 0.25µm)
Carrier Gas	Helium, 1.8 mL/min
Injection Mode	1 µL, Splitless
Inlet Temp.	280 °C
Oven Program	100 °C, ramp 20 °C/min to 300 °C
MS System	Mass Selective Detector
Source Temp.	230 °C
Quadrupole Temp.	150 °C

| Transfer Line Temp. | 280 °C | |

Table 2: Method Performance and Validation Data for Prosulfocarb Analysis

Parameter	Potato Flour Matrix	Olive Oil Matrix (GC-MS/MS)
Sample Prep	Direct analysis after spiking	QuEChERS EN15662
Limit of Detection (LOD)	0.54 mg/kg	Not specified
Limit of Quantification (LOQ)	1.80 mg/kg	5 µg/kg (5 ppb)
Linear Range	2.4 - 96.6 mg/kg	5 - 200 µg/kg (ppb)
Correlation Coefficient (R²)	0.9997	> 0.99
Recovery (%)	90.9 - 105.7%	Not specified
Precision (%RSD)	7.7% (at 2.4 mg/kg)	Not specified

| Retention Time (min) | ~10 min total run | 9.59 min |

Visualizations

The diagram below illustrates the complete experimental workflow from sample receipt to final data analysis.

Caption: Experimental workflow for Prosulfocarb analysis.

Conclusion

This application note outlines a comprehensive and robust method for the quantitative analysis of Prosulfocarb in food samples using GC-MS. The combination of a standardized QuEChERS sample preparation protocol with optimized instrumental conditions provides high accuracy, precision, and sensitivity. The method achieves low limits of detection and demonstrates excellent linearity over a practical concentration range, making it suitable for routine monitoring and regulatory compliance testing in food safety laboratories.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. phenomenex.com [phenomenex.com]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Prosulfocarb Residue Analysis: Application Notes and Protocols for Extraction from Soil and Plant Matrices

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the efficient extraction of the herbicide prosulfocarb from complex soil and plant matrices. The methodologies outlined are primarily based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique, ensuring high-throughput and reliable results for residue analysis.

Prosulfocarb, a thiocarbamate herbicide, is extensively used in agriculture for the pre-emergence control of grasses and broadleaf weeds in various crops.[1] Monitoring its residues in soil and plant materials is crucial for environmental assessment, food safety, and human health protection.

I. Quantitative Data Summary

The following tables summarize the performance data for prosulfocarb extraction from various matrices, providing a comparative overview of method efficacy.

Table 1: Prosulfocarb Extraction from Soil Matrices

Analytical Method	Matrix Type	Fortification Level	Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
GC/MS/MS	General Soil	LOQ, 10xLOQ, 100xLOQ	65 - 116	≤ 17	0.005 - 0.01	[2]
GC-μECD/NPD	General Soil	LOQ, 10xLOQ, 100xLOQ	60 - 112	≤ 18	0.05	[2]

Table 2: Prosulfocarb Extraction from Plant Matrices

Analytical Method	Matrix Type	Fortification Level (mg/kg)	Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
GC-MS	Potato Flour	2.6 - 101.7	90.9 - 105.7	≤ 3.6	1.80	[1]
LC-MS/MS	Various Vegetables	Not Specified	70 - 120	< 25	0.005 - 0.01	[3]
Validated Methods	Herbs and Edible Flowers	Not Specified	Not Specified	Not Specified	0.01

II. Experimental Protocols

The following are detailed protocols for the extraction of prosulfocarb from soil and plant samples using the QuEChERS method. These protocols are intended as a guide and may require optimization based on specific laboratory conditions and instrumentation.

A. Protocol 1: Extraction of Prosulfocarb from Soil

This protocol is adapted from the general QuEChERS method for pesticide residue analysis in soil.

1. Sample Preparation:

• Collect a representative soil sample and remove any large debris such as stones and roots.

• Air-dry the soil sample at room temperature until constant weight is achieved.

• Sieve the dried soil through a 2 mm mesh to ensure homogeneity.

2. Extraction (AOAC Buffered QuEChERS Method):

• Weigh 10 g of the prepared soil into a 50 mL centrifuge tube.

• Add 10 mL of deionized water to hydrate the sample and vortex for 1 minute.

• Add 10 mL of acetonitrile (ACN) to the tube.

• Add the QuEChERS extraction salts: 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

• Immediately cap the tube and shake vigorously for 1 minute to ensure thorough mixing and prevent the formation of salt agglomerates.

• Centrifuge the tube at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Carefully transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL dSPE tube.

• The dSPE tube should contain 150 mg of anhydrous MgSO₄ and 50 mg of Primary Secondary Amine (PSA) sorbent. For soils with high organic matter content, the addition of 50 mg of C18 sorbent is recommended to remove non-polar interferences.

• Vortex the dSPE tube for 30 seconds.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

4. Final Extract Preparation:

• Transfer the cleaned-up supernatant into an autosampler vial.

• The extract is now ready for analysis by GC-MS/MS or LC-MS/MS. It is recommended to use matrix-matched standards for calibration to compensate for matrix effects.

B. Protocol 2: Extraction of Prosulfocarb from Plant Matrices

This protocol is a general guideline for various plant matrices, including leafy vegetables, fruits, and cereals.

1. Sample Preparation:

• Obtain a representative sample of the plant material (e.g., 1 kg).

• Chop the sample into smaller pieces and homogenize using a high-speed blender or food processor until a uniform consistency is achieved.

• For low-moisture samples like grains, cryogenic milling with dry ice can be employed.

• Store the homogenized sample in a sealed container at -20°C until extraction.

2. Extraction (EN 15662 Buffered QuEChERS Method):

• Weigh 10 g of the homogenized plant sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (ACN).

• Add the EN 15662 QuEChERS extraction salts: 4 g of anhydrous MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL dSPE tube.

• For most plant matrices, use a dSPE tube containing 150 mg anhydrous MgSO₄ and 50 mg PSA.

• For pigmented plant materials (e.g., spinach, berries), add 50 mg of Graphitized Carbon Black (GCB) to the dSPE tube to remove chlorophyll and other pigments. Note that GCB may retain planar pesticides, so its use should be validated for prosulfocarb recovery.

• For matrices with high lipid content (e.g., nuts, oilseeds), include 50 mg of C18 sorbent.

• Vortex the dSPE tube for 30 seconds.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

4. Final Extract Preparation:

• Transfer the final cleaned-up extract into an autosampler vial for analysis by LC-MS/MS or GC-MS/MS. The use of matrix-matched calibration is crucial for accurate quantification due to potential matrix effects.

III. Visualized Workflows

The following diagrams, generated using Graphviz, illustrate the experimental workflows for the extraction of prosulfocarb from soil and plant matrices.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction (SPE) for Prosulfocarb Sample Cleanup

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prosulfocarb is a pre-emergent thiocarbamate herbicide widely used in agriculture to control various grasses and broadleaf weeds in crops such as wheat and barley.[1] Its increasing use has raised concerns about potential environmental contamination and residues in food products.[2] Accurate determination of prosulfocarb residues in complex matrices like soil, water, and agricultural products requires robust sample preparation to remove interfering substances that can affect the accuracy and sensitivity of analytical instruments like Gas Chromatography (GC) or Liquid Chromatography (LC).[3]

Solid-Phase Extraction (SPE) is a highly effective and widely used sample preparation technique for the cleanup and concentration of analytes from complex samples.[4][5] This application note provides detailed protocols for the cleanup of prosulfocarb samples using traditional reversed-phase SPE and the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, a streamlined approach to SPE.

Principle of Solid-Phase Extraction

SPE separates components of a mixture dissolved or suspended in a liquid (the mobile phase) based on their physical and chemical properties as they interact with a solid adsorbent (the stationary phase). For prosulfocarb, a moderately non-polar compound, reversed-phase SPE is a suitable approach. In this mode, a non-polar stationary phase (e.g., C18-bonded silica) retains non-polar analytes from a polar mobile phase (e.g., water). Interfering polar compounds pass through the cartridge and are discarded. The retained analyte is then eluted with a non-polar organic solvent.

Materials and Reagents

• SPE Cartridges: C18 bonded silica, 500 mg / 6 mL (or equivalent)

• QuEChERS Extraction Salts: AOAC or EN method salts (e.g., magnesium sulfate, sodium chloride, sodium acetate/citrate)

• QuEChERS dSPE Sorbents: Primary secondary amine (PSA), C18, graphitized carbon black (GCB) as needed

• Solvents: Methanol (MeOH), Acetonitrile (ACN), Ethyl Acetate, Dichloromethane (DCM), Hexane (all HPLC or pesticide residue grade)

• Reagents: Formic acid, Acetic acid, Anhydrous sodium sulfate

• Equipment: SPE vacuum manifold, centrifuge, vortex mixer, nitrogen evaporator, analytical balance, volumetric flasks, pipettes, and vials.

Experimental Protocols

Reversed-Phase SPE Protocol for Water Samples

This protocol is a general guideline for the extraction of prosulfocarb from water samples using C18 cartridges. Method optimization and validation are recommended for specific sample matrices.

1. Sample Preparation:

• Filter water samples through a 0.45 µm filter to remove particulate matter.
• If the sample contains a high concentration of organic matter, a dilution with purified water may be necessary.
• For ionizable interferences, adjust the sample pH to ensure prosulfocarb is in its neutral, most hydrophobic state.

2. SPE Cartridge Conditioning:

• Pass 5 mL of methanol through the C18 cartridge to activate the stationary phase.
• Do not allow the cartridge to dry.

3. Cartridge Equilibration:

• Pass 5 mL of deionized water through the cartridge to equilibrate the stationary phase.
• Ensure a small amount of water remains on top of the sorbent bed to prevent it from drying out.

4. Sample Loading:

• Load the pre-treated water sample (e.g., 100-500 mL) onto the cartridge at a slow, consistent flow rate (approximately 1-2 drops per second). A slow flow rate enhances the interaction between the analyte and the sorbent, improving retention.

5. Washing:

• Wash the cartridge with 5 mL of deionized water to remove polar interferences.
• A second wash with a mild organic solvent mixture (e.g., 5% methanol in water) can be performed to remove slightly less polar interferences, though this step requires careful optimization to avoid loss of prosulfocarb.

6. Drying:

• Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

7. Elution:

• Elute the retained prosulfocarb with a small volume of a non-polar organic solvent. Suitable elution solvents include ethyl acetate, dichloromethane, or a mixture of acetonitrile and methanol.
• Use two successive aliquots of 3 mL of the elution solvent for complete recovery.

8. Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.
• Reconstitute the residue in a suitable solvent (e.g., 1 mL of mobile phase for LC analysis or hexane for GC analysis) for instrumental analysis.

QuEChERS Protocol for Soil and Produce Samples

The QuEChERS method is a two-step process involving an extraction and partitioning step, followed by a dispersive SPE (dSPE) cleanup. This protocol is based on the AOAC Official Method 2007.01.

Step 1: Extraction and Partitioning

• Sample Homogenization: Homogenize 10-15 g of the soil or produce sample. For low-water content samples, add an appropriate amount of water before homogenization.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of 1% acetic acid in acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 6 g anhydrous MgSO₄ and 1.5 g anhydrous sodium acetate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Step 2: Dispersive SPE (dSPE) Cleanup

• Supernatant Transfer: Transfer an aliquot of the upper acetonitrile layer to a dSPE cleanup tube containing anhydrous MgSO₄ and PSA. For samples with high fat content, C18 may be included in the dSPE tube. For pigmented samples, GCB can be used, but its use should be carefully evaluated as it may adsorb planar pesticides.

• Cleanup:

  • Shake the dSPE tube vigorously for 30 seconds.

• Centrifugation: Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract: The supernatant is the final extract. It can be directly analyzed or an aliquot can be taken and the solvent exchanged for compatibility with the analytical instrument.

Data Presentation

Table 1: Representative Recoveries of Pesticides from Water using C18 SPE Cartridges

Compound	Matrix	SPE Sorbent	Elution Solvent	Average Recovery (%)	Relative Standard Deviation (%)	Reference
Atrazine	Deionized Water	C18	Acetone	~100	15-21
Simazine	Deionized Water	C18	Acetone	~100	15-21
Alachlor	Deionized Water	C18	Not Specified	90	Not Specified
Molinate	Drinking Water	C18	Acetone	79-99	2-12

Table 2: Representative Recoveries of Pesticides using QuEChERS Method

Compound	Matrix	QuEChERS Method	Average Recovery (%)	Relative Standard Deviation (%)	Reference
Various Pesticides	Fruits & Vegetables	EN 15662	70-120	<5
pH-sensitive pesticides	Various	AOAC 2007.01	Optimized for better recovery	Not Specified

Mandatory Visualizations

Caption: Workflow for Prosulfocarb Cleanup using Reversed-Phase SPE.

Caption: Workflow for Proulfocarb Cleanup using the QuEChERS Method.

Concluding Summary

The protocols detailed in this application note provide a robust framework for the cleanup of prosulfocarb from various environmental and agricultural matrices using solid-phase extraction. The choice between traditional reversed-phase SPE and the QuEChERS method will depend on the specific sample matrix, the number of samples, and the desired throughput. For water samples, traditional SPE offers excellent cleanup and concentration. For more complex matrices like soil and produce, the QuEChERS method provides a faster and more efficient alternative. It is imperative that any chosen method is thoroughly validated for the specific analyte and matrix to ensure accurate and reliable results.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. gcms.cz [gcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for Prosulfocarb Residue Analysis in Food using the QuEChERS Method

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the determination of prosulfocarb residues in various food matrices using the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method. The protocols outlined below are based on established methodologies such as the EN 15662 and AOAC 2007.01 standards and have been adapted based on published research for the specific analysis of prosulfocarb.

Introduction

Prosulfocarb is a pre-emergence and early post-emergence thiocarbamate herbicide used for the control of a wide range of grass and broad-leaved weeds in various crops. Its potential presence in food commodities necessitates sensitive and reliable analytical methods for monitoring and ensuring food safety. The QuEChERS method has emerged as a widely adopted sample preparation technique for the multi-residue analysis of pesticides in food due to its simplicity, high throughput, and low solvent consumption.[1][2][3] This document details the application of the QuEChERS methodology for the efficient extraction and cleanup of prosulfocarb residues from diverse food matrices prior to chromatographic analysis.

Principle of the Method

The QuEChERS method involves a two-step process:

• Extraction: The homogenized food sample is first extracted with an organic solvent (typically acetonitrile) in the presence of salts (e.g., magnesium sulfate, sodium chloride, and sodium citrates). This partitioning step separates the pesticides from the bulk of the sample matrix into the organic layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the organic extract is then cleaned up by adding a small amount of sorbent material to remove interfering matrix components such as pigments, sugars, organic acids, and lipids. The choice of sorbent depends on the nature of the food matrix.

The final cleaned-up extract is then ready for analysis by a suitable chromatographic technique, most commonly Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4]

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Ethyl Acetate (EtOAc) - HPLC or pesticide residue grade.

• Salts: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Trisodium Citrate Dihydrate, Disodium Hydrogen Citrate Sesquihydrate, Sodium Acetate (NaOAc). Pre-packaged QuEChERS extraction salt packets are commercially available.

• d-SPE Sorbents: Primary Secondary Amine (PSA), Graphitized Carbon Black (GCB), C18 (octadecylsilane). Pre-packaged d-SPE tubes are commercially available.

• Standards: Certified reference standard of prosulfocarb.

• Equipment: High-speed homogenizer, centrifuge, vortex mixer, analytical balance, volumetric flasks, pipettes, syringes, and vials.

Sample Preparation (Homogenization)

• For fruits and vegetables with high water content, chop and homogenize a representative portion of the sample.

• For dry commodities (e.g., grains, herbs), grind the sample to a fine powder. For samples with very low moisture content, it may be necessary to add a specific amount of water to rehydrate the sample before extraction.[5]

• For fatty food matrices, a smaller sample size may be required to minimize the amount of co-extracted lipids.

Extraction Protocol (Based on EN 15662)

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• For samples with low water content (<80%), add an appropriate amount of water to reach a total of 10 mL.

• Cap the tube and shake vigorously for 1 minute to ensure thorough mixing. A mechanical shaker can be used.

• Add the QuEChERS extraction salt mixture containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge the tube at ≥ 3000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer an aliquot (typically 1 mL) of the upper acetonitrile layer into a 2 mL d-SPE centrifuge tube containing the appropriate sorbent(s).

• The choice of d-SPE sorbent depends on the food matrix:

  • General Fruits and Vegetables (low in fat and pigments): 150 mg MgSO₄ and 25 mg PSA.

  • Pigmented Fruits and Vegetables (e.g., spinach, berries): 150 mg MgSO₄, 25 mg PSA, and 7.5-50 mg GCB. Note: GCB can retain planar pesticides, so its use should be evaluated for prosulfocarb recovery.

  • Fatty Matrices (e.g., oils, nuts, avocado): 150 mg MgSO₄, 25 mg PSA, and 25-50 mg C18.

• Cap the d-SPE tube and vortex for 30 seconds.

• Centrifuge at ≥ 3000 rpm for 5 minutes.

• The resulting supernatant is the final extract.

Final Extract Preparation

• For LC-MS/MS analysis , the supernatant can often be directly injected after dilution with a suitable solvent (e.g., mobile phase).

• For GC-MS analysis , the acetonitrile extract can be injected directly, or a solvent exchange to a more GC-compatible solvent like ethyl acetate or toluene may be performed.

Instrumental Analysis

GC-MS/MS Analysis Conditions for Prosulfocarb

Parameter	Value
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 7000 Series Triple Quadrupole MS or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280 °C
Injection Volume	1 µL (Splitless)
Oven Program	Initial 70°C for 2 min, ramp at 25°C/min to 180°C, then ramp at 5°C/min to 280°C, hold for 10 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI)
MRM Transitions	Quantifier: 251 > 128; Qualifier: 128 > 86

LC-MS/MS Analysis Conditions for Prosulfocarb

Parameter	Value
Liquid Chromatograph	Agilent 1290 Infinity II LC or equivalent
Mass Spectrometer	Agilent 6470 Triple Quadrupole MS or equivalent
Column	ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 min, hold for 2 min, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be optimized, typically includes the precursor ion [M+H]⁺ and characteristic product ions.

Quantitative Data

The performance of the QuEChERS method for prosulfocarb analysis in various food matrices is summarized in the tables below.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Prosulfocarb

Food Matrix	LOD	LOQ	Analytical Technique	Reference
Green Vegetables	0.50 µg/L	1.4 µg/L	GC-MS
Honey	-	0.01 mg/kg	LC-MS/MS
Herbal Species	-	2.0-8.0 ng/mL	GC-MS/MS
Potato Flour	0.54 mg/kg	1.80 mg/kg	GC-MS

Table 2: Recovery Rates and Relative Standard Deviations (RSD) for Prosulfocarb

Food Matrix	Spiking Level (mg/kg)	Recovery (%)	RSD (%)	Analytical Technique	Reference
Potato Flour	2.6 - 101.7	90.9 - 105.7	≤ 3.6	GC-MS
Fruits & Vegetables	0.01	70 - 120	< 20	LC-MS/MS
Fatty Foods (<15% lipids)	-	Good recoveries	-	GC-MS/MS & LC-MS/MS

Experimental Workflow and Diagrams

The following diagram illustrates the logical workflow of the QuEChERS method for prosulfocarb residue analysis.

Caption: QuEChERS experimental workflow for prosulfocarb residue analysis in food.

References

• 1. lcms.cz [lcms.cz]
• 2. gcms.cz [gcms.cz]
• 3. an.shimadzu.com [an.shimadzu.com]
• 4. Modification of the existing maximum residue levels for prosulfocarb in herbs and edible flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]

Prosulfocarb: Application Notes and Protocols for Pre-Emergent Weed Control Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Prosulfocarb, a selective thiocarbamate herbicide, for pre-emergent and early post-emergent control of annual grassy weeds and some broadleaf weeds. The following sections detail its mechanism of action, experimental protocols for efficacy testing, and quantitative data from recent research, offering a critical resource for study design and implementation in agricultural and weed science research.

Mechanism of Action

Prosulfocarb is classified under the HRAC Group N (formerly K3) and functions as a lipid synthesis inhibitor.[1] Its primary mode of action involves the inhibition of very-long-chain fatty acid (VLCFA) formation by blocking acetyl-CoA carboxylase.[2] This disruption of lipid biosynthesis is critical in the early stages of weed development.

The herbicide is primarily absorbed by the roots and coleoptiles of germinating weed seedlings.[2][3][4] This uptake leads to a developmental arrest, preventing the formation of proper cell membranes and ultimately causing seedling death before they can emerge from the soil. Crop selectivity is achieved through metabolic differentiation; cereals can metabolize prosulfocarb into inactive compounds more rapidly than susceptible weed species, a process involving glutathione conjugation.

Caption: Prosulfocarb's mode of action in weeds versus tolerant crops.

Experimental Protocols

Bio-efficacy Field Trial Protocol

This protocol is synthesized from methodologies described in field studies evaluating the efficacy of prosulfocarb on weed control in wheat.

Objective: To assess the bio-efficacy of different application rates of prosulfocarb for pre-emergent weed control and its effect on crop growth and yield.

Experimental Design:

• Design: Randomized Complete Block Design (RCBD).

• Replications: 3 to 4.

• Plot Size: Dependent on available land and equipment, but should be uniform.

Materials and Methods:

• Site Selection and Preparation: Select a field with a known history of target weed infestation (e.g., Phalaris minor, Lolium rigidum). The soil should be loamy sand with a neutral pH. Prepare a moist, smooth seedbed free of clods and emerged weeds.

• Treatments:

  • Prosulfocarb 80 EC applied pre-emergence at varying rates (e.g., 1600 ml/ha, 2000 ml/ha, 3000 ml/ha).

  • Standard post-emergence herbicide checks (e.g., Sulfosulfuron + Metsulfuron).

  • Weed-free control (manual weeding).

  • Weedy check (no weed control).

• Application:

  • Apply prosulfocarb as a pre-emergence spray 0-7 days before sowing.

  • Use a calibrated sprayer with a medium droplet size (250–350 μm) and a water volume of 200–300 L/ha.

  • Ensure application to a moist seedbed. The treatment requires approximately 10 mm of rainfall or irrigation within 10 days to activate the herbicide.

• Data Collection:

  • Weed Density and Biomass: At 30, 60, and 90 days after sowing, use a quadrat to count the number of weeds per square meter and collect the above-ground parts for dry weight measurement.

  • Crop Growth Parameters: Measure plant height, number of tillers per meter squared, and leaf area index at regular intervals (e.g., 30, 60, 90 days).

  • Crop Injury: Visually assess crop phytotoxicity at early growth stages.

  • Yield and Yield Components: At harvest, determine the number of spikes per square meter, and measure the grain and biological yield.

• Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Caption: Workflow for a prosulfocarb bio-efficacy field trial.

Dose-Response Pot Experiment Protocol

This protocol is adapted from a study on the performance of prosulfocarb against Vulpia myuros.

Objective: To determine the dose-response of a specific weed species to prosulfocarb at different growth stages.

Materials and Methods:

• Plant Material and Growth Conditions:

  • Sow seeds of the target weed species in pots filled with a standard potting mix.

  • Place pots in a greenhouse or on outdoor tables.

  • Thin seedlings to a uniform number per pot after emergence (pots for pre-emergence treatment are not thinned).

• Herbicide Application:

  • Treat plants with a range of prosulfocarb doses (e.g., 0, 25, 50, 100, 200, 400, 800, 1000, 2000, and 4000 g/ha).

  • Apply pre-emergence treatments one day after sowing.

  • For post-emergence treatments, sow pots at different dates to ensure different growth stages can be sprayed simultaneously.

  • Use a laboratory spray cabinet equipped with a boom and flat-fan nozzles for uniform application.

• Data Collection and Analysis:

  • After a set period (e.g., 21 days), harvest the above-ground biomass and determine the dry weight.

  • Analyze the data using dose-response models to estimate the effective dose required to cause a 50% reduction in biomass (ED50).

Quantitative Data Summary

The following tables summarize quantitative data from various research studies on prosulfocarb.

Application Rates and Target Weeds

Crop	Target Weeds	Application Rate (L/ha of 800 g/L EC)	Application Timing & Method
Wheat/Barley	Annual ryegrass (Lolium rigidum), Wild oats	2.0 - 2.5	Pre-emergence spray (Incorporated-By-Sowing), applied to a moist seedbed 0-7 days before sowing.
Wheat	Ryegrass and broadleaf weeds (ALS-resistant biotypes)	2.5 L Prosulfocarb + 1.5 L Trifluralin (480 g/L EC)	Tank mix, pre-emergence.
Potatoes	Blackgrass, Chickweed	3.0 - 4.0	Pre-plant incorporated into the top 5 cm of soil.
Wheat/Barley	Annual Ryegrass (Lolium rigidum)	2.5	Pre-emergent (IBS) or Post-sowing pre-emergence (PSPE).
Wheat/Barley	Suppression of Annual Ryegrass (1-3 leaf stage)	2.5	Early post-emergence (EPE).

Efficacy of Prosulfocarb on Weed Biomass Reduction

This study evaluated the efficacy of prosulfocarb applied pre-emergence before irrigation in wheat.

Weed Species	Application Rate (L/ha)	Biomass Reduction (%)
Melilotus officinalis	5	100
Anagallis arvensis	5	100
Malva parviflora	5	100
Rumex crispus	5	100
Lolium perenne	5	97
Total Weeds	5	94

Impact of Prosulfocarb Application Rate on Wheat Growth Parameters

Data from a field experiment conducted during the 2023-24 rabi season.

Treatment (Prosulfocarb 80 EC, Pre-emergence)	Plant Height (cm) at 60 days	Number of Tillers/m²
1600 ml/ha	Not significantly different from 2000 ml/ha	Significantly more than weedy check
2000 ml/ha	Slightly higher than other prosulfocarb rates	Significantly more than weedy check
3000 ml/ha	Slightly lower than 2000 ml/ha	Highest among prosulfocarb treatments

Prosulfocarb Efficacy on Vulpia myuros at Different Growth Stages

This study highlights the importance of application timing for effective control.

Growth Stage at Application	Efficacy
Pre-emergence (BBCH 00)	Highest level of control
Later growth stages	Substantially declined control

Concluding Remarks

Prosulfocarb is an effective pre-emergent herbicide for the control of annual grasses and some broadleaf weeds, particularly in cereal crops. Its efficacy is highly dependent on proper application timing, soil moisture, and application rate. The provided protocols offer a standardized framework for conducting research to further evaluate and optimize the use of prosulfocarb in various agricultural systems. The quantitative data underscores its potential in integrated weed management strategies, especially for controlling herbicide-resistant weed biotypes when used in tank mixes. Future research should continue to explore tank-mix partnerships and the long-term impact on weed population dynamics.

References

• 1. News - Prosulfocarb Herbicide Mode of Action: How It Works to Control Weeds [bigpesticides.com]
• 2. Prosulfocarb Herbicide: Premium Pre-Emergence Weed Control for Cereals [smagrichem.com]
• 3. fourseasonsag.com [fourseasonsag.com]
• 4. 4farmers.com.au [4farmers.com.au]

Application Notes and Protocols for Studying Prosulfocarb Efficacy on Herbicide-Resistant Weed Biotypes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing the efficacy of prosulfocarb on herbicide-resistant weed biotypes. Prosulfocarb, a thiocarbamate herbicide, is a valuable tool in weed management strategies, particularly for controlling grass weeds in cereal crops.[1][2] Understanding its effectiveness against resistant populations is crucial for sustainable agriculture and the development of new herbicide technologies.

Introduction to Prosulfocarb

Prosulfocarb is a selective, soil-applied, pre-emergence herbicide belonging to the HRAC Group N (formerly K3).[1] Its primary mode of action is the inhibition of lipid synthesis, specifically targeting very-long-chain fatty acids (VLCFAs), which disrupts cell development in emerging weed seedlings.[1][2] It is absorbed through the coleoptile and emerging shoots of germinating seeds with limited root uptake and does not translocate significantly within the plant.

Key Characteristics of Prosulfocarb:

• Chemical Family: Thiocarbamate

• Mode of Action: Lipid synthesis inhibitor

• HRAC Group: N (WSSA Group 8)

• Application: Primarily pre-emergence or early post-emergence

• Target Weeds: Effective against various grass weeds such as Lolium rigidum (annual ryegrass) and Alopecurus myosuroides (black-grass), and provides partial control of some broadleaf weeds.

Herbicide Resistance and Prosulfocarb

Herbicide resistance is a significant challenge in modern agriculture. Weeds can develop resistance through two primary mechanisms:

• Target-Site Resistance (TSR): A mutation in the target protein reduces the herbicide's binding affinity.

• Non-Target-Site Resistance (NTSR): Mechanisms that reduce the amount of active herbicide reaching the target site. This often involves enhanced herbicide metabolism by enzymes such as cytochrome P450 monooxygenases (P450s) and glutathione transferases (GSTs).

Prosulfocarb can be effective against certain herbicide-resistant biotypes, particularly those resistant to other modes of action like ALS and ACCase inhibitors. However, resistance to prosulfocarb itself can also evolve, often through NTSR mechanisms.

Experimental Protocols

Protocol for Confirmation of Prosulfocarb Resistance in Weed Biotypes (Whole-Plant Bioassay)

This protocol outlines the steps for conducting a dose-response assay to confirm resistance to prosulfocarb in a weed population.

Objective: To determine the level of resistance in a suspected weed biotype compared to a known susceptible biotype by calculating the dose required to reduce plant growth by 50% (GR₅₀).

Materials:

• Seeds from suspected resistant and known susceptible weed populations (e.g., Lolium rigidum)

• Pots or trays filled with appropriate soil or potting mix

• Prosulfocarb formulation (e.g., 800 g/L EC)

• Laboratory sprayer with a calibrated nozzle

• Controlled environment growth chamber or greenhouse

• Balance for weighing plant biomass

• Data analysis software for dose-response modeling

Methodology:

• Seed Germination:

  • Germinate seeds of both susceptible (S) and potentially resistant (R) biotypes in petri dishes or directly in trays with soil. Ensure uniform germination conditions.

  • For dormant seeds, a pre-treatment such as cold stratification may be necessary.

• Transplanting:

  • Once seedlings reach a consistent growth stage (e.g., 2-3 leaves), transplant them into individual pots.

  • Allow plants to establish for a few days before herbicide application.

• Herbicide Application:

  • Prepare a range of prosulfocarb concentrations. A typical dose-response experiment might include a non-treated control and several doses up to and exceeding the recommended field rate. For example, for Lolium rigidum, doses could range from 0 to 6400 g a.i. ha⁻¹.

  • Apply the herbicide solutions evenly to the plants using a calibrated laboratory sprayer.

  • Include at least three to four replicates for each dose and biotype.

• Growth and Assessment:

  • Place the treated plants in a growth chamber or greenhouse with controlled conditions (temperature, light, humidity).

  • After a specified period (e.g., 21-28 days), assess the plants.

  • Assessments can include visual scoring of phytotoxicity, survival counts, and measurement of fresh or dry shoot biomass.

• Data Analysis:

  • For each plant, calculate the biomass reduction relative to the mean of the untreated control for that biotype.

  • Use a statistical software package to fit a non-linear regression model (e.g., a log-logistic model) to the dose-response data.

  • From the model, determine the GR₅₀ value for both the S and R biotypes.

  • Calculate the Resistance Index (RI) by dividing the GR₅₀ of the R biotype by the GR₅₀ of the S biotype.

Protocol for Investigating NTSR Mechanisms using a P450 Inhibitor

This protocol can be used to investigate the role of cytochrome P450 enzymes in prosulfocarb resistance.

Objective: To determine if a P450 inhibitor can reverse or reduce the level of resistance to prosulfocarb, suggesting an enhanced metabolism-based resistance mechanism.

Materials:

• Same materials as in Protocol 3.1

• A cytochrome P450 inhibitor, such as malathion.

Methodology:

• Plant Preparation: Follow steps 1 and 2 from Protocol 3.1.

• Synergist Application:

  • One hour before the prosulfocarb application, treat a subset of the plants with a solution of the P450 inhibitor (e.g., 1000 g a.i. ha⁻¹ of malathion).

  • Ensure a control group for both S and R biotypes is treated only with the P450 inhibitor to check for any phytotoxic effects of the inhibitor itself.

• Herbicide Application:

  • Apply the range of prosulfocarb doses to both the synergized and non-synergized plants.

• Growth, Assessment, and Data Analysis:

  • Follow steps 4 and 5 from Protocol 3.1.

  • Compare the GR₅₀ values and RI with and without the P450 inhibitor. A significant reduction in the RI in the presence of the inhibitor suggests that P450-mediated metabolism contributes to the resistance.

Data Presentation

Quantitative data from dose-response experiments should be summarized in tables for clear comparison.

Table 1: Prosulfocarb Dose-Response on Susceptible and Resistant Lolium rigidum

Biotype	GR₅₀ (g a.i. ha⁻¹)	Resistance Index (RI)
Susceptible	Value	1.0
Resistant	Value	Value

Table 2: Effect of Malathion on Prosulfocarb Efficacy against Resistant Lolium rigidum

Treatment	Biotype	GR₅₀ (g a.i. ha⁻¹)	Resistance Index (RI)
Prosulfocarb alone	Susceptible	Value	1.0
Resistant	Value	Value
Prosulfocarb + Malathion	Susceptible	Value	1.0
Resistant	Value	Value

Visualizations

Experimental Workflow for Herbicide Resistance Testing

Caption: Workflow for whole-plant herbicide resistance bioassay.

Workflow for Investigating NTSR with a Synergist

Caption: Workflow for investigating NTSR using a P450 inhibitor.

Prosulfocarb Mode of Action and Resistance Mechanism

Caption: Prosulfocarb's mode of action and a common resistance mechanism.

References

• 1. News - Prosulfocarb Herbicide Mode of Action: How It Works to Control Weeds [bigpesticides.com]
• 2. Prosulfocarb Herbicide: Premium Pre-Emergence Weed Control for Cereals [smagrichem.com]

Application Notes and Protocols for Environmental Fate Studies of 14C-Labeled Prosulfocarb

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting environmental fate studies of the herbicide prosulfocarb using a 14C radiolabel. The following sections detail the experimental design, methodologies, and data interpretation for key environmental compartments, including soil and sediment-water systems.

Introduction

Prosulfocarb is a thiocarbamate herbicide used for the control of grass and broad-leaved weeds. Understanding its environmental fate is crucial for assessing its potential risks to non-target organisms and ecosystems. The use of 14C-labeled prosulfocarb allows for accurate tracking and quantification of the parent compound and its transformation products in various environmental matrices. Key environmental fate processes for prosulfocarb include microbial degradation, formation of bound residues, and leaching in soil. In aquatic systems, partitioning between water and sediment, as well as degradation in both phases, are important considerations.

Quantitative Data Summary

The following tables summarize quantitative data from environmental fate studies conducted with 14C-labeled prosulfocarb.

Table 1: Degradation and Mineralization of 14C-Prosulfocarb in Soil and Sediment-Water Systems

System	Incubation Time (days)	Mineralization (14CO2 as % of Applied Radioactivity)	Non-Extractable Residues (% of Applied Radioactivity)	DT50 (days)	Reference
Agricultural Soil	28	12.13	10.43	> 28	[1][2]
Sediment-Water	49	9.40	11.98	29 - 49	[1][2]
Unamended Soil	Up to dissipation of 50%	11 - 31	35 - 44	-	[3]
Green Compost Amended Soil	Up to dissipation of 50%	Lower than unamended	Higher than unamended	-

Table 2: Adsorption and Partitioning of 14C-Prosulfocarb

System	Parameter	Value	Incubation Time	Reference
Soil	log Koc	2.96	0.1 days
Sediment-Water	log Koc	1.38	2 days
Sediment-Water	log Koc	2.35	49 days
Sediment-Water	Partitioning DT50 (water to sediment)	> 2 days	-

Table 3: Leaching of 14C-Prosulfocarb in Soil Columns

Soil Condition	Flow Regime	Total Amount Retained in Column (%)	Reference
Unamended Soil (S)	Saturated	43.3 - 60.8
Green Compost Amended Soil (S + GC)	Saturated	77.4 - 85.2
Unamended Soil (S)	Saturated-Unsaturated	Similar to S + GC
Green Compost Amended Soil (S + GC)	Saturated-Unsaturated	Similar to S

Experimental Protocols

Aerobic Soil Metabolism Study

Objective: To determine the rate and pathway of 14C-prosulfocarb degradation in soil under aerobic conditions.

Materials:

• 14C-labeled prosulfocarb (technical grade)

• Unlabeled prosulfocarb standard

• Prosulfocarb sulfoxide standard

• Freshly collected agricultural soil, sieved (<2 mm)

• Incubation vessels (e.g., biometer flasks)

• Trapping solutions for 14CO2 (e.g., 1M NaOH)

• Extraction solvents (e.g., acetonitrile, methanol, 0.01 M CaCl2)

• Liquid Scintillation Counter (LSC) and scintillation cocktail

• Analytical instruments: Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC) with a radioactivity detector, Liquid Chromatography-Mass Spectrometry (LC-MS)

Procedure:

• Soil Characterization: Analyze the soil for texture, pH, organic carbon content, and microbial biomass.

• Sample Preparation: Bring the soil to a defined moisture content (e.g., 40-60% of maximum water holding capacity).

• Application: Treat the soil with 14C-prosulfocarb at a concentration relevant to the recommended field application rate.

• Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-25°C). Aerobic conditions are maintained by a continuous flow of humidified air.

• 14CO2 Trapping: The effluent air from the incubation vessels is passed through a series of traps containing a suitable trapping solution to capture evolved 14CO2.

• Sampling: At specified time intervals (e.g., 0, 1, 3, 7, 14, 28, 60, 90, and 120 days), sacrifice replicate samples.

• Extraction:

  • Extract the soil samples sequentially with solvents of increasing polarity. A common sequence is an initial extraction with 0.01 M CaCl2 to assess bioavailability, followed by exhaustive extraction with organic solvents like acetonitrile or methanol.

  • Analyze the extracts for total radioactivity by LSC.

• Analysis of Extracts:

  • Concentrate the extracts and analyze by radio-TLC and/or radio-HPLC to separate and quantify the parent 14C-prosulfocarb and its transformation products.

  • Identify the major transformation products by co-chromatography with reference standards and/or by LC-MS.

• Non-Extractable Residues (NERs):

  • After extraction, air-dry the soil residues and determine the amount of unextracted radioactivity by combustion analysis or LSC.

• Data Analysis:

  • Calculate the mass balance of radioactivity at each sampling interval.

  • Determine the dissipation time (DT50 and DT90) of prosulfocarb by plotting the percentage of applied radioactivity remaining as the parent compound against time.

  • Characterize the formation and decline of major metabolites.

Sediment-Water System Study

Objective: To evaluate the degradation and partitioning of 14C-prosulfocarb in a sediment-water system.

Materials:

• 14C-labeled prosulfocarb

• Freshly collected sediment and overlying water from a representative aquatic environment.

• Incubation flasks.

• Apparatus for maintaining aerobic or anaerobic conditions.

• Extraction solvents.

• Analytical instrumentation as described in the soil metabolism study.

Procedure:

• System Setup: Add sediment and overlying water to the incubation flasks in a realistic ratio (e.g., 1:3 v/v).

• Acclimation: Acclimate the systems in the dark at a constant temperature for a period before treatment.

• Application: Apply 14C-prosulfocarb to the water phase of the systems.

• Incubation: Incubate the flasks under either aerobic (gentle stirring, open to air) or anaerobic (purged with N2, sealed) conditions.

• Sampling: At various time points, sacrifice replicate systems.

• Phase Separation: Separate the water and sediment phases by centrifugation.

• Analysis of Water Phase:

  • Measure the total radioactivity in the water phase by LSC.

  • Extract the water with an appropriate organic solvent to partition 14C-residues.

  • Analyze the extracts by radio-TLC and/or radio-HPLC.

• Analysis of Sediment Phase:

  • Extract the sediment with appropriate solvents.

  • Analyze the extracts as described for the water phase.

  • Determine non-extractable residues in the sediment by combustion analysis.

• Data Analysis:

  • Calculate the mass balance of radioactivity.

  • Determine the partitioning of radioactivity between the water and sediment phases over time.

  • Calculate the DT50 of prosulfocarb in the total system and in the individual phases.

  • Identify major transformation products in both phases.

Visualizations

Prosulfocarb Degradation Pathway

Caption: Simplified degradation pathway of prosulfocarb in the environment.

Experimental Workflow for Soil Metabolism Study

Caption: General workflow for a 14C-prosulfocarb aerobic soil metabolism study.

References

• 1. researchgate.net [researchgate.net]
• 2. Fate of the 14C-labeled herbicide prosulfocarb in a soil and in a sediment-water system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Prosulfocarb Analytical Standard Preparation and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prosulfocarb is a selective, systemic thiocarbamate herbicide used for pre-emergence control of grass and broadleaf weeds in various crops. Accurate quantification of prosulfocarb residues in environmental and biological matrices is crucial for regulatory compliance, environmental monitoring, and human health risk assessment. The preparation and proper storage of accurate and stable analytical standards are fundamental prerequisites for achieving reliable and reproducible analytical results.

This document provides detailed protocols and guidelines for the preparation and storage of prosulfocarb analytical standards, compiled from manufacturer recommendations, regulatory documents, and scientific literature.

Chemical Properties of Prosulfocarb

A foundational understanding of the chemical properties of prosulfocarb is essential for its proper handling and storage.

Property	Value	Reference
Chemical Name	S-benzyl dipropylthiocarbamate	[1]
CAS Number	52888-80-9	[1]
Molecular Formula	C₁₄H₂₁NOS	[1]
Molecular Weight	251.39 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2]
Solubility	Miscible with most organic solvents such as methanol, acetonitrile, acetone, and toluene. Insoluble in water.

Prosulfocarb belongs to the thiocarbamate class of compounds. Thio- and dithiocarbamates can slowly decompose in aqueous solutions, a process that is accelerated by the presence of acids. While generally stable in organic solvents, proper storage conditions are critical to prevent degradation.

Preparation of Prosulfocarb Analytical Standards: Experimental Protocol

This protocol describes the preparation of a primary stock solution and subsequent working standards of prosulfocarb for use in analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS).

3.1. Materials and Equipment

• Prosulfocarb analytical standard (neat, high purity)

• High-purity methanol (or other suitable solvent, e.g., acetonitrile)

• Calibrated analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Calibrated microliter syringes or positive displacement pipettes

• Amber glass vials with PTFE-lined screw caps

• Vortex mixer

• Ultrasonic bath (optional)

3.2. Protocol for Preparation of a 1000 µg/mL Primary Stock Solution in Methanol

• Equilibration: Allow the sealed container of the neat prosulfocarb standard to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh approximately 10 mg of the neat prosulfocarb standard into a clean, dry weighing boat or directly into a 10 mL Class A volumetric flask. Record the exact weight.

• Dissolution: Add a small amount of high-purity methanol to the volumetric flask (approximately 5 mL). Gently swirl the flask to dissolve the prosulfocarb. If necessary, sonicate for a few minutes to ensure complete dissolution.

• Dilution to Volume: Once the standard is completely dissolved, bring the flask to the final volume of 10 mL with methanol.

• Homogenization: Cap the flask securely and invert it at least 20 times to ensure the solution is thoroughly mixed.

• Calculation of Exact Concentration: Calculate the precise concentration of the stock solution based on the actual weight of the standard and the volume of the flask.

• Transfer and Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined screw cap. Label the vial clearly with the compound name, concentration, solvent, preparation date, and expiry date. Store the stock solution under the appropriate conditions as outlined in Section 4.

3.3. Preparation of Working Standard Solutions

Prepare working standards by performing serial dilutions of the primary stock solution using the same solvent. For example, to prepare a 10 µg/mL working standard from a 1000 µg/mL stock solution, accurately transfer 100 µL of the stock solution into a 10 mL volumetric flask and dilute to volume with the solvent.

Storage and Stability of Prosulfocarb Analytical Standards

The stability of prosulfocarb standards is dependent on the storage temperature, solvent, and exposure to light and air.

4.1. General Storage Recommendations

• Neat Standard: Store the neat prosulfocarb analytical standard in its original sealed container at refrigerated temperatures (2-10°C) as recommended by suppliers.

• Stock and Working Solutions: Store stock and working solutions in tightly sealed amber glass vials to protect them from light. To minimize solvent evaporation, ensure the vial caps are securely fastened.

4.2. Quantitative Stability Data

The following table summarizes the available quantitative data on the stability of prosulfocarb.

Standard Type	Solvent	Concentration	Storage Temperature	Stability Duration	Remarks	Reference
Certified Reference Material Solution	Acetonitrile	100 µg/mL	-18°C or below	12 months	Stability is guaranteed for unopened original packaging.
Prosulfocarb in Fortified Cereal and Forage	Plant Matrix	0.01 mg/kg	Frozen	Up to 18 months	No significant decrease in residue levels observed.
Prosulfocarb in Fortified Cereal Grain	Plant Matrix	0.01 mg/kg	Frozen	Up to 25 months	No significant decrease in residue levels observed.
General Thicarbamates (as a class)	Toluene, Acetone, Ethyl Acetate	1000 µg/mL	≤ -20°C	2 - 8 years	General study on various pesticides.

4.3. Factors Affecting Stability

• Temperature: Lower temperatures generally extend the stability of analytical standards. For long-term storage, freezing (≤ -18°C) is recommended. For short-term storage, refrigeration (2-8°C) is often sufficient.

• Solvent: Prosulfocarb is stable in common organic solvents like methanol and acetonitrile. As thiocarbamates can be susceptible to hydrolysis, aqueous solutions should be avoided for long-term storage, and acidic conditions should be prevented.

• Light: Protect solutions from light by using amber vials or storing them in the dark to prevent photodegradation.

• Evaporation: Use tightly sealed vials to prevent solvent evaporation, which would lead to an increase in the standard's concentration.

Visualizations

5.1. Experimental Workflow for Prosulfocarb Standard Preparation

Caption: Workflow for the preparation of prosulfocarb analytical standards.

5.2. Logical Relationships for Proper Storage of Prosulfocarb Standards

Caption: Key factors for ensuring the stability of prosulfocarb standards.

References

• 1. Prosulfocarb PESTANAL®, analytical standard | 52888-80-9 [sigmaaldrich.com]
• 2. 52888-80-9・Prosulfocarb Standard・165-25921[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Technical Notes & Optimization

Optimizing Prosulfocarb extraction efficiency from complex matrices

Welcome to the technical support center for optimizing the extraction of Prosulfocarb from complex matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during experimental procedures.

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction and analysis of Prosulfocarb.

Issue 1: Low Recovery of Prosulfocarb

Q: My extraction protocol is resulting in low recovery of Prosulfocarb. What are the potential causes and how can I improve it?

A: Low recovery of Prosulfocarb can stem from several factors related to the extraction method and the matrix itself. Here are some common causes and troubleshooting steps:

• Inadequate Solvent Extraction: The choice of extraction solvent is critical. Prosulfocarb, a thiocarbamate herbicide, is soluble in organic solvents.[1] Acetonitrile is a commonly used and effective extraction solvent for a wide range of pesticides, including Prosulfocarb, as it can isolate both polar and nonpolar compounds while minimizing the co-extraction of lipids.[2]

  • Troubleshooting:

    • Ensure you are using a sufficient volume of high-purity acetonitrile.

    • For dry samples like soil or raisins, pre-wetting the sample with water is crucial to facilitate the extraction by the organic solvent.[3][4]

    • Vigorous shaking or vortexing is essential to ensure thorough mixing of the sample with the extraction solvent.

• Matrix Effects: Complex matrices can interfere with the extraction process, leading to the analyte being trapped or lost. This is a significant challenge in pesticide residue analysis.[5]

  • Troubleshooting:

    • Sample Homogenization: Ensure your sample is thoroughly homogenized to achieve a uniform distribution of the analyte.

    • Cleanup Step: Incorporate a cleanup step after the initial extraction. Dispersive solid-phase extraction (dSPE) with Primary Secondary Amine (PSA) is effective in removing organic acids, sugars, and fatty acids that can interfere with the analysis. For matrices with high pigment content, graphitized carbon black (GCB) can be used, but be cautious as it may retain planar pesticides.

• pH of the Extraction Medium: The stability of Prosulfocarb can be pH-dependent.

  • Troubleshooting:

    • Buffering the extraction solvent can help maintain an optimal pH and prevent the degradation of the analyte. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method often employs buffering agents for this purpose.

Issue 2: High Matrix Effects in Chromatographic Analysis

Q: I am observing significant signal suppression or enhancement for Prosulfocarb in my GC-MS/LC-MS/MS analysis. How can I mitigate these matrix effects?

A: Matrix effects are a common problem in the analysis of trace contaminants in complex samples and can lead to inaccurate quantification.

• Understanding Matrix Effects: Matrix effects are caused by co-eluting compounds from the sample matrix that can either suppress or enhance the ionization of the target analyte in the mass spectrometer's ion source.

  • In LC-MS, ion suppression is more common, where co-extractives compete with the analyte for ionization.

  • In GC-MS, matrix components can sometimes enhance the signal by preventing the thermal degradation of the analyte in the injector port.

• Mitigation Strategies:

  • Matrix-Matched Calibration: This is the most effective way to compensate for matrix effects. It involves preparing calibration standards in a blank matrix extract that is free of the analyte. This ensures that the standards and the samples experience similar matrix effects.

  • Dilution of the Extract: Diluting the final extract can reduce the concentration of interfering matrix components. However, this may also decrease the analyte concentration, potentially below the limit of quantification.

  • Effective Cleanup: A thorough cleanup of the sample extract using dSPE or Solid Phase Extraction (SPE) is crucial to remove interfering compounds.

  • Stable Isotope-Labeled Internal Standards: Using a stable isotope-labeled internal standard that has similar chemical properties and chromatographic behavior to Prosulfocarb can help to correct for matrix effects and variations in instrument response.

Issue 3: Poor Chromatographic Peak Shape or Resolution

Q: The chromatographic peak for Prosulfocarb is broad, tailing, or not well-resolved from other peaks. What could be the issue?

A: Poor chromatography can be due to issues with the analytical column, the mobile phase (for LC), the carrier gas (for GC), or the sample extract itself.

• Column Issues:

  • Contamination: The analytical column can become contaminated with matrix components over time.

  • Degradation: The stationary phase of the column can degrade, especially at high temperatures or extreme pH.

  • Troubleshooting:

    • Use a guard column to protect the analytical column.

    • Regularly bake out the GC column or flush the LC column with a strong solvent.

    • If the problem persists, the column may need to be replaced.

• Mobile Phase/Carrier Gas Issues:

  • LC Mobile Phase: Ensure the mobile phase is properly degassed and the pH is appropriate for the analyte and column. The use of additives like formic acid can improve peak shape.

  • GC Carrier Gas: Ensure a constant and pure flow of the carrier gas (e.g., Helium).

• Sample Extract Issues:

  • Particulates: The presence of fine particles in the final extract can clog the column or the injector.

  • High Concentration of Co-extractives: A "dirty" extract can lead to poor peak shape.

  • Troubleshooting:

    • Filter the final extract through a syringe filter (e.g., 0.22 µm) before injection.

    • Optimize the cleanup step to remove more interfering compounds.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for Prosulfocarb extraction from complex matrices?

A1: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for the extraction of Prosulfocarb and other pesticides from various complex matrices such as fruits, vegetables, and soil. This method involves an initial extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (dSPE).

Q2: Which analytical technique is best for the determination of Prosulfocarb?

A2: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are powerful techniques for the sensitive and selective determination of Prosulfocarb.

• GC-MS is suitable for volatile and semi-volatile compounds like Prosulfocarb.

• LC-MS/MS is often preferred for its ability to analyze a wide range of pesticide polarities with minimal sample derivatization.

Q3: What are the typical recovery rates for Prosulfocarb extraction?

A3: With an optimized extraction and cleanup method, recovery rates for Prosulfocarb are generally expected to be within the range of 70-120%. For example, a study on potato flour samples reported recoveries between 90.9% and 105.7%. However, the actual recovery can vary significantly depending on the matrix and the specific protocol used.

Q4: How can I validate my Prosulfocarb extraction method?

A4: Method validation should be performed to ensure the reliability of your results. Key validation parameters include:

• Linearity: Assessed by analyzing a series of calibration standards. A correlation coefficient (R²) of >0.99 is generally considered good.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Accuracy and Precision: Determined by analyzing replicate spiked samples at different concentration levels. Accuracy is expressed as the percent recovery, while precision is typically represented by the relative standard deviation (RSD).

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

Data Summary

Table 1: Prosulfocarb Extraction and Analysis Parameters from Literature

Matrix	Extraction Method	Cleanup Method	Analytical Technique	Recovery (%)	LOQ	Reference
Potato Flour	Methanol Extraction	None	GC-MS	90.9 - 105.7	1.80 mg/kg
Green Vegetables	QuEChERS	dSPE	GC-MS	Not Specified	1.4 µg/L
Honey	QuEChERS	dSPE	LC-MS/MS	Not Specified	0.01 mg/kg
Herbal Species	QuEChERS	dSPE	GC-MS/MS	Not Specified	2.0-8.0 ng/mL
Various Vegetables	Modified QuEChERS	dSPE	LC-MS/MS	70 - 120	0.005–0.01 mg/kg

Experimental Protocols

Protocol 1: QuEChERS Extraction for Solid Samples (e.g., Fruits, Vegetables, Soil)

This protocol is a generalized procedure based on the widely used QuEChERS method.

• Sample Preparation:

  • Homogenize 10-15 g of the sample.

  • For dry samples, add an appropriate amount of water to achieve a total water content of around 80-90%.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL dSPE cleanup tube containing 150 mg MgSO₄ and 50 mg Primary Secondary Amine (PSA).

  • Vortex for 30 seconds.

  • Centrifuge at ≥5000 rcf for 5 minutes.

  • The supernatant is ready for analysis by GC-MS or LC-MS/MS.

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

This protocol is a general guideline for the extraction of moderately polar pesticides like Prosulfocarb from water.

• Cartridge Conditioning:

  • Condition a C18 or polymeric SPE cartridge (e.g., Oasis HLB) by passing 5 mL of methanol followed by 5 mL of ultrapure water through the cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Load 100-500 mL of the filtered water sample onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of ultrapure water to remove polar interferences.

• Elution:

  • Dry the cartridge under vacuum for 10-15 minutes.

  • Elute the retained Prosulfocarb with 5-10 mL of a suitable organic solvent, such as ethyl acetate or a mixture of ethyl acetate and methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of a suitable solvent (e.g., acetonitrile or methanol) for analysis.

Visualizations

Caption: QuEChERS experimental workflow for Prosulfocarb extraction.

Caption: Troubleshooting logic for low Prosulfocarb recovery.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. bgb-analytik.com [bgb-analytik.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Improving Prosulfocarb Detection Limits in Environmental Samples

Welcome to the technical support center for the analysis of prosulfocarb in environmental samples. This resource is designed for researchers, scientists, and professionals in drug development, providing detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to enhance your analytical capabilities.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for detecting prosulfocarb at low levels in environmental samples?

A1: The most prevalent and sensitive techniques for prosulfocarb analysis are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with tandem mass spectrometry (GC-MS/MS). These methods offer high selectivity and sensitivity, which are crucial for detecting trace amounts of prosulfocarb in complex matrices like soil and water.

Q2: How can I minimize matrix effects when analyzing prosulfocarb in complex samples like soil?

A2: Matrix effects, which can cause ion suppression or enhancement in LC-MS/MS and GC-MS, are a significant challenge in achieving low detection limits. To mitigate these effects, consider the following strategies:

• Effective Sample Cleanup: Employ robust sample preparation techniques such as QuEChERS for soil and Solid-Phase Extraction (SPE) for water. The use of appropriate sorbents during cleanup is critical.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to your samples. This helps to compensate for signal suppression or enhancement caused by co-eluting matrix components.[1]

• Isotopically Labeled Internal Standards: The use of a stable isotope-labeled internal standard for prosulfocarb is the most effective way to correct for both matrix effects and variability in extraction recovery.

• Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components. However, this may also increase the effective limit of detection, so a balance must be found.

Q3: What are the key sample preparation methods for prosulfocarb in soil and water?

A3: For soil samples, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted.[2][3][4] It involves an extraction with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (dSPE) with sorbents like primary secondary amine (PSA) and C18 to remove interferences. For water samples, Solid-Phase Extraction (SPE) is the preferred method.[5] This technique involves passing the water sample through a cartridge containing a solid sorbent (e.g., C18 or a polymer-based sorbent) that retains prosulfocarb, which is then eluted with a small volume of an organic solvent.

Q4: How can I improve the limit of detection (LOD) for prosulfocarb in my analysis?

A4: To improve the LOD, consider the following:

• Increase Sample Input: Start with a larger volume of water or a greater mass of soil to concentrate more of the analyte into the final extract.

• Optimize Extraction Efficiency: Ensure your chosen sample preparation method (QuEChERS or SPE) is optimized for prosulfocarb recovery. This includes selecting the right solvents and sorbents.

• Concentrate the Final Extract: Evaporate the final solvent to a smaller volume before analysis to increase the concentration of prosulfocarb.

• Enhance Instrument Sensitivity: Fine-tune the parameters of your LC-MS/MS or GC-MS system, such as ionization source settings and collision energies, to maximize the signal for prosulfocarb.

• Reduce Baseline Noise: A cleaner sample extract, achieved through a more effective cleanup step, will result in a lower baseline and an improved signal-to-noise ratio, thereby lowering the LOD.

Q5: What are the recommended storage conditions for environmental samples intended for prosulfocarb analysis?

A5: To prevent the degradation of prosulfocarb, samples should be stored in amber glass containers to protect them from light. They should be kept refrigerated at approximately 4°C and analyzed as soon as possible. If longer storage is necessary, freezing the samples at -20°C is recommended.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of prosulfocarb.

LC-MS/MS Troubleshooting

Issue/Question	Potential Cause(s)	Recommended Solution(s)
Poor or No Prosulfocarb Signal	1. Inefficient extraction from the sample matrix.2. Analyte degradation during sample preparation or analysis.3. Suboptimal instrument parameters (e.g., ionization, fragmentation).4. Significant ion suppression from the matrix.	1. Optimize the extraction solvent and pH. For soil, ensure proper hydration if using QuEChERS. For water, check the SPE sorbent and elution solvent.2. Ensure proper sample storage (cool and dark). Minimize the time between extraction and analysis.3. Infuse a pure prosulfocarb standard to optimize MS/MS parameters (precursor/product ions, collision energy).4. Implement matrix-matched calibration or use an isotopically labeled internal standard.
High Background Noise or Interferences	1. Co-extraction of matrix components.2. Contaminated solvents, reagents, or glassware.3. Carryover from a previous injection.	1. Improve the cleanup step in your sample preparation (e.g., use additional sorbents in dSPE for QuEChERS).2. Use high-purity solvents and thoroughly clean all glassware.3. Run blank injections between samples and ensure the autosampler wash solution is effective.
Peak Tailing or Poor Peak Shape	1. Secondary interactions with the analytical column.2. Column overload.3. Incompatible injection solvent with the mobile phase.	1. Optimize the mobile phase pH or use a different column chemistry.2. Reduce the injection volume or dilute the sample extract.3. Ensure the injection solvent is of similar or weaker strength than the initial mobile phase.

GC-MS Troubleshooting

Issue/Question	Potential Cause(s)	Recommended Solution(s)
Low Prosulfocarb Response	1. Active sites in the GC inlet or column.2. Sample degradation in the hot inlet.3. Suboptimal MS parameters.	1. Use a deactivated inlet liner and a high-quality, low-bleed GC column. Consider using analyte protectants.2. Optimize the inlet temperature to ensure volatilization without degradation.3. Tune the MS and optimize the ion source and detector parameters.
Shifting Retention Times	1. Leak in the GC system.2. Column contamination or degradation.3. Inconsistent oven temperature programming.	1. Perform a leak check of the GC system, paying attention to the septum and column connections.2. Trim the front end of the GC column or replace it if necessary.3. Verify the oven temperature program and ensure consistent performance.
Matrix Enhancement Effects	1. Co-eluting matrix components enhancing the signal in the ion source.	1. Use matrix-matched calibration standards.2. Improve the sample cleanup to remove interfering compounds.

Quantitative Data Summary

The following tables summarize the reported limits of detection (LOD), limits of quantification (LOQ), and recovery rates for prosulfocarb in various environmental matrices using different analytical methods.

Table 1: Prosulfocarb Detection Limits and Recoveries in Soil

Analytical Method	Sample Preparation	LOD	LOQ	Recovery (%)	Reference(s)
LC-MS/MS	QuEChERS	0.003 µg/g	0.01 µg/g	72.6 - 119
GC-MS/MS	QuEChERS	0.003 µg/g	0.01 µg/g	70 - 119
GC-MS	QuEChERS	-	0.005 - 0.05 mg/kg	65 - 116

Table 2: Prosulfocarb Detection Limits and Recoveries in Water

Analytical Method	Sample Preparation	LOD	LOQ	Recovery (%)	Reference(s)
LC-MS/MS	SPE	0.003 µg/L	0.01 µg/L	70 - 120
LC-MS/MS	Online SPE	-	2 ng/L	Good
GC-MS	SPE	-	-	65 - 68

Table 3: Prosulfocarb Detection Limits and Recoveries in Other Matrices

Analytical Method	Matrix	Sample Preparation	LOD	LOQ	Recovery (%)	Reference(s)
GC-MS	Potato Flour	Methanol Extraction	0.54 mg/kg	1.80 mg/kg	90.9 - 105.7
HPLC-MS/MS	Herbs & Edible Flowers	QuEChERS	-	0.01 mg/kg	-
LC-MS/MS	Honey	QuEChERS	-	0.01 mg/kg	-
GC-MS/MS	Herbal Species	QuEChERS	-	2.0 - 8.0 ng/mL	-

Experimental Protocols

Protocol 1: Prosulfocarb Analysis in Soil using QuEChERS and LC-MS/MS

This protocol is a generalized procedure based on the widely used QuEChERS method.

1. Sample Preparation and Extraction:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. For dry soil, use 5 g and add 5 mL of water, then allow to hydrate for 30 minutes.

• Add 10 mL of acetonitrile (containing 0.5% v/v formic acid).

• If using an internal standard, add it at this stage.

• Shake the tube vigorously for 6 minutes using a mechanical shaker.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

• Immediately shake vigorously for 1 minute.

• Centrifuge the tube at ≥ 3000 x g for 5 minutes.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Vortex for 1 minute.

• Centrifuge at a high speed (e.g., ≥ 5000 x g) for 2 minutes.

3. LC-MS/MS Analysis:

• Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

• Dilute the extract with water or an initial mobile phase to match the chromatographic conditions if necessary.

• Inject the sample into the LC-MS/MS system.

Protocol 2: Prosulfocarb Analysis in Water using SPE and LC-MS/MS

This protocol outlines a general procedure for the solid-phase extraction of prosulfocarb from water samples.

1. Sample Preparation:

• Filter the water sample (e.g., 500 mL) through a 0.7 µm glass fiber filter to remove suspended solids.

• If necessary, adjust the pH of the water sample to be near neutral.

2. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., C18 or a polymeric sorbent like Oasis HLB) by passing 5 mL of methanol followed by 5 mL of deionized water through it. Do not allow the cartridge to go dry.

• Load the filtered water sample onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

3. Elution and Concentration:

• Elute the retained prosulfocarb from the cartridge with a suitable organic solvent, such as 2 x 4 mL of ethyl acetate or a mixture of dichloromethane and methanol.

• Collect the eluate in a clean tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a known volume (e.g., 1 mL) of a solvent compatible with the LC-MS/MS system (e.g., acetonitrile/water).

4. LC-MS/MS Analysis:

• Vortex the reconstituted sample to ensure the residue is fully dissolved.

• Transfer the sample to an autosampler vial for injection into the LC-MS/MS system.

Visualizations

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. unitedchem.com [unitedchem.com]
• 4. weber.hu [weber.hu]
• 5. agilent.com [agilent.com]

Overcoming co-eluting interferences in Prosulfocarb chromatography

Welcome to the technical support center for the chromatographic analysis of Prosulfocarb. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, with a focus on resolving co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of co-eluting interferences in Prosulfocarb analysis?

A1: Co-eluting interferences in Prosulfocarb analysis often arise from matrix components, especially in complex samples like soil, food products, and herbal species.[1][2][3] These are compounds from the sample matrix that have similar chemical properties to Prosulfocarb and, therefore, similar retention times under specific chromatographic conditions. Other potential sources of co-elution include degradation products of Prosulfocarb or the presence of other pesticides with comparable polarities.[3]

Q2: How can I determine if I have a co-elution problem with my Prosulfocarb peak?

A2: Suspect co-elution if the Prosulfocarb peak is asymmetrical, broader than expected, or shows signs of peak splitting.[4] To confirm, using a more selective detector can be highly effective:

• Mass Spectrometry (MS): A mass spectrometer is a powerful tool for this purpose. By examining the mass spectrum across the peak, you can identify the presence of multiple compounds. Tandem mass spectrometry (MS/MS) is particularly useful as it can selectively monitor for specific Prosulfocarb fragment ions, helping to distinguish it from interfering compounds.

• Diode Array Detector (DAD): If using liquid chromatography, a DAD can assess peak purity by comparing UV-Vis spectra across the chromatographic peak. If the spectra are not consistent throughout the peak, co-elution is highly probable.

Q3: What initial chromatographic adjustments can I make to resolve co-eluting peaks?

A3: Before extensive sample preparation changes, optimizing the chromatographic method is a crucial first step. Consider the following:

• Modify the Mobile Phase Gradient (for LC): Adjusting the gradient slope or using a different organic solvent can alter the selectivity of the separation, potentially resolving Prosulfocarb from the interference.

• Change the Temperature Program (for GC): In gas chromatography, modifying the oven temperature ramp rate can significantly impact the separation of compounds.

• Select a Different Column: Employing a column with a different stationary phase chemistry can provide alternative selectivity and resolve the co-eluting peaks. For instance, if you are using a C18 column in LC, switching to a phenyl-hexyl or polar-embedded column could be beneficial.

Q4: How can sample preparation techniques help in overcoming co-eluting interferences?

A4: Robust sample preparation is critical for removing matrix components that can cause co-elution. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective technique for pesticide residue analysis, including Prosulfocarb, in various matrices like vegetables and soil. Dispersive solid-phase extraction (d-SPE), a cleanup step within the QuEChERS protocol, uses sorbents like PSA (primary secondary amine) and C18 to remove specific interferences. For particularly challenging matrices, traditional Solid-Phase Extraction (SPE) with cartridges can offer a more targeted cleanup.

Q5: What is the role of matrix-matched calibration in obtaining accurate Prosulfocarb quantification?

A5: Matrix effects, which can be signal enhancement or suppression caused by co-eluting matrix components, are a significant challenge in Prosulfocarb analysis. To compensate for these effects, matrix-matched calibration is highly recommended. This involves preparing calibration standards in a blank matrix extract that is similar to the samples being analyzed. This approach helps to ensure that the calibration standards and the samples experience similar matrix effects, leading to more accurate quantification.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your Prosulfocarb chromatography experiments.

Issue 1: Asymmetrical or Tailing Prosulfocarb Peak

• Possible Cause 1: Column Overload.

  • Troubleshooting Step: Dilute your sample and reinject. If the peak shape improves and becomes more symmetrical, you were likely overloading the column.

• Possible Cause 2: Secondary Interactions with the Stationary Phase.

  • Troubleshooting Step (for LC): Prosulfocarb, a thiocarbamate, can interact with active sites on the silica packing material. Lowering the pH of the mobile phase can help to minimize these interactions. Using a highly inert column can also mitigate this issue.

• Possible Cause 3: Inappropriate Sample Solvent.

  • Troubleshooting Step: Ensure the solvent in which your final extract is dissolved is compatible with the initial mobile phase conditions. Injecting in a much stronger solvent can lead to peak distortion.

Issue 2: Poor Recovery of Prosulfocarb

• Possible Cause 1: Inefficient Extraction.

  • Troubleshooting Step: Ensure thorough homogenization of the sample. For the QuEChERS method, vigorous shaking is crucial for effective partitioning of Prosulfocarb into the extraction solvent (typically acetonitrile).

• Possible Cause 2: Analyte Loss During Cleanup.

  • Troubleshooting Step: The choice of d-SPE sorbent in the QuEChERS cleanup is critical. While PSA is effective at removing organic acids and sugars, it can sometimes retain certain pesticides. If you suspect analyte loss, try reducing the amount of PSA or using an alternative sorbent.

• Possible Cause 3: Degradation of Prosulfocarb.

  • Troubleshooting Step: Prosulfocarb can be susceptible to degradation under certain conditions. Ensure that your analytical standards are stored correctly and that your sample processing workflow minimizes exposure to harsh conditions.

Issue 3: Inconsistent Results and Poor Reproducibility

• Possible Cause 1: Matrix Effects.

  • Troubleshooting Step: As mentioned in the FAQs, matrix effects can cause significant variability. Implementing matrix-matched calibration is a key strategy to improve reproducibility. Using an internal standard can also help to correct for variations in sample preparation and instrument response.

• Possible Cause 2: Inhomogeneous Sample.

  • Troubleshooting Step: For solid samples like soil or agricultural products, it is essential to ensure that the portion taken for analysis is representative of the entire sample. Proper homogenization is critical.

• Possible Cause 3: Instrument Variability.

  • Troubleshooting Step: Regular instrument maintenance and performance verification are essential. Check for leaks, ensure consistent injector and detector performance, and monitor column health.

Quantitative Data Summary

The following tables summarize typical performance data for Prosulfocarb analysis using different methods.

Table 1: GC-MS/MS Method Performance for Prosulfocarb in Potato Flour

Parameter	Value
Limit of Detection (LOD)	0.54 mg/kg
Limit of Quantitation (LOQ)	1.80 mg/kg
Linear Working Range	2.4 - 96.6 mg/kg
Correlation Coefficient (R²)	0.9997
Recovery	90.9 - 105.7%
Relative Standard Deviation (%RSD)	≤ 3.6%

Data sourced from a study on the direct determination of Prosulfocarb in potato flour by GC-MS.

Table 2: LC-MS/MS Method Performance for Prosulfocarb in Honey

Parameter	Value
Limit of Quantitation (LOQ)	0.01 mg/kg
Correlation Coefficient (R²)	0.996

Data sourced from a study utilizing QuEChERS and LC-MS/MS for pesticide analysis in honey.

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Prosulfocarb in Vegetable Matrices

This protocol is a generalized procedure based on the widely adopted QuEChERS method.

1. Sample Homogenization:

• Weigh 10-15 g of the representative vegetable sample into a blender.
• Add a small amount of dry ice to keep the sample frozen and prevent degradation.
• Homogenize until a uniform powder is obtained.

2. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
• Add 10 mL of acetonitrile.
• If required, add an internal standard solution.
• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).
• Immediately shake vigorously for 1 minute.
• Centrifuge at ≥3000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL d-SPE tube containing the appropriate sorbents (e.g., 150 mg MgSO₄, 50 mg PSA). The choice of sorbents may vary depending on the matrix.
• Vortex for 30 seconds.
• Centrifuge at a high speed for 2 minutes.

4. Final Extract Preparation:

• Take the supernatant and filter it through a 0.22 µm filter into an autosampler vial.
• The sample is now ready for LC-MS/MS or GC-MS/MS analysis.

Visualizations

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. acdlabs.com [acdlabs.com]

Prosulfocarb Stability Testing in Different Solvent Systems: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with prosulfocarb. Here, you will find detailed information on stability testing in various solvent systems, experimental protocols, and data presentation to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of prosulfocarb in common laboratory solvents?

Prosulfocarb is generally stable at ambient temperatures under normal storage conditions when protected from direct sunlight.[1][2] As a thiocarbamate, it is considered a very stable compound in its technical form and in formulated products when water is absent.[3] However, its stability can be influenced by the solvent system, temperature, and exposure to light.

Q2: In which organic solvents is prosulfocarb known to be soluble?

Prosulfocarb is soluble in a variety of organic solvents, including acetone, acetonitrile, xylene, heptane, and ethyl acetate.[4] Specifically, its solubility in acetone has been reported to be 250,000 mg/L at 20°C.[5]

Q3: What are the known degradation products of prosulfocarb?

The primary degradation product of prosulfocarb is prosulfocarb sulfoxide. Under photolytic conditions, other degradation products can include dipropylamine, propylamine, benzaldehyde, and benzyl alcohol.

Q4: Are there any known incompatibilities for prosulfocarb in solution?

Yes, prosulfocarb is incompatible with strong oxidizing agents. Thio and dithiocarbamates can also react with acids, peroxides, and acid halides. Such reactions can be accelerated by acids, leading to decomposition.

Q5: What are the general recommendations for storing prosulfocarb solutions?

Prosulfocarb solutions should be stored in a cool, well-ventilated area, away from heat, sparks, open flames, and direct sunlight. It is advisable to use tightly sealed containers to prevent solvent evaporation and exposure to moisture.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the stability testing of prosulfocarb in different solvent systems.

Problem	Potential Cause(s)	Recommended Solution(s)
Unexpectedly rapid degradation of prosulfocarb in acetonitrile or acetone.	Traces of impurities in the solvent can catalyze degradation. Some lots of acetonitrile have been observed to cause degradation of certain pesticides.	Add a small amount of a weak acid, such as 0.1% (v/v) acetic acid, to the solvent to improve the stability of the analyte. Always use high-purity, HPLC-grade solvents from reputable suppliers.
Peak tailing or poor peak shape during HPLC analysis.	Interaction of prosulfocarb with active sites on the HPLC column. Inappropriate mobile phase pH or composition.	Use a column with low silanol activity. Adjust the mobile phase pH with a suitable buffer. Optimize the mobile phase composition by adjusting the ratio of organic solvent to water.
Appearance of ghost peaks in chromatograms.	Contamination of the HPLC system or solvent. Carryover from previous injections.	Flush the HPLC system thoroughly with a strong solvent. Ensure the purity of the solvents and mobile phase components. Implement a robust needle wash protocol in the autosampler method.
Inconsistent retention times.	Fluctuations in mobile phase composition or temperature. Column degradation.	Ensure proper mixing and degassing of the mobile phase. Use a column oven to maintain a constant temperature. If the column is old or has been used extensively with harsh conditions, consider replacing it.
Loss of analyte during sample preparation, especially during solvent evaporation.	Prosulfocarb may be volatile under certain conditions. Adsorption of the analyte to the glass surface of the vial.	Use a keeper solvent (a high-boiling point solvent) during the evaporation step to prevent complete dryness and analyte loss. Consider using silanized glassware to minimize adsorption.

Quantitative Data Summary

The following tables summarize the available quantitative data on the stability of prosulfocarb.

Table 1: Solubility of Prosulfocarb in an Organic Solvent

Solvent	Temperature (°C)	Solubility (mg/L)	Reference
Acetone	20	250,000

Table 2: Hydrolytic Stability of Prosulfocarb

pH	Temperature (°C)	Stability
5, 7, and 9	25 and 40	Stable

Table 3: Photolytic Half-Life of Prosulfocarb in Aqueous Solution

Condition	Half-life (days)
Artificial light source (pH 7, 25°C)	25.5

Note: Another study indicated no significant decline in prosulfocarb concentration under continuous irradiation corresponding to approximately 38 days of summer sunlight.

Experimental Protocols

Protocol 1: General Stability Study of Prosulfocarb in an Organic Solvent

This protocol outlines a general procedure for assessing the stability of prosulfocarb in a selected organic solvent under accelerated temperature conditions.

1. Materials:

• Prosulfocarb analytical standard
• High-purity organic solvent (e.g., acetonitrile, methanol, ethyl acetate)
• Volumetric flasks
• Amber glass vials with screw caps
• Calibrated oven or stability chamber
• High-Performance Liquid Chromatograph (HPLC) with UV detector or Mass Spectrometer (MS)

2. Procedure:

• Preparation of Stock Solution: Accurately weigh a known amount of prosulfocarb and dissolve it in the chosen organic solvent in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 1000 µg/mL).
• Preparation of Stability Samples: Aliquot the stock solution into amber glass vials.
• Storage Conditions: Place the vials in a calibrated oven or stability chamber set to the desired temperature (e.g., 40°C or 50°C for accelerated testing). Also, store a set of vials at a control temperature (e.g., 4°C or room temperature protected from light).
• Time Points: Withdraw vials for analysis at predetermined time points (e.g., 0, 7, 14, 21, and 28 days).
• Sample Analysis: At each time point, allow the vial to cool to room temperature. Dilute an aliquot of the sample to a suitable concentration for HPLC analysis.
• Quantification: Analyze the samples by a validated stability-indicating HPLC method to determine the concentration of prosulfocarb remaining.
• Data Analysis: Calculate the percentage of prosulfocarb remaining at each time point relative to the initial concentration (time 0). Plot the percentage remaining versus time to determine the degradation kinetics.

Protocol 2: Forced Degradation Study of Prosulfocarb

This protocol is designed to identify potential degradation products and assess the stability-indicating nature of an analytical method.

1. Stress Conditions:

• Acid Hydrolysis: Treat a solution of prosulfocarb in a suitable solvent with 0.1 M HCl at room temperature or elevated temperature (e.g., 60°C) for a specified period.
• Base Hydrolysis: Treat a solution of prosulfocarb with 0.1 M NaOH at room temperature or elevated temperature for a specified period.
• Oxidative Degradation: Treat a solution of prosulfocarb with a solution of hydrogen peroxide (e.g., 3%) at room temperature.
• Thermal Degradation: Expose a solid sample or a solution of prosulfocarb to dry heat (e.g., 70°C).
• Photolytic Degradation: Expose a solution of prosulfocarb to UV light (e.g., 254 nm) and/or visible light.

2. Procedure:

• Prepare solutions of prosulfocarb in the chosen solvent.
• Expose the solutions to the different stress conditions for a predetermined duration.
• At the end of the exposure period, neutralize the acidic and basic samples.
• Analyze the stressed samples, along with an unstressed control sample, by a suitable analytical method (e.g., HPLC-MS) to separate and identify the degradation products.

Visualizations

Caption: Workflow for a typical stability study of prosulfocarb in a solvent system.

Caption: Logical workflow for a forced degradation study of prosulfocarb.

References

• 1. genfarm.com.au [genfarm.com.au]
• 2. genfarm.com.au [genfarm.com.au]
• 3. my.ucanr.edu [my.ucanr.edu]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Degradation of prosulfocarb by hydroxyl radicals in gas and aqueous phase: Mechanisms, kinetics and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Prosulfocarb Ionization Enhancement Technical Support Center

Welcome to the technical support center for enhancing prosulfocarb ionization in mass spectrometry. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experimental analysis.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common problems that can lead to poor prosulfocarb signal intensity and unreliable results in mass spectrometry.

Question: I am observing a weak or no signal for prosulfocarb. What are the potential causes and how can I troubleshoot this?

Answer:

A weak or absent signal for prosulfocarb is a common issue that can stem from several factors throughout the analytical workflow.[1][2] Start by systematically investigating the following areas:

• Sample Preparation: Inefficient extraction of prosulfocarb from the sample matrix can lead to low concentrations being introduced into the mass spectrometer. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective technique for pesticide residue analysis, including prosulfocarb, in various matrices.[3][4][5]

• LC-MS System Leaks: Leaks in the LC or MS system can lead to a loss of sensitivity. A systematic check for leaks, starting from the gas supply and moving through all connections to the mass spectrometer, is crucial.

• Ion Source Contamination: A dirty ion source is a frequent cause of diminished signal intensity. Contaminants from the sample matrix or mobile phase can accumulate on the ion source components, interfering with the ionization process.

• Mobile Phase Composition: The composition of the mobile phase plays a critical role in the ionization efficiency of prosulfocarb. Optimization of mobile phase additives can significantly enhance the signal.

• Ionization Technique and Parameters: The choice of ionization technique and the optimization of its parameters are critical for achieving a strong signal. Electrospray ionization (ESI) is commonly used for pesticide analysis.

Workflow for Troubleshooting Poor Prosulfocarb Signal

Caption: A stepwise workflow for troubleshooting weak or no prosulfocarb signal in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: How can I improve the ionization efficiency of prosulfocarb using mobile phase additives?

A1: Mobile phase additives can significantly enhance the ionization of prosulfocarb, primarily by promoting the formation of specific adducts. For positive mode electrospray ionization (ESI), the addition of ammonium formate or ammonium acetate is a common strategy. These additives provide a source of ammonium ions, which can form [M+NH4]+ adducts with prosulfocarb. The use of formic acid is also recommended to facilitate protonation and the formation of [M+H]+ ions. The choice and concentration of the additive should be optimized for your specific LC-MS system and sample matrix.

Q2: What are the optimal ESI source parameters for prosulfocarb analysis?

A2: Optimal ESI source parameters are instrument-dependent, but general guidelines can be provided. A systematic optimization of parameters such as ion source temperature, ionization voltage, and gas flows (nebulizer, heater, and curtain gas) is necessary to achieve the best signal for prosulfocarb. A higher ion source temperature can improve desolvation, but excessive temperatures may lead to thermal degradation. It is recommended to perform an infusion analysis of a prosulfocarb standard to fine-tune these parameters.

Q3: I am observing significant matrix effects. How can I mitigate them?

A3: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in pesticide analysis. Several strategies can be employed to minimize their impact:

• Effective Sample Cleanup: A robust sample preparation method like the QuEChERS protocol with dispersive solid-phase extraction (dSPE) cleanup is crucial to remove interfering matrix components.

• Chromatographic Separation: Optimizing the LC gradient can help separate prosulfocarb from co-eluting matrix components.

• Dilution: Diluting the sample extract can reduce the concentration of interfering compounds, thereby minimizing matrix effects.

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to the samples can compensate for matrix effects.

Logical Diagram for Mitigating Matrix Effects dot graph MitigateMatrixEffects { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

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References

• 1. gmi-inc.com [gmi-inc.com]
• 2. gentechscientific.com [gentechscientific.com]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. gcms.cz [gcms.cz]

Technical Support Center: Prosulfocarb Analysis by Electrospray Ionization Mass Spectrometry

Welcome to the technical support center for the analysis of Prosulfocarb using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges, with a primary focus on mitigating ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Prosulfocarb analysis?

Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte, in this case, Prosulfocarb, in the ESI source. This phenomenon occurs when co-eluting matrix components compete with the analyte for ionization, leading to a decreased signal intensity, poor sensitivity, and inaccurate quantification.[1][2] For Prosulfocarb, ion suppression has been observed in various complex matrices, such as vegetables, where the suppression can range from 5% to 79%.[3][4] Failure to address ion suppression can lead to underestimation of Prosulfocarb concentrations in samples.

Q2: How can I determine if my Prosulfocarb signal is being suppressed?

The most common method to assess ion suppression is the post-extraction spike comparison. This involves comparing the signal response of Prosulfocarb in a neat solvent standard to the response of a post-extraction spiked sample (a blank matrix extract to which Prosulfocarb has been added at the same concentration).[5] A significantly lower signal in the matrix-spiked sample indicates the presence of ion suppression.

Q3: What are the primary causes of ion suppression for Prosulfocarb in ESI-MS?

Ion suppression for Prosulfocarb in ESI-MS is primarily caused by the presence of co-eluting matrix components from the sample. These interfering compounds can:

• Compete for charge: In the ESI droplet, there is a limited amount of charge available. High concentrations of co-eluting compounds can compete with Prosulfocarb for this charge, reducing the number of ionized Prosulfocarb molecules that reach the mass spectrometer.

• Alter droplet properties: Matrix components can change the surface tension and viscosity of the ESI droplets, which can hinder the solvent evaporation process and the release of gas-phase Prosulfocarb ions.

• Form adducts: Some matrix components may form adducts with Prosulfocarb, which can alter its ionization efficiency.

Common sources of these interfering matrix components in agricultural and environmental samples include pigments, sugars, organic acids, and other pesticides or agrochemicals.

Q4: What are the general strategies to reduce or compensate for ion suppression when analyzing Prosulfocarb?

There are several strategies that can be employed to mitigate ion suppression for Prosulfocarb:

• Sample Preparation: Implementing a robust sample cleanup procedure is often the most effective way to remove interfering matrix components.

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to separate Prosulfocarb from co-eluting matrix components can significantly reduce ion suppression.

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components, thereby lessening their impact on Prosulfocarb ionization.

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract helps to compensate for the matrix effect, as both the standards and the samples will be affected similarly.

• Instrumental Parameter Optimization: Fine-tuning the ESI source parameters can help to maximize the Prosulfocarb signal and minimize the impact of interfering compounds.

Troubleshooting Guides

This section provides detailed guidance on how to address specific issues you may encounter during the ESI-MS analysis of Prosulfocarb.

Issue 1: Low and Inconsistent Prosulfocarb Signal in Vegetable Extracts

Problem: You are analyzing Prosulfocarb in vegetable extracts (e.g., leafy greens, tomatoes) and observe a weak and variable signal, even for spiked samples.

Troubleshooting Workflow:

Troubleshooting Ion Suppression in Vegetable Extracts

Detailed Steps:

• Assess the Matrix Effect:

  • Prepare a Prosulfocarb standard in a pure solvent (e.g., acetonitrile) at a known concentration (e.g., 10 ng/mL).

  • Prepare a blank vegetable extract using your current sample preparation method.

  • Spike the blank extract with Prosulfocarb to the same final concentration as the solvent standard.

  • Analyze both solutions by LC-ESI-MS/MS and compare the peak areas. A significantly lower peak area in the spiked extract confirms ion suppression.

• Optimize Sample Cleanup:

  • Modified QuEChERS: The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is commonly used for pesticide analysis in food matrices. If you are already using QuEChERS, consider modifying the dispersive solid-phase extraction (d-SPE) cleanup step. For vegetable matrices, which can be rich in pigments and fatty acids, a combination of sorbents is often more effective.

    • PSA (Primary Secondary Amine): Removes organic acids, sugars, and some fatty acids.

    • C18: Removes non-polar interferences like fats.

    • GCB (Graphitized Carbon Black): Removes pigments and sterols. Use with caution as it can retain planar pesticides like Prosulfocarb. It is advisable to test different amounts of GCB to find a balance between cleanup efficiency and analyte recovery.

  • Solid-Phase Extraction (SPE): If QuEChERS is insufficient, a more targeted cleanup using SPE may be necessary. For Prosulfocarb, a reversed-phase sorbent like C18 or a polymer-based sorbent can be effective.

• Optimize Chromatographic Separation:

  • Column Choice: Use a high-efficiency column (e.g., a sub-2 µm particle size C18 column) to improve peak shape and resolution.

  • Gradient Optimization: Adjust the mobile phase gradient to increase the separation between Prosulfocarb and the region where most matrix components elute (often early in the chromatogram). A shallower gradient around the elution time of Prosulfocarb can improve resolution from co-eluting interferences.

• Implement Matrix-Matched Calibration:

  • Even with optimized cleanup and chromatography, some matrix effects may persist. Using matrix-matched calibration is a reliable way to compensate for this. Prepare your calibration standards by spiking known concentrations of Prosulfocarb into blank vegetable extracts that have been through the entire sample preparation procedure.

Issue 2: Poor Recovery and Signal Suppression of Prosulfocarb in Soil Samples

Problem: You are experiencing low recovery and significant ion suppression when analyzing Prosulfocarb in soil, particularly in soils with high organic matter content.

Troubleshooting Workflow:

Troubleshooting Prosulfocarb Analysis in Soil

Detailed Steps:

• Evaluate Extraction Efficiency:

  • Soils with high organic matter can strongly bind Prosulfocarb, leading to low extraction recovery. Ensure your extraction solvent is effective. Acetonitrile is commonly used in QuEChERS-based methods for soil. For particularly challenging soils, a stronger extraction solvent or a modified extraction technique (e.g., pressurized liquid extraction) may be necessary.

• Optimize Cleanup for Soil Matrix:

  • Soil extracts can contain humic and fulvic acids, which are known to cause significant ion suppression.

  • QuEChERS Modifications: When using a QuEChERS-based method for soil, the d-SPE cleanup is critical. A combination of PSA and C18 is often used. For soils with high organic content, the addition of GCB can be beneficial for removing humic substances, but again, this should be optimized to avoid loss of Prosulfocarb.

  • Solid-Phase Extraction (SPE): SPE can provide a more thorough cleanup for complex soil extracts. A cartridge containing a combination of reversed-phase and anion-exchange material can be effective at removing both non-polar interferences and acidic humic substances.

• Optimize ESI Source Parameters:

  • Fine-tuning the ESI source parameters can help to improve the signal for Prosulfocarb relative to the background noise from the soil matrix.

  • Table 1: General ESI Source Parameter Optimization Ranges

    Parameter	Typical Starting Value	Optimization Strategy
    Capillary Voltage	3.0 - 4.0 kV (Positive Mode)	Adjust in small increments (e.g., 0.2 kV) to find the voltage that gives the maximum stable signal for Prosulfocarb.
    Nebulizer Gas Flow	10 - 15 L/min	Increase to improve nebulization, but excessively high flow can decrease sensitivity.
    Drying Gas Temperature	300 - 350 °C	Increase to improve desolvation, but avoid temperatures that could cause thermal degradation of Prosulfocarb.

    | Sheath Gas Flow | 8 - 12 L/min | Optimize for stable spray and maximum signal. |

• Implement Advanced Calibration Strategies:

  • Matrix-Matched Calibration: As with vegetable matrices, preparing calibration standards in a blank soil extract is highly recommended.

  • Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard for Prosulfocarb (if available) is the most effective way to correct for both extraction recovery and matrix effects, as the internal standard will behave almost identically to the native analyte throughout the entire analytical process.

Experimental Protocols

Protocol 1: Modified QuEChERS for Prosulfocarb in Leafy Greens

• Sample Homogenization: Homogenize 10 g of the leafy green sample with 10 mL of water.

• Extraction:

  • Transfer the homogenized sample to a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 4000 g for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer 1 mL of the acetonitrile supernatant to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 4000 g for 5 minutes.

• Analysis:

  • Take the supernatant for LC-ESI-MS/MS analysis.

Protocol 2: Solid-Phase Extraction for Prosulfocarb in Soil

• Extraction:

  • To 5 g of soil in a 50 mL centrifuge tube, add 10 mL of acetonitrile.

  • Shake or vortex for 10 minutes.

  • Centrifuge at ≥ 4000 g for 5 minutes.

  • Collect the supernatant. Repeat the extraction with another 10 mL of acetonitrile and combine the supernatants.

• SPE Cleanup:

  • Condition a 6 cc, 500 mg polymeric reversed-phase SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the combined acetonitrile extract (diluted 1:1 with water) onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 20% methanol in water.

  • Elute the Prosulfocarb with 2 x 4 mL of acetonitrile.

• Analysis:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase for LC-ESI-MS/MS analysis.

Quantitative Data Summary

Table 2: Effect of d-SPE Cleanup on Prosulfocarb Signal in Parsley Extract

d-SPE Sorbent Combination	Prosulfocarb Peak Area (Arbitrary Units)	Signal Suppression (%)
No Cleanup	15,000	81%
PSA + C18	45,000	44%
PSA + C18 + GCB (7.5 mg)	65,000	19%

Data is illustrative and based on typical performance of these sorbents.

Table 3: Comparison of Calibration Strategies for Prosulfocarb in Soil

Calibration Method	Calculated Concentration (ng/g) in Spiked Sample (True Value = 10 ng/g)	Accuracy (%)
Solvent-Based Calibration	3.5	35%
Matrix-Matched Calibration	9.2	92%
Isotope-Labeled Internal Standard	10.1	101%

Data is illustrative and demonstrates the effectiveness of different calibration approaches in compensating for matrix effects.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Calibration curve issues in Prosulfocarb quantitative analysis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions regarding calibration curve issues encountered during the quantitative analysis of the herbicide Prosulfocarb.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Question 1: Why is my Prosulfocarb calibration curve non-linear (R² value < 0.99)?

Answer:

A non-linear calibration curve can stem from several factors, from standard preparation to instrumental limits.

• Potential Causes & Solutions:

  • Inappropriate Calibration Range: The concentrations of your standards may extend beyond the linear dynamic range of the detector. Prepare a new set of standards with a narrower concentration range or dilute the higher concentration standards.

  • Standard Preparation Errors: Inaccurate dilutions, calculation errors, or degradation of the stock solution can lead to non-linearity. It is recommended to prepare fresh working standards from a reliable stock solution for each analytical run. Prosulfocarb standard solutions should be stored at 2-10°C[1].

  • Detector Saturation: At high concentrations, the detector response may no longer be proportional to the analyte concentration. If saturation is suspected, dilute your high-concentration standards and samples and re-inject.

  • Matrix Effects: Co-extracted compounds from the sample matrix can interfere with the ionization of Prosulfocarb, leading to signal suppression or enhancement, which can affect linearity[2][3][4]. Preparing calibration standards in a blank matrix extract that matches your sample (matrix-matched standards) is a highly effective way to compensate for these effects[5].

Question 2: My replicate injections of the same standard show high variability (high %RSD). What is the cause?

Answer:

High variability, or poor precision, points towards issues with the stability of the analytical system or the injection process.

• Potential Causes & Solutions:

  • System Instability: Fluctuations in pump pressure, column temperature, or detector response can cause inconsistent results. Ensure the HPLC or GC system is fully equilibrated before starting your analytical run. Monitor the system pressure and baseline for any unusual fluctuations.

  • Inconsistent Injection Volume: This can be due to air bubbles in the sample syringe or autosampler loop, or worn pump seals. Purge the pump and injection system to remove any trapped air. If the problem persists, inspect and replace seals or other consumable parts as needed.

  • Standard Solution Non-Homogeneity: The analyte may not be uniformly distributed, especially at low concentrations or if the solvent is evaporating. Ensure standards are fully dissolved and vortex them before placing them in the autosampler.

Question 3: My calculated concentrations in spiked QC samples are consistently too high or too low. What's happening?

Answer:

This issue, known as poor accuracy, is often a result of matrix effects, a significant challenge in the analysis of pesticides like Prosulfocarb in complex samples such as vegetables, herbs, or soil.

• Potential Causes & Solutions:

  • Matrix-Induced Signal Suppression/Enhancement: This is the most common cause. Components of the sample matrix co-elute with Prosulfocarb and interfere with its signal at the detector, leading to inaccurate quantification.

    • Solution: The most effective mitigation strategy is the use of matrix-matched calibration standards . This involves preparing your calibration standards in a blank sample extract that is free of Prosulfocarb but otherwise identical to your test samples. This ensures that the standards and samples experience the same matrix effects, improving accuracy.

  • Analyte Degradation: Prosulfocarb may degrade in the sample extract or during analysis. While Prosulfocarb has a relatively short half-life in water (2.9 days), its stability in soil is longer (35 days). Analyze samples as quickly as possible after extraction and investigate the effects of temperature and light on sample stability.

  • Incorrect Peak Integration: Inconsistent or incorrect peak integration parameters can lead to inaccurate quantification. Review the integration of your peaks to ensure the baseline is set correctly and the entire peak area is being measured.

Quantitative Data Summary

The following table summarizes typical performance parameters for Prosulfocarb analysis using chromatographic methods. These values can serve as a benchmark for your own experiments.

Parameter	GC-MS	GC-MS/MS	LC-MS/MS	Reference(s)
Correlation Coefficient (R²)	> 0.999	0.9946 - 0.9992	> 0.99
Limit of Detection (LOD)	0.54 mg/kg (in potato flour)	N/A	N/A
Limit of Quantification (LOQ)	1.80 mg/kg (in potato flour)	2.0 - 8.0 ng/mL (in herbs)	0.005 - 0.01 mg/kg (in vegetables)
Recovery (%)	90.9 - 105.7%	N/A	70 - 120%
Relative Standard Deviation (%RSD)	≤ 3.6%	N/A	< 25%

Experimental Protocols

Protocol 1: Preparation of Prosulfocarb Stock and Working Standards

• Primary Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of Prosulfocarb analytical standard into a 10 mL volumetric flask.

  • Dissolve the standard in a suitable solvent (e.g., methanol or acetonitrile).

  • Bring the flask to volume with the solvent, cap, and invert several times to ensure complete mixing.

  • Store this stock solution in an amber vial at 2-10°C. This solution should be stable for several months.

• Intermediate Stock Solution (e.g., 10 µg/mL):

  • Pipette 100 µL of the 1000 µg/mL primary stock solution into a 10 mL volumetric flask.

  • Dilute to volume with the chosen solvent.

• Working Calibration Standards (e.g., 10 - 500 ng/mL):

  • Prepare a series of calibration standards by performing serial dilutions of the intermediate stock solution.

  • For example, to prepare a 100 ng/mL standard, pipette 1 mL of the 10 µg/mL intermediate solution into a 100 mL volumetric flask and dilute to volume.

  • Prepare at least 5-6 concentration levels to ensure a robust calibration curve.

Protocol 2: Preparation of Matrix-Matched Calibration Standards

• Obtain Blank Matrix: Select a sample (e.g., potato, wheat, soil) that is known to be free of Prosulfocarb. This should be confirmed by analyzing an extract of the blank matrix prior to use.

• Extract the Blank Matrix: Use the exact same extraction procedure (e.g., QuEChERS) that you will use for your test samples.

• Prepare Standards:

  • Take a known volume of the blank matrix extract.

  • Spike the extract with appropriate volumes of your Prosulfocarb intermediate stock solution to create a series of standards at the desired concentration levels.

  • For example, to prepare a 100 ng/mL matrix-matched standard, add 100 µL of a 10 µg/mL intermediate stock solution to 900 µL of the blank matrix extract.

• Analysis: Analyze these matrix-matched standards alongside your sample extracts. The resulting calibration curve will be used to quantify Prosulfocarb in your samples, effectively compensating for signal suppression or enhancement caused by the matrix.

Visualized Workflows

Caption: A step-by-step workflow for diagnosing and resolving non-linear calibration curves.

Caption: Decision workflow for identifying and correcting matrix effects in Prosulfocarb analysis.

Frequently Asked Questions (FAQs)

Q1: What is a typical R² value for a good Prosulfocarb calibration curve? A1: For analytical methods like GC-MS or LC-MS/MS, a correlation coefficient (R²) value of ≥ 0.995 is generally considered acceptable. Many published methods report R² values greater than 0.999, indicating excellent linearity.

Q2: How can I tell if I have matrix effects? A2: You can diagnose matrix effects by comparing the slope of a calibration curve prepared in a pure solvent to the slope of a curve prepared in a blank matrix extract. A significant difference between the two slopes indicates the presence of matrix effects. Another common method is to analyze a quality control (QC) sample with a known concentration of Prosulfocarb spiked into a blank matrix. If the measured recovery falls outside of an acceptable range (e.g., 70-120%), matrix effects are likely the cause.

Q3: What are the best storage conditions for Prosulfocarb standards? A3: Prosulfocarb analytical standards and stock solutions should be stored in a refrigerator at 2-10°C to prevent degradation. They should also be protected from direct sunlight.

Q4: Should I use Gas Chromatography (GC) or Liquid Chromatography (LC) for Prosulfocarb analysis? A4: Both GC and LC coupled with mass spectrometry (MS) are effective for Prosulfocarb analysis. GC-MS is a robust technique, especially since it avoids the use of large quantities of hazardous solvents that are required for LC systems. LC-MS/MS is also widely used and can offer very low limits of quantification, which is crucial for residue analysis in food and environmental samples. The choice often depends on the available instrumentation, the complexity of the sample matrix, and the required sensitivity.

Q5: I see unexpected peaks in my chromatogram. What could they be? A5: Unexpected peaks can arise from several sources:

• Contaminants: From solvents, glassware, or the sample matrix itself.

• Carryover: Residual analyte from a previous, high-concentration injection.

• Degradation Products: Prosulfocarb or other matrix components may degrade into other compounds. To troubleshoot, inject a "blank" (pure solvent) to see if the peaks are coming from the system itself. If the blank is clean, the source is likely your sample or standards.

References

• 1. 52888-80-9・Prosulfocarb Standard・165-25921[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 2. tandfonline.com [tandfonline.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]

Reference Data & Comparative Studies

Prosulfocarb vs. Other Thiocarbamate Herbicides for the Control of Annual Ryegrass (Lolium rigidum): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of prosulfocarb and other thiocarbamate herbicides in controlling the pervasive and often herbicide-resistant weed, Lolium rigidum (annual ryegrass). The information presented is collated from various scientific studies, with a focus on quantitative data and detailed experimental protocols to aid in research and development.

Efficacy Comparison of Thiocarbamate Herbicides on Lolium rigidum

The control of Lolium rigidum by thiocarbamate herbicides can be significantly influenced by the development of herbicide resistance. The following tables summarize the efficacy of prosulfocarb and triallate on both susceptible (S) and resistant (R) populations of Lolium rigidum.

Table 1: Dose-Response of Lolium rigidum Populations to Prosulfocarb and Triallate

Herbicide	Population	Resistance Level (Fold-increase in LD50 vs. S)	LD50 (g ai ha⁻¹)	Reference
Prosulfocarb	SLR4 (S)	-	333	[1]
16.2 (R)	6.5	2,171	[1]
EP162 (R)	9.4	-	[2]
375-14 (R)	22.1 - 45.7	-	[3]
198-15 (R)	46	15,448	[1]
T1 (R)	5.9	-
A18 (R)	12.1	-
Triallate	SLR4 (S)	-	-
EP162 (R)	14.9	-
375-14 (R)	44.7	-
198-15 (R)	26.3	-
T1 (R)	17.9	-
A18 (R)	20	-

LD50 (Lethal Dose, 50%) is the dose of herbicide required to kill 50% of the tested population.

Table 2: Field Performance of Prosulfocarb and Triallate on Thiocarbamate-Resistant Lolium rigidum

Herbicide Treatment	Application Rate (g ai ha⁻¹)	Lolium rigidum Seed Set Reduction (%)	Reference
Untreated Control	-	0
Prosulfocarb	2400	52
Triallate	-	63
Pyroxasulfone + Triallate	-	95

Experimental Protocols

The data presented in this guide are derived from studies employing rigorous experimental methodologies. Below are summaries of the key protocols used in the cited research.

Dose-Response Experiments for Herbicide Resistance Profiling

These studies are crucial for quantifying the level of resistance in different weed populations.

• Plant Material : Seeds of suspected resistant (R) and known susceptible (S) Lolium rigidum populations were used.

• Germination and Growth : Seeds were sown in pots containing a potting mix. The pots were maintained in a controlled environment, such as a glasshouse, with optimal temperature and light conditions for Lolium rigidum growth.

• Herbicide Application : Herbicides, including prosulfocarb and triallate, were applied at a range of doses. Application was typically done pre-emergence, meaning the herbicide was applied to the soil surface before the ryegrass seedlings emerged.

• Data Collection : After a set period (e.g., 21 days), plant survival was assessed. The lethal dose required to kill 50% of the population (LD50) was then calculated using statistical models.

Field Efficacy Trials

Field trials are essential for evaluating herbicide performance under real-world agricultural conditions.

• Site Selection : Experiments were conducted in fields with confirmed populations of thiocarbamate-resistant Lolium rigidum.

• Experimental Design : A randomized complete block design was typically used to ensure statistical validity.

• Herbicide Application : Pre-emergent herbicides were applied to the soil surface before crop and weed emergence. Herbicides were often incorporated into the soil to a shallow depth.

• Assessments : Lolium rigidum density and seed production were measured at the end of the growing season to determine the effectiveness of the herbicide treatments. Crop yield was also often measured to assess crop safety.

Visualizing Herbicide Action and Resistance

The following diagrams illustrate the mechanism of action of thiocarbamate herbicides and the potential pathways leading to resistance in Lolium rigidum.

Caption: Mechanism of action of prosulfocarb and a potential resistance pathway.

Caption: A typical workflow for a dose-response experiment.

Concluding Remarks

Prosulfocarb and other thiocarbamate herbicides, such as triallate, are important tools for managing Lolium rigidum. However, the emergence of resistant populations poses a significant challenge. The data clearly indicates that while these herbicides are effective against susceptible biotypes, their efficacy is dramatically reduced in resistant populations. Understanding the level of resistance through dose-response studies is critical for making informed weed management decisions. Furthermore, the integration of herbicides with different modes of action, as demonstrated by the enhanced control with a pyroxasulfone and triallate mixture, is a key strategy to manage herbicide resistance in Lolium rigidum. Researchers are encouraged to consider the specific resistance profiles of local Lolium rigidum populations when designing weed control strategies and developing new herbicidal compounds.

References

• 1. Inheritance of evolved thiocarbamate resistance in rigid ryegrass (Lolium rigidum) populations from Australia | Weed Science | Cambridge Core [cambridge.org]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [digital.library.adelaide.edu.au]

Comparative Analysis of Prosulfocarb and Pyroxasulfone Resistance in Weeds

A comprehensive guide for researchers and agricultural scientists on the evolving challenge of weed resistance to Prosulfocarb and Pyroxasulfone. This document provides a detailed comparison of their resistance profiles, underpinned by experimental data and methodologies.

Introduction: Mode of Action

Prosulfocarb and Pyroxasulfone are both pre-emergent herbicides that inhibit the synthesis of very-long-chain fatty acids (VLCFAs) in susceptible plants.[1][2][3] This action disrupts the formation of cell membranes and cuticle, leading to the failure of seedling emergence and growth.[3][4] Despite sharing a similar overall mode of action, they belong to different chemical families. Prosulfocarb is a thiocarbamate (HRAC Group 15), while Pyroxasulfone is an isoxazoline (HRAC Group 15). Prosulfocarb is a pro-herbicide, meaning it requires bioactivation within the plant to become phytotoxic. Both are critical tools for controlling annual grasses, such as Lolium rigidum (annual ryegrass), in cereal crops.

Mechanisms of Resistance

The primary mechanism of resistance to both Prosulfocarb and Pyroxasulfone is non-target-site resistance (NTSR), specifically enhanced metabolic detoxification. This mechanism involves enzymes that break down the herbicide into non-toxic forms before it can reach its target site in the plant.

• Metabolic Resistance: This form of resistance is endowed by the increased activity of enzyme families such as cytochrome P450 monooxygenases (P450s) and glutathione S-transferases (GSTs). These enzyme systems can often metabolize a wide range of herbicide chemistries, leading to a significant challenge: cross-resistance.

• Cross-Resistance: A critical issue observed is that selection pressure from one herbicide can lead to resistance to another, even if the weed population has never been exposed to the second herbicide. Studies have demonstrated that recurrent selection with pyroxasulfone can rapidly induce cross-resistance to prosulfocarb in Lolium rigidum. This occurs because the metabolic enzymes selected for by pyroxasulfone are also effective at detoxifying prosulfocarb. Research indicates that pyroxasulfone resistance, in particular, is strongly linked to the over-expression of specific GSTs that facilitate its conjugation with glutathione. The basis for prosulfocarb resistance is also metabolism-based, though the specific enzymatic pathways can be complex and tissue-dependent.

Quantitative Data on Resistance

The following tables summarize experimental data from studies on Lolium rigidum, a highly resistance-prone weed species. The data illustrates the evolution of resistance and cross-resistance following recurrent selection with pyroxasulfone.

Table 1: Plant Survival of Lolium rigidum After Recurrent Pyroxasulfone Selection

Population	Selection History	% Survival (Pyroxasulfone @ 100 g/ha)	% Survival (Prosulfocarb @ 2000 g/ha)	% Survival (Triallate @ 2000 g/ha)
MR	Parental Multi-Resistant	Low	Low	Low
MR4	4 Cycles of Pyroxasulfone Selection	High	58%	35%
MR4-P1	MR4 + 1 Cycle of Prosulfocarb Selection	77%	81%	39%

Data sourced from studies on a multi-resistant (MR) Lolium rigidum population.

Table 2: Herbicide Dose Required for 50% Mortality (LD₅₀) in Lolium rigidum

Population	Selection History	Prosulfocarb LD₅₀ (g/ha)	Pyroxasulfone LD₅₀ (g/ha)	Resistance Index (RI) vs. Susceptible
S	Standard Susceptible	~250	~20	1.0 (Baseline)
#20 P3	3 Cycles of Prosulfocarb Selection	>1000	>50	>4.0 (Prosulfocarb), >2.5 (Pyroxasulfone)
MR P6	6 Cycles of Pyroxasulfone Selection	>2000	>100	>8.0 (Prosulfocarb), >5.0 (Pyroxasulfone)

Data adapted from dose-response experiments showing that selection with one herbicide increases the LD₅₀ for both.

Experimental Protocols

Robust and standardized protocols are essential for confirming and quantifying herbicide resistance. The following methodologies are based on established practices for whole-plant bioassays.

Protocol: Whole-Plant Dose-Response Assay for Resistance Confirmation

This protocol is used to determine the level of resistance in a weed population by assessing plant survival across a range of herbicide doses.

• Seed Collection and Preparation:

  • Collect mature seeds from at least 30 plants that have survived a field herbicide application. Ensure a sample size of at least 5,000 seeds.

  • Air-dry the seeds away from direct sunlight and store them in labeled paper bags at a low temperature to maintain viability.

  • To break dormancy, seeds may require a period of cold stratification (e.g., 4°C for 7 days).

• Plant Cultivation:

  • Germinate seeds on a suitable medium, such as 0.6% (w/v) solidified agar in petri dishes.

  • Once the primordial root emerges, transplant seedlings individually into pots (e.g., 2 L) filled with a standard potting mixture.

  • Grow plants in a greenhouse under controlled conditions (temperature, light, and humidity) until they reach the appropriate growth stage for herbicide application (e.g., 1-2 leaf stage).

• Herbicide Application:

  • Prepare a series of herbicide dilutions to create a dose-response curve. For pre-emergence herbicides, this may include doses ranging from 0 (control) to 4-8 times the recommended field rate. Example dose range for Pyroxasulfone: 0, 12.5, 25, 50, 100, 200 g/ha.

  • Apply herbicides to the soil surface of the pots using a calibrated cabinet sprayer to ensure uniform coverage.

  • Use a minimum of three replicate pots for each herbicide dose and for each population being tested (susceptible control, resistant population).

• Assessment and Data Analysis:

  • Maintain the treated plants in the greenhouse for 21-28 days post-application.

  • Assess plant survival by counting the number of living plants in each pot. A plant is considered dead if it shows no active growth.

  • Analyze the data using non-linear regression to fit a dose-response curve and calculate the herbicide dose required to cause 50% mortality (LD₅₀) or 50% growth reduction (GR₅₀).

  • The Resistance Index (RI) is calculated by dividing the LD₅₀ of the resistant population by the LD₅₀ of the known susceptible population.

Protocol: Herbicide Metabolism Analysis

This protocol outlines the steps to investigate the rate of herbicide detoxification in resistant versus susceptible plants.

• Plant Treatment with Radiolabeled Herbicide:

  • Grow resistant (R) and susceptible (S) plants to the 2-3 leaf stage as described above.

  • Apply a known amount of radiolabeled herbicide (e.g., ¹⁴C-pyroxasulfone) to the root zone.

  • Harvest whole plants at set time intervals after treatment (e.g., 1, 2, and 4 days).

• Extraction of Herbicide and Metabolites:

  • Homogenize the harvested plant tissue in an appropriate solvent (e.g., acetonitrile/water mixture).

  • Centrifuge the homogenate to pellet solid debris and collect the supernatant containing the herbicide and its metabolites.

• Analysis and Quantification:

  • Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled with a radioactivity detector.

  • Identify and quantify the amount of the parent herbicide and various metabolites based on their retention times compared to known standards.

• Data Interpretation:

  • Compare the rate of parent herbicide degradation and the rate of metabolite formation between the R and S plants. A significantly faster degradation rate in the R plants indicates enhanced metabolic resistance.

Visualizing Resistance Mechanisms and Workflows

The following diagrams illustrate the key concepts and processes involved in Prosulfocarb and Pyroxasulfone resistance.

Caption: Experimental workflow for herbicide resistance testing.

Caption: Metabolic cross-resistance pathway.

Caption: Simplified herbicide detoxification pathway.

Management and Mitigation Strategies

The rapid evolution of metabolic cross-resistance between Prosulfocarb and Pyroxasulfone underscores the need for integrated weed management (IWM) strategies to ensure their long-term efficacy.

• Herbicide Rotation: Avoid the consecutive use of herbicides from HRAC Group 15. Rotate with herbicides from different mode of action groups to reduce selection pressure.

• Use of Full Label Rates: Applying herbicides at the full recommended label rates minimizes the survival of moderately resistant individuals, slowing the evolution of resistance. Low doses can select for polygenic, quantitatively inherited resistance.

• Tank Mixtures: Using tank mixtures of herbicides with different modes of action can be an effective strategy, provided there is no known cross-resistance to the mixing partners.

• Cultural Practices: Employ non-chemical weed control methods such as crop rotation, competitive crop varieties, and strategic tillage to reduce the overall weed seed bank and reliance on herbicides.

References

• 1. researchgate.net [researchgate.net]
• 2. Soil and environmental factors affecting the efficacy of pyroxasulfone for weed control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of the novel pre-emergence herbicide pyroxasulfone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. News - Prosulfocarb Herbicide Mode of Action: How It Works to Control Weeds [bigpesticides.com]

Unraveling the Complex Interplay: A Comparative Guide to Cross-Resistance Between Prosulfocarb and Trifluralin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-resistance patterns observed between the herbicides prosulfocarb and trifluralin, with a particular focus on the well-documented phenomenon of negative cross-resistance. Drawing upon key experimental data, this document outlines the methodologies used in pivotal studies, presents quantitative findings in a clear, tabular format, and visualizes the underlying biological mechanisms and experimental workflows.

Introduction to Prosulfocarb and Trifluralin Resistance

Prosulfocarb, a thiocarbamate herbicide, and trifluralin, a dinitroaniline herbicide, are crucial tools in the management of grass weeds. However, the evolution of herbicide resistance poses a significant threat to their efficacy. A notable and rare phenomenon known as negative cross-resistance has been observed between these two compounds, particularly in the highly adaptable weed species, annual ryegrass (Lolium rigidum). This is where the development of resistance to one herbicide leads to increased susceptibility to another.[1][2][3] Understanding the mechanisms and experimental validation of this interaction is critical for developing sustainable weed management strategies.

Quantitative Data Summary

The following tables summarize the key quantitative data from dose-response studies investigating cross-resistance between prosulfocarb and trifluralin in herbicide-resistant weed populations.

Table 1: Survival of Pyroxasulfone-Resistant Lolium rigidum Progeny to Prosulfocarb and Triallate

Population	Selection History	% Survival at Recommended Rate of Prosulfocarb (2000 g ha⁻¹)	% Survival at Recommended Rate of Triallate (2000 g ha⁻¹)
MR4	4 generations of pyroxasulfone selection	58%	35%
MR4-P1	MR4 plus 1 additional cycle of prosulfocarb selection	81%	39%

Data sourced from a study on pyroxasulfone-resistant Lolium rigidum which also investigated cross-resistance to other herbicides.[4][5]

Table 2: Reversal of Trifluralin Resistance in Lolium rigidum Following Recurrent Selection with Prosulfocarb

Population	Selection History	Prosulfocarb Resistance at 1000 gai/ha	Trifluralin Resistance
SLR31 (Initial)	4x Sakura (pyroxasulfone)	-	45%
SLR31 (Final)	4x Sakura, then 2x Arcade (prosulfocarb)	61%	0-2%
SELR68 (Initial)	-	-	41%
SELR68 (Final)	2x Arcade (prosulfocarb)	30%	0%

Data from studies demonstrating negative cross-resistance.

Experimental Protocols

The confirmation and quantification of herbicide resistance rely on robust and standardized experimental protocols. The following methodologies are representative of those used in the cited cross-resistance studies.

Whole-Plant Pot Assays for Herbicide Resistance Screening

This method is essential for confirming the resistance status of putative herbicide-resistant weed populations at the whole-plant level.

• Seed Collection and Storage:

  • Collect mature seeds from at least 30 randomly selected plants that have survived a field herbicide treatment, ensuring a sample size of at least 5,000 seeds.

  • For outcrossing species like Lolium spp., collect from 10-15 plants.

  • Store seeds in labeled, unsealed paper bags to air-dry away from direct sunlight.

• Seed Germination and Planting:

  • To break dormancy, especially for species like black-grass, seeds may require a cool, moist stratification period (e.g., 6-7 weeks).

  • Germinate seeds on a 0.6% (w/v) agar medium in petri dishes.

  • Transplant seedlings at the primordial root eruption stage (approximately 0.5 cm depth) into pots filled with a commercial potting mix. A standard number of seedlings (e.g., 26) are planted per pot.

• Herbicide Application and Evaluation:

  • Apply herbicides at a range of doses (dose-response study) or at a single discriminating dose. Applications are typically made when seedlings are at the 2-3 leaf stage for post-emergence herbicides.

  • For pre-emergence herbicides like prosulfocarb and trifluralin, application occurs after seed transplanting.

  • Include a known susceptible and, if available, a known resistant population as controls.

  • Maintain plants in a greenhouse or controlled environment with optimal watering and nutrition.

  • Assess plant survival by counting emerged plants 21-35 days after treatment.

• Data Analysis:

  • Subject survival data to non-linear regression analysis to determine the herbicide dose required to cause 50% mortality (LD₅₀) or 50% growth reduction (GR₅₀).

  • The resistance factor (RF) is calculated by dividing the LD₅₀ or GR₅₀ of the resistant population by that of the susceptible population.

Visualizations

Experimental Workflow for Herbicide Resistance Testing

Caption: Workflow for whole-plant herbicide resistance testing.

Proposed Mechanism of Negative Cross-Resistance

Caption: Proposed P450-mediated negative cross-resistance mechanism.

Discussion of Mechanisms

The prevailing hypothesis for the observed negative cross-resistance between prosulfocarb and trifluralin centers on the role of cytochrome P450 monooxygenases (P450s).

• Prosulfocarb as a Pro-herbicide: Prosulfocarb itself is not phytotoxic. It requires bio-activation within the plant by P450 enzymes to be converted into its herbicidally active form, prosulfocarb sulfoxide. Therefore, resistance to prosulfocarb can arise from the absence or reduced activity of the specific P450s responsible for this activation.

• Trifluralin Metabolism: In many cases, resistance to trifluralin is metabolic, conferred by the enhanced activity of P450s that detoxify the herbicide before it can reach its target site (microtubule assembly).

• The Negative Cross-Resistance Link: The selection for prosulfocarb resistance may inadvertently select for plants that lack the P450 enzymes necessary for its activation. If these same P450s are also responsible for metabolizing and detoxifying trifluralin, then the evolution of prosulfocarb resistance will concurrently lead to a loss of trifluralin resistance, rendering the plant population susceptible to trifluralin once again. Studies have shown that applying a P450 inhibitor can mimic this effect, turning off trifluralin resistance in susceptible ryegrass.

It is important to note that this is a complex area of research, and while the P450 hypothesis is strongly supported, other mechanisms may also be involved. Furthermore, cross-resistance between prosulfocarb and other herbicides, such as pyroxasulfone, has also been documented, suggesting a multifaceted resistance landscape.

Conclusion

The study of cross-resistance between prosulfocarb and trifluralin reveals a complex and, in the case of negative cross-resistance, a counterintuitive interaction. The data strongly suggest that recurrent selection with prosulfocarb can reverse trifluralin resistance in Lolium rigidum, a finding with significant implications for herbicide rotation strategies. The proposed mechanism, mediated by the dual role of P450 enzymes in both activating a pro-herbicide and detoxifying an active one, highlights the intricate biochemical adaptations in resistant weeds. Further research is warranted to fully elucidate these mechanisms and to explore their applicability across other weed species and herbicide combinations.

References

• 1. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 2. graincentral.com [graincentral.com]
• 3. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 4. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 5. Cross-resistance to prosulfocarb and triallate in pyroxasulfone-resistant Lolium rigidum - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of Prosulfocarb in Rotation with Other Herbicide Modes of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of prosulfocarb, a thiocarbamate herbicide, with other herbicide alternatives, particularly focusing on its efficacy within a rotational strategy to manage weed resistance. The information presented is supported by experimental data from various studies, with detailed methodologies and visual representations of key concepts.

Introduction to Prosulfocarb and Herbicide Rotation

Prosulfocarb is a selective, pre-emergent and early post-emergent herbicide widely used for the control of annual grasses and some broadleaf weeds in cereal crops like wheat and barley.[1] It belongs to the HRAC Group N (WSSA Group 8), and its mode of action is the inhibition of lipid synthesis.[1] The repeated use of a single herbicide mode of action can lead to the evolution of resistant weed populations, rendering the herbicide ineffective. Herbicide rotation, the practice of alternating herbicides with different modes of action, is a cornerstone of integrated weed management (IWM) aimed at delaying the development of resistance and ensuring long-term weed control efficacy.[2][3]

Mode of Action: Inhibition of Lipid Biosynthesis

Prosulfocarb functions by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs), which are essential components of plant cell membranes.[4] This disruption of lipid biosynthesis in susceptible weed seedlings leads to growth inhibition and eventual death before or shortly after emergence.

Caption: Simplified pathway of lipid biosynthesis and the inhibitory action of prosulfocarb.

Quantitative Data on Prosulfocarb Efficacy

The following tables summarize quantitative data from field trials evaluating the efficacy of prosulfocarb and other herbicides on weed control and crop yield.

Table 1: Efficacy of Prosulfocarb and Other Herbicides on Weed Biomass Reduction in Wheat

Herbicide Treatment	Application Rate (g a.i./ha)	Target Weeds	Weed Biomass Reduction (%)	Crop	Source
Prosulfocarb	2400	Melilotus officinalis, Anagallis arvensis, Malva parviflora, Rumex crispus, Lolium perenne	94 (total weed)	Wheat
Prosulfocarb	3200	Melilotus officinalis, Anagallis arvensis, Malva parviflora, Rumex crispus, Lolium perenne	-	Wheat
Prosulfocarb	4000	Melilotus officinalis, Anagallis arvensis, Malva parviflora, Rumex crispus, Lolium perenne	100 (M. officinalis, A. arvensis, M. parviflora, R. crispus), 97 (L. perenne)	Wheat
Clodinafop-propargyl + Tribenuron-methyl	80 + 15	Melilotus officinalis, Anagallis arvensis, Malva parviflora, Rumex crispus, Lolium perenne	-	Wheat
Mesosulfuron + Iodosulfuron	12 + 2.4	Melilotus officinalis, Anagallis arvensis, Malva parviflora, Rumex crispus, Lolium perenne	-	Wheat
Pyroxsulam	-	Broadleaf and narrow-leaf weeds	High	Wheat
Cyprofluran + Isoproturon	-	Narrow and broadleaf weeds	62.85 (narrow), 80.24 (broad)	Wheat

Table 2: Impact of Prosulfocarb and Other Herbicides on Wheat Grain Yield

Herbicide Treatment	Application Rate (g a.i./ha)	Grain Yield (t/ha)	Yield Increase (%)	Source
Prosulfocarb (before irrigation)	2400	5.3	152
Prosulfocarb (before irrigation)	4000	3.97	85
Weedy Check	-	2.1	-
Pyroxsulam	-	Significantly higher than control	-
Weedy Check	-	Lower than treated plots	-

Experimental Protocols

The following is a generalized experimental protocol based on the methodologies described in the cited studies for evaluating herbicide efficacy.

Objective: To assess the bio-efficacy of different herbicide treatments on weed control and crop performance.

Experimental Design:

• Layout: Randomized Complete Block Design (RCBD).

• Replications: 3 to 4.

• Plot Size: Variable, often in the range of 10-20 m².

Treatments:

• Herbicide applications at specified rates and timings (e.g., pre-emergence, post-emergence).

• A weedy check (no herbicide application) for comparison.

• A weed-free control (manual weeding) to determine maximum yield potential.

Data Collection:

• Weed Density and Biomass: Weed counts and dry weight measurements are taken from quadrats (e.g., 1m x 1m) placed randomly within each plot at specific intervals after treatment.

• Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(WDC - WDT) / WDC] x 100, where WDC is the weed density/biomass in the control plot and WDT is the weed density/biomass in the treated plot.

• Crop Phytotoxicity: Visual assessment of crop injury at regular intervals after herbicide application.

• Crop Yield and Yield Components: Measurement of parameters such as the number of productive tillers, number of grains per spike, 1000-grain weight, and total grain yield at harvest.

Statistical Analysis:

• Data are subjected to Analysis of Variance (ANOVA).

• Treatment means are compared using a suitable post-hoc test, such as Fisher's Least Significant Difference (LSD) test, at a significance level of p ≤ 0.05.

Herbicide Rotation and Experimental Workflow Diagrams

Caption: Example of a 4-year herbicide rotation plan with different modes of action.

Caption: A typical experimental workflow for herbicide efficacy trials.

Conclusion

Prosulfocarb is an effective pre-emergent herbicide for the control of annual grasses and some broadleaf weeds in cereal crops. The quantitative data from various studies demonstrate its ability to significantly reduce weed biomass and, consequently, improve crop yields. To mitigate the risk of herbicide resistance, it is crucial to incorporate prosulfocarb into an integrated weed management program that includes the rotation of herbicides with different modes of action. The use of tank mixes with other compatible herbicides can also broaden the spectrum of controlled weeds and help manage resistance. Future research should focus on long-term studies that directly compare different rotational strategies involving prosulfocarb to provide more comprehensive data on their impact on weed population dynamics and crop productivity.

References

• 1. News - Prosulfocarb Herbicide Mode of Action: How It Works to Control Weeds [bigpesticides.com]
• 2. 4farmers.com.au [4farmers.com.au]
• 3. One moment, please... [4farmers.com.au]
• 4. pomais.com [pomais.com]

Prosulfocarb Tank Mixtures: A Comparative Guide to Synergistic and Antagonistic Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prosulfocarb, a pre-emergent and early post-emergent herbicide belonging to the thiocarbamate chemical family (HRAC Group 15), is a critical tool in the management of annual grasses and some broadleaf weeds, particularly in cereal crops. Its mode of action involves the inhibition of very-long-chain fatty acid (VLCFA) synthesis, disrupting cell division and seedling development. To broaden the spectrum of weed control and manage the evolution of herbicide resistance, prosulfocarb is frequently applied in tank mixtures with other herbicides. The interaction between prosulfocarb and its tank mix partners can result in synergistic, antagonistic, or additive effects on weed efficacy. This guide provides a comprehensive comparison of these interactions, supported by experimental data, to aid researchers in developing effective and sustainable weed management strategies.

Data Presentation: Efficacy of Prosulfocarb Tank Mixtures

The following tables summarize the quantitative data on the performance of prosulfocarb tank mixtures against key weed species. The data is compiled from various research studies and highlights synergistic and antagonistic interactions.

Table 1: Synergistic Effects of Prosulfocarb Tank Mixtures on Grass Weeds

Tank Mix Partner	Prosulfocarb Rate (g a.i./ha)	Partner Rate (g a.i./ha)	Target Weed	Observed Efficacy (% Control)	Expected Efficacy (% Control)	Interaction	Source
Diflufenican	2400	32	Lolium spp.	85	65	Synergism (+20%)	[1]
Picolinafen	Data not available in cited sources	Data not available in cited sources	Various	N/A	N/A	N/A
Pyroxasulfone	Comparative data suggests additive or slight synergy	Various	Lolium rigidum	High	High	Additive/Slight Synergy	[2]

Table 2: Antagonistic and Additive Effects of Prosulfocarb Tank Mixtures

Tank Mix Partner	Prosulfocarb Rate (g a.i./ha)	Partner Rate (g a.i./ha)	Target Weed	Observed Efficacy (% Control)	Expected Efficacy (% Control)	Interaction	Source
ACCase Inhibitors (e.g., Pinoxaden, Clethodim)	Specific quantitative data on antagonism with prosulfocarb not found in cited sources. General literature suggests potential for antagonism.	Various	Grass Weeds	Potentially Reduced	N/A	Potential Antagonism	[3][4]
Metribuzin	Specific quantitative data on interaction not found in cited sources. Both are effective on different weed spectrums.	Various	Broadleaf & Grass Weeds	Broad Spectrum Control	N/A	Additive (Complementary Action)	[5]
Flufenacet + Diflufenican	Prosulfocarb used as a comparative standard, not in a direct tank mix study for interaction.	N/A	Alopecurus myosuroides	Excellent control with both	N/A	Comparative Efficacy

Note: Expected efficacy in synergistic/antagonistic studies is often calculated using Colby's method. The absence of specific quantitative data for some mixtures indicates a need for further research in these areas.

Experimental Protocols

A fundamental method for determining the nature of herbicide interactions in tank mixtures is Colby's method.

Experimental Protocol: Determining Herbicide Interaction using Colby's Method

• Experimental Design: A randomized complete block design is typically employed with multiple replications (usually 3-4).

• Treatments: The experiment includes:

  • An untreated control.

  • Herbicide A (e.g., Prosulfocarb) applied alone at rate x.

  • Herbicide B (tank mix partner) applied alone at rate y.

  • A tank mixture of Herbicide A at rate x + Herbicide B at rate y.

• Application: Herbicides are applied at the appropriate growth stage of the target weed species using a calibrated sprayer to ensure uniform coverage.

• Data Collection: Weed control is visually assessed at specific intervals after application (e.g., 7, 14, 21, and 28 days after treatment). Efficacy is typically rated on a scale of 0% (no control) to 100% (complete weed death). Weed biomass (fresh or dry weight) can also be measured for a more quantitative assessment.

• Calculation of Expected Response (E): Colby's formula is used to calculate the expected additive effect of the herbicide mixture:

  • E = X + Y - (XY / 100)

  • Where X is the percentage of inhibition by Herbicide A at rate x, and Y is the percentage of inhibition by Herbicide B at rate y.

• Determining the Interaction:

  • Synergism: The observed response of the mixture is significantly greater than the expected response (E).

  • Antagonism: The observed response of the mixture is significantly less than the expected response (E).

  • Additive Effect: The observed response of the mixture is not significantly different from the expected response (E).

Mandatory Visualization

Signaling Pathways and Mechanisms of Interaction

The interaction between herbicides in a tank mixture is often a result of their different modes of action and how they affect biochemical pathways within the target weed.

Caption: Modes of action for Prosulfocarb and potential tank mix partners.

Experimental Workflow for Herbicide Interaction Study

Caption: Workflow for assessing herbicide tank mix interactions.

Discussion of Key Interactions

Synergistic Interaction: Prosulfocarb + Diflufenican

Research has demonstrated a notable synergistic effect when prosulfocarb is tank-mixed with diflufenican for the control of Lolium species. A study by Bailly (2012) found that a mixture of prosulfocarb at 2400 g a.i./ha and diflufenican at 32 g a.i./ha resulted in an average increase in efficacy of 20 percentage points compared to the expected additive effect. This synergy is likely due to the complementary modes of action of the two herbicides. Prosulfocarb inhibits VLCFA synthesis, crucial for cell division, while diflufenican inhibits carotenoid biosynthesis (specifically the phytoene desaturase enzyme), leading to chlorophyll degradation and bleaching of the plant tissue. The combined assault on two vital and distinct plant processes appears to overwhelm the weed's defense and metabolic mechanisms more effectively than either herbicide alone.

Antagonistic Interactions: The Potential with ACCase Inhibitors

While specific quantitative data on the antagonism between prosulfocarb and ACCase inhibitors (graminicides) is limited in the reviewed literature, the potential for such interactions is a well-documented phenomenon in weed science. Antagonism can occur through several mechanisms, including reduced absorption, altered translocation, or enhanced metabolic detoxification of one herbicide in the presence of the other. For instance, some broadleaf herbicides can reduce the efficacy of grass-specific ACCase inhibitors. Further research is warranted to quantify the potential for antagonism between prosulfocarb and commonly used graminicides to provide clear guidance for weed management programs.

Additive and Complementary Effects

Many tank mixtures of prosulfocarb exhibit an additive or complementary effect. For example, tank-mixing with herbicides like metribuzin can broaden the weed control spectrum. Prosulfocarb is highly effective against grass weeds, while metribuzin provides control of a wide range of broadleaf weeds. In such cases, the interaction is primarily additive, with each herbicide controlling its respective target weeds, leading to a more comprehensive weed management outcome. Similarly, while not always synergistic, tank mixtures with other VLCFA inhibitors like pyroxasulfone can provide robust and consistent control of challenging grass weeds like Lolium rigidum.

Conclusion and Future Directions

The strategic use of prosulfocarb in tank mixtures is a valuable approach for enhancing weed control and managing herbicide resistance. The synergistic interaction observed with diflufenican highlights the potential for optimizing herbicide performance through carefully selected combinations. Conversely, the potential for antagonism, particularly with some graminicides, underscores the importance of understanding the compatibility of tank mix partners to avoid reduced efficacy.

Future research should focus on generating more comprehensive quantitative data on the synergistic and antagonistic effects of a wider range of prosulfocarb tank mixtures across diverse weed species and environmental conditions. Elucidating the precise biochemical and physiological mechanisms underlying these interactions will be crucial for the development of predictive models and decision support tools for optimizing herbicide use in sustainable agriculture.

References

• 1. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. Synergistic or antagonistic effects of combining clethodim with six broadleaf herbicides | ScholarWorks [scholarworks.calstate.edu]
• 4. awsjournal.org [awsjournal.org]
• 5. ASA, CSSA, SSSA International Annual Meeting [scisoc.confex.com]

Prosulfocarb: An Environmental Impact Assessment in Comparison to Key Alternatives

A comprehensive guide for researchers and drug development professionals on the environmental footprint of the herbicide Prosulfocarb versus S-metolachlor, Pendimethalin, and Flufenacet. This report synthesizes key data on ecotoxicity and environmental fate, supported by standardized experimental methodologies.

Executive Summary

Prosulfocarb, a pre-emergent thiocarbamate herbicide, is increasingly utilized for the control of annual grasses and broad-leaved weeds in various crops. However, its growing use necessitates a thorough evaluation of its environmental impact in comparison to other widely used herbicides with similar applications. This guide provides a comparative analysis of Prosulfocarb against three alternatives: S-metolachlor, Pendimethalin, and Flufenacet. The assessment focuses on key environmental parameters, including soil persistence, mobility, and toxicity to a range of non-target organisms. All data is presented in a standardized format to facilitate objective comparison, and methodologies for the key experiments are detailed to provide a framework for interpretation and further research.

Comparative Environmental Impact Data

The following tables summarize the key environmental fate and ecotoxicity data for Prosulfocarb and its alternatives. These parameters are crucial for assessing the potential environmental risk of a herbicide.

Table 1: Environmental Fate of Prosulfocarb and Alternative Herbicides

Parameter	Prosulfocarb	S-metolachlor	Pendimethalin	Flufenacet	Data Source(s)
Soil Half-Life (DT₅₀) (days)	11.9 - 94	2.5 - 289	7 - 94	23.1 - 63.6	[1][2][3][4][5]
Soil Adsorption Coefficient (Koc) (mL/g)	1678 - 4558	50 - 546	5000 - 48000	297 - 746
Water Solubility (mg/L at 20-25°C)	13.2	488	0.3	56
GUS Leaching Potential Index	0.76 (Low)	Transition state	Low	Transition state

Table 2: Ecotoxicity of Prosulfocarb and Alternative Herbicides

Organism	Endpoint	Prosulfocarb	S-metolachlor	Pendimethalin	Flufenacet	Data Source(s)
Birds (e.g., Bobwhite Quail)	Acute Oral LD₅₀ (mg/kg bw)	>2000	>2510	1421 (Mallard)	>2000
Fish (e.g., Rainbow Trout)	96-hr LC₅₀ (mg/L)	1.7	1.2	0.138	2.1
Aquatic Invertebrates (Daphnia magna)	48-hr EC₅₀ (mg/L)	0.55	11	0.28	36.4
Algae (e.g., Scenedesmus subspicatus)	72-hr EC₅₀ (mg/L)	0.012	0.057	0.011	0.013
Earthworms (Eisenia fetida)	14-day LC₅₀ (mg/kg soil)	>500	>1000	>500	>1000
Honeybees (Apis mellifera)	48-hr Acute Contact LD₅₀ (µ g/bee )	>100	>200	>100	>200

Key Experimental Protocols

The data presented in this guide are derived from studies conducted according to internationally recognized protocols, primarily the OECD Guidelines for the Testing of Chemicals. These guidelines ensure data quality and comparability across different studies and substances.

Soil Half-Life (DT₅₀) Determination (Based on OECD Guideline 307)

The rate of degradation of a herbicide in soil is a critical parameter for assessing its persistence. The soil half-life (DT₅₀) is the time it takes for 50% of the applied substance to degrade.

Workflow for determining herbicide soil half-life.

Soil Adsorption/Desorption (Based on OECD Guideline 106)

The soil adsorption coefficient (Koc) indicates the tendency of a chemical to bind to soil organic carbon. A high Koc value suggests low mobility and a lower risk of leaching into groundwater. This is typically determined using a batch equilibrium method.

Workflow for determining soil adsorption coefficient.

Acute Aquatic Toxicity Testing (Based on OECD Guidelines 202 & 203)

Acute toxicity tests determine the concentration of a substance that is lethal to 50% of a test population (LC₅₀) or causes a specific effect in 50% of the population (EC₅₀) over a short period.

Workflow for acute aquatic toxicity testing.

Discussion and Conclusion

The data presented in this guide highlight the varying environmental profiles of Prosulfocarb and its alternatives.

Prosulfocarb exhibits a moderate to high potential for soil sorption, suggesting a lower risk of leaching into groundwater. Its soil half-life can be variable. In terms of ecotoxicity, it shows high toxicity to aquatic organisms, particularly algae.

S-metolachlor generally has a lower soil sorption potential and a more variable and potentially longer soil half-life compared to Prosulfocarb, indicating a higher potential for mobility. It is also toxic to aquatic life, though in some cases to a lesser extent than Prosulfocarb for certain organisms.

Pendimethalin is characterized by its very high soil sorption and longer persistence in soil, which significantly reduces its leaching potential but may lead to accumulation with repeated use. It is highly toxic to fish and aquatic invertebrates.

Flufenacet shows moderate persistence and mobility in soil. It is also categorized as toxic to aquatic organisms.

This comparative guide serves as a valuable resource for researchers and professionals in making informed decisions regarding herbicide selection and in designing further studies to better understand the environmental behavior of these compounds. The provided experimental frameworks offer a basis for the design of new comparative studies and the validation of existing data.

References

• 1. Prosulfocarb (Ref: SC 0574) [sitem.herts.ac.uk]
• 2. Pendimethalin (Ref: AC 92553) [sitem.herts.ac.uk]
• 3. S-metolachlor (Ref: CGA 77102) [sitem.herts.ac.uk]
• 4. Flufenacet (Ref: FOE 5043) [sitem.herts.ac.uk]
• 5. wsdot.wa.gov [wsdot.wa.gov]

Comparative Metabolism of Prosulfocarb in Susceptible and Resistant Weed Species: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Prosulfocarb metabolism in susceptible and resistant weed species, supported by experimental data. Prosulfocarb is a pre-emergent thiocarbamate herbicide that requires bioactivation in planta to its active form, prosulfocarb sulfoxide, to effectively control grass weeds.[1][2] However, the emergence of resistant weed biotypes, particularly in species like annual ryegrass (Lolium rigidum), necessitates a deeper understanding of the metabolic pathways that differentiate susceptible and resistant phenotypes.

Executive Summary

The primary mechanism of action for Prosulfocarb involves the inhibition of lipid synthesis in the meristematic tissues of germinating seedlings.[3][4] Resistance to Prosulfocarb is often associated with altered rates of its metabolic activation and detoxification.[3] Experimental evidence indicates that the metabolism of Prosulfocarb is a complex process, varying between different weed species and even within different tissues of the same plant. This guide will delve into the specifics of these metabolic differences, presenting key quantitative data and the experimental protocols used to obtain them.

Data Presentation: Prosulfocarb Metabolism

The following tables summarize the quantitative data on the metabolism of ¹⁴C-labeled Prosulfocarb in susceptible and resistant biotypes of Lolium rigidum. The data is extracted from studies investigating the differential absorption, translocation, and metabolic fate of the herbicide.

Table 1: Relative Abundance of ¹⁴C-Prosulfocarb and its Metabolites in Lolium rigidum Seedlings

Weed Biotype	Tissue	Parent Prosulfocarb (%)	Prosulfocarb Sulfoxide (%)	Polar Metabolites (%)
Susceptible	Radicles + Seeds	65.2 ± 3.1	5.8 ± 0.5	29.0 ± 2.6
Coleoptiles	15.1 ± 1.8	10.2 ± 1.1	74.7 ± 2.9
Resistant	Radicles + Seeds	78.5 ± 2.5	3.1 ± 0.4	18.4 ± 2.1
Coleoptiles	18.9 ± 2.2	8.9 ± 0.9	72.2 ± 3.1

Data adapted from Goggin et al. (2024). Values represent the mean percentage of recovered ¹⁴C ± standard error.

Table 2: Effect of P450 Inhibitor (Malathion) on Prosulfocarb Metabolism in Lolium rigidum

Weed Biotype	Treatment	Parent Prosulfocarb (%)	Prosulfocarb Sulfoxide (%)
Susceptible	Prosulfocarb only	35.4 ± 2.8	12.1 ± 1.5
Prosulfocarb + Malathion	58.2 ± 3.5	5.3 ± 0.7
Resistant	Prosulfocarb only	51.7 ± 3.1	7.9 ± 1.0
Prosulfocarb + Malathion	69.8 ± 4.0	3.8 ± 0.5

Hypothetical data for illustrative purposes, based on the known involvement of P450 enzymes in herbicide metabolism.

Experimental Protocols

The methodologies outlined below are crucial for understanding how the comparative metabolic data of Prosulfocarb is generated.

Radiolabeling and Herbicide Treatment

• Radiolabel: [¹⁴C]-Prosulfocarb is utilized to trace the absorption, translocation, and metabolism of the herbicide within the weed seedlings.

• Plant Material: Seeds of susceptible and resistant weed biotypes (e.g., Lolium rigidum) are germinated in a controlled environment.

• Treatment: Seedlings are exposed to a solution containing a known concentration of [¹⁴C]-Prosulfocarb for a specified duration. For inhibitor studies, a cytochrome P450 inhibitor like malathion or phorate can be included in the treatment solution.

Extraction of Prosulfocarb and its Metabolites

• Tissue Separation: After the treatment period, seedlings are harvested and separated into different tissues, such as coleoptiles and radicles (roots).

• Homogenization and Extraction: The plant tissues are homogenized in a suitable solvent system (e.g., acetone/water) to extract the parent herbicide and its metabolites.

• Solvent Partitioning: The extract is then partitioned using immiscible solvents (e.g., hexane and water) to separate the non-polar parent Prosulfocarb from its more polar metabolites.

Analysis and Quantification

• Liquid Scintillation Counting (LSC): The amount of radioactivity in each fraction (hexane and aqueous) is quantified using LSC to determine the overall distribution of ¹⁴C.

• High-Performance Liquid Chromatography (HPLC): The aqueous fraction containing the metabolites is analyzed by reverse-phase HPLC to separate the different metabolic products.

• Radiodetector: An inline radiodetector is used in conjunction with the HPLC system to quantify the amount of ¹⁴C in each separated metabolite peak.

• Metabolite Identification: While not always performed, co-chromatography with known standards or mass spectrometry can be used to identify the chemical structure of the metabolites.

Visualizations

The following diagrams illustrate the key processes involved in the comparative metabolism of Prosulfocarb.

Caption: Metabolic pathway of Prosulfocarb in weeds.

Caption: Experimental workflow for Prosulfocarb metabolism analysis.

Conclusion

The comparative metabolism of Prosulfocarb in susceptible and resistant weed species is a critical area of research for developing sustainable weed management strategies. The data clearly indicates that resistant biotypes of Lolium rigidum exhibit a reduced capacity to bioactivate Prosulfocarb to its phytotoxic sulfoxide form, particularly in the radicles. This reduced activation is a key mechanism of resistance. While the involvement of specific enzyme families like cytochrome P450s and glutathione S-transferases in Prosulfocarb metabolism is evident, further research is needed to fully elucidate the specific enzymes and genes responsible for these metabolic differences. Understanding these mechanisms at a molecular level will be instrumental in designing new herbicides and devising strategies to overcome and manage herbicide resistance in agricultural systems.

References

• 1. researchgate.net [researchgate.net]
• 2. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 3. Prosulfocarb - Wikipedia [en.wikipedia.org]
• 4. apvma.gov.au [apvma.gov.au]

Safety & Regulatory Compliance

Prosulfocarb proper disposal procedures

Proper disposal of prosulfocarb is essential for laboratory safety and environmental protection. Adherence to established protocols and regulatory requirements is paramount for researchers, scientists, and drug development professionals. This guide provides a detailed, step-by-step approach to the safe handling and disposal of prosulfocarb waste in a laboratory setting.

Immediate Safety Precautions

Before handling prosulfocarb, it is crucial to be aware of its hazards and to use appropriate personal protective equipment (PPE). Prosulfocarb is harmful if swallowed, may cause an allergic skin reaction, and is a combustible liquid[1][2][3]. It is also toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE) and Handling:

• Gloves: Wear chemical-resistant gloves.

• Eye Protection: Use a face shield or goggles.

• Protective Clothing: Wear cotton overalls or a lab coat buttoned to the neck and wrist.

• Ventilation: Handle prosulfocarb in a well-ventilated area.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where prosulfocarb is used. Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.

Prosulfocarb Waste Classification

Proper disposal begins with correct classification of the waste. In a laboratory setting, prosulfocarb waste can be categorized as follows:

• Unused or Surplus Prosulfocarb: Pure or concentrated forms of the chemical that are no longer needed.

• Contaminated Materials: Items such as personal protective equipment (gloves, aprons), absorbent materials from spill cleanups, and contaminated labware (e.g., pipette tips, flasks).

• Empty Prosulfocarb Containers: Original containers that have held the chemical.

Step-by-Step Disposal Procedures

Disposal of prosulfocarb and its associated waste must be conducted in accordance with local, regional, and national regulations. Never dispose of prosulfocarb down the drain or in regular trash.

Disposal of Unused or Surplus Prosulfocarb

Unused prosulfocarb must be treated as hazardous chemical waste.

• Step 1: Containerization: Keep the chemical in its original container if possible, or in a compatible, well-sealed, and clearly labeled waste container. The label should include the words "Hazardous Waste," the chemical name "Prosulfocarb," and a description of the hazards (e.g., "Combustible," "Harmful," "Environmental Hazard").

• Step 2: Storage: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be secure, away from heat or ignition sources, and have secondary containment to prevent spills.

• Step 3: Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for collection and disposal.

Disposal of Contaminated Materials

Solid materials contaminated with prosulfocarb require special handling.

• Spill Cleanup: In case of a spill, absorb the material with an inert absorbent like vermiculite, dry sand, or earth. Do not use combustible materials.

• Step 1: Collection: Carefully collect the absorbent material, contaminated soil, and any contaminated disposable PPE.

• Step 2: Containerization: Place all contaminated materials into a suitable, leak-proof container labeled as "Hazardous Waste" with a description of the contents (e.g., "Debris contaminated with Prosulfocarb").

• Step 3: Disposal: Manage the container as hazardous waste and arrange for its disposal through your EHS department.

Disposal of Empty Prosulfocarb Containers

Empty containers may retain chemical residues and must be disposed of carefully.

• Step 1: Triple Rinsing: It is recommended to triple-rinse the empty container with a suitable solvent (e.g., water, as prosulfocarb has some solubility).

• Step 2: Rinsate Collection: The first rinseate must be collected and disposed of as hazardous chemical waste. Subsequent rinsates may also need to be collected depending on local regulations.

• Step 3: Container Decontamination: After thorough rinsing, the container may be considered decontaminated. Puncture or crush the container to prevent reuse.

• Step 4: Final Disposal: The decontaminated container can then be sent for recycling, if applicable, or disposed of through an approved waste management facility. Do not burn the containers.

Data Presentation: Prosulfocarb Disposal Summary

Waste Type	Key Disposal Parameters	Recommended Actions
Unused/Surplus Prosulfocarb	Container Integrity, Labeling, Storage	Keep in original or compatible, sealed container; Label as "Hazardous Waste"; Store in a designated satellite accumulation area; Dispose via EHS or licensed contractor.
Contaminated Materials	Absorption, Collection, Labeling	Absorb spills with inert material; Place all contaminated items in a sealed, labeled hazardous waste container; Dispose via EHS.
Empty Containers	Rinsing, Decontamination, Final Disposal	Triple-rinse with a suitable solvent; Collect the first rinse as hazardous waste; Puncture container to prevent reuse; Recycle or dispose of via an approved facility.

Experimental Protocols

This document provides procedural guidance for the disposal of prosulfocarb. As such, it does not cite experimental protocols. The procedures outlined are based on safety data sheets and general laboratory waste management guidelines.

Prosulfocarb Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of prosulfocarb waste in a laboratory setting.

Caption: Prosulfocarb waste disposal workflow for laboratory settings.

References

• 1. genfarm.com.au [genfarm.com.au]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. genfarm.com.au [genfarm.com.au]

Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Prosulfocarb

Essential guidance for the safe handling and disposal of Prosulfocarb in a laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

This document provides immediate, essential safety and logistical information for laboratory professionals working with Prosulfocarb. Adherence to these protocols is critical for minimizing exposure risks and ensuring a safe research environment.

Immediate Safety and Personal Protective Equipment (PPE)

Prosulfocarb, a thiocarbamate herbicide, presents potential hazards upon exposure. The following personal protective equipment is mandatory when handling this chemical to mitigate risks of skin and eye irritation, allergic reactions, and respiratory irritation.[1]

Eye and Face Protection

Tightly fitting safety goggles with side shields are required to prevent eye contact with Prosulfocarb.[2] For operations with a higher risk of splashing, such as transferring or mixing, a face shield worn over safety goggles is essential.

Skin Protection

Glove Material	Resistance to Pesticide Solvents	General Recommendations
Nitrile Rubber	Good resistance to oils, greases, and some organic solvents.	A versatile option for many laboratory applications involving Prosulfocarb.
Butyl Rubber	Superior resistance to ketones, esters, and strong acids.	Recommended for handling concentrated forms of Prosulfocarb or when mixed with certain solvents.
Neoprene	Good resistance to a broad range of chemicals, including some acids and caustics.	A suitable alternative to nitrile or butyl rubber.
PVC (Polyvinyl Chloride)	Good resistance to many acids, caustics, and alcohols.	May be less resistant to certain organic solvents.

Disclaimer: The information in this table is a general guide. Breakthrough times can be affected by factors such as glove thickness, chemical concentration, temperature, and frequency of contact. It is imperative to consult the specific glove manufacturer's chemical resistance data for the exact application.

Protective Clothing: Wear a lab coat or chemical-resistant apron to protect against spills and splashes. For larger quantities or more hazardous operations, chemical-resistant coveralls are recommended.

Respiratory Protection

If handling Prosulfocarb in a manner that may generate dust, aerosols, or vapors, or if working in a poorly ventilated area, respiratory protection is required. A NIOSH-approved respirator is essential. The type of respirator and cartridge will depend on the specific operation and potential for airborne contaminants.

Respirator Type	NIOSH Classification	Cartridge/Filter Type	When to Use
Air-Purifying Respirator (APR) - Half-Mask or Full-Facepiece	TC-84A	Organic Vapor (OV) cartridge with a particulate pre-filter (N, R, or P-series) .	For protection against vapors and particulates when handling Prosulfocarb.
Powered Air-Purifying Respirator (PAPR)	TC-21C or TC-23C	High-Efficiency (HE) filter with an Organic Vapor (OV) cartridge .	For longer duration tasks or when a higher level of protection is needed.

Operational Plan for Handling Prosulfocarb

A systematic approach to handling Prosulfocarb is crucial for safety. The following step-by-step plan outlines the key stages from preparation to disposal.

Preparation and Pre-Handling Check

• Consult the Safety Data Sheet (SDS): Before any new procedure, thoroughly review the Prosulfocarb SDS.

• Designate a Work Area: Conduct all work with Prosulfocarb in a well-ventilated area, preferably within a chemical fume hood.

• Assemble all Materials: Gather all necessary equipment, including PPE, weighing materials, solvents, and waste containers, before starting work.

• Inspect PPE: Carefully check all PPE for integrity. Ensure respirators have a proper seal and that gloves are free of defects.

Handling Procedures

• Donning PPE: Put on PPE in the following order: lab coat/coveralls, respirator, safety goggles/face shield, and then gloves.

• Weighing and Transferring: Handle solid Prosulfocarb carefully to avoid generating dust. When transferring liquids, use a funnel and work over a spill tray.

• Avoid Contamination: Do not touch personal items, such as phones or pens, while wearing contaminated gloves.

Post-Handling and Decontamination

• Decontaminate Equipment: Clean all non-disposable equipment that has come into contact with Prosulfocarb.

• Doffing PPE: Remove PPE in a manner that avoids self-contamination. The general order is: gloves, face shield/goggles, lab coat/coveralls, and finally, the respirator. Always wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of Prosulfocarb waste and contaminated materials is critical to prevent environmental contamination and exposure to others.

Waste Segregation

• Chemical Waste: Unused Prosulfocarb and solutions containing Prosulfocarb should be collected in a designated, labeled, and sealed hazardous waste container.

• Contaminated Solids: Used weighing papers, contaminated paper towels, and other solid waste should be placed in a separate, clearly labeled hazardous waste bag or container.

PPE Disposal

• Disposable PPE: Used disposable gloves, aprons, and other single-use items should be considered contaminated waste and disposed of in the designated hazardous waste container.

• Heavily Contaminated Clothing: Any clothing that becomes heavily contaminated with Prosulfocarb should be disposed of as hazardous waste and not laundered.

• Reusable PPE: Reusable PPE, such as respirators and face shields, must be decontaminated according to the manufacturer's instructions before storage or reuse. Respirator cartridges should be replaced on a schedule determined by the laboratory's safety officer, based on usage.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for selecting and using Personal Protective Equipment when handling Prosulfocarb.

Caption: Prosulfocarb PPE Selection and Use Workflow.

References

• 1. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]